GSK931145

Core Science & Biosynthesis

The Mechanism of Action of GSK931145: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK931145 is a potent and selective antagonist of the Glycine Transporter Type 1 (GlyT1), a critical regulator of glycine concentrations in the synaptic cleft. As a radiolabeled positron emission tomography (PET) ligand, [11C]GSK931145 has been instrumental in elucidating the role of GlyT1 in neurological and psychiatric disorders, particularly schizophrenia. The primary mechanism of action of GSK931145 revolves around the potentiation of N-methyl-D-aspartate (NMDA) receptor-mediated neurotransmission through the inhibition of glycine reuptake. This guide provides a comprehensive overview of the molecular interactions, signaling pathways, and experimental methodologies used to characterize the mechanism of action of GSK931145.

Core Mechanism of Action: Enhancement of NMDA Receptor Function

The therapeutic potential of GlyT1 inhibitors like GSK931145 is rooted in the glutamatergic hypofunction hypothesis of schizophrenia. This hypothesis posits that a deficit in glutamate signaling, particularly through the NMDA receptor, contributes to the cognitive and negative symptoms of the disorder. Glycine is an obligatory co-agonist of the NMDA receptor, meaning its binding to the GluN1 subunit is essential for the receptor to be activated by glutamate binding to the GluN2 subunit.

GlyT1, predominantly located on glial cells surrounding synapses, is responsible for clearing glycine from the synaptic cleft. By inhibiting GlyT1, GSK931145 effectively increases the extracellular concentration of glycine. This leads to enhanced saturation of the glycine binding site on the NMDA receptor, thereby potentiating NMDA receptor activation and strengthening glutamatergic signaling.

Signaling Pathway

The signaling cascade initiated by GlyT1 inhibition and subsequent NMDA receptor potentiation is multifaceted. Upon activation, the NMDA receptor channel opens, allowing an influx of Ca2+ into the postsynaptic neuron. This influx of calcium acts as a crucial second messenger, activating a host of downstream signaling pathways that are fundamental for synaptic plasticity, learning, and memory.

Caption: GlyT1 Inhibition and NMDA Receptor Potentiation.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo parameters that define the pharmacological profile of GSK931145.

Table 1: In Vitro Binding Affinity and Potency of GSK931145

Parameter	Value	Species/Tissue	Reference
pIC50 (GlyT-1)	8.4	-	[1]
pIC50 (GlyT-2)	4.6	-	[1]
pKi (GlyT-1)	8.97	Rat Cortex	[1]
Ki (GlyT-1)	~1.07 nM	Rat Cortex	Calculated from pKi
logD	2.53	-	[1]

Table 2: In Vivo Pharmacokinetic Parameters of [11C]GSK931145 from PET Studies

Parameter	Value	Species	Reference
Plasma Free Fraction (fP)	8%	Human	[2]
Plasma Free Fraction (fP)	0.8%	Primate	[2]
Delivery (K1)	0.025 mL cm-3 min-1	Human	[2]
Delivery (K1)	0.126 mL cm-3 min-1	Primate	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to characterize GlyT1 inhibitors like GSK931145.

Protocol 1: In Vitro [³H]Glycine Uptake Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against GlyT1.

Materials:

• Cell line stably expressing human GlyT1 (e.g., CHO or HEK293 cells).

• Cell culture medium and supplements.

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

• [³H]Glycine (radioligand).

• Non-radiolabeled glycine.

• Test compound (e.g., GSK931145).

• Scintillation cocktail and counter.

Procedure:

• Cell Culture: Culture GlyT1-expressing cells to confluence in appropriate multi-well plates.

• Assay Preparation: On the day of the assay, wash the cells with pre-warmed assay buffer.

• Compound Incubation: Add serial dilutions of the test compound to the wells and pre-incubate for a specified time (e.g., 20 minutes) at room temperature.

• Uptake Initiation: Initiate glycine uptake by adding a solution containing a fixed concentration of [³H]Glycine to each well.

• Incubation: Incubate for a defined period (e.g., 10-20 minutes) at 37°C.

• Uptake Termination: Terminate the reaction by rapidly aspirating the uptake solution and washing the cells multiple times with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of incorporated [³H]Glycine using a scintillation counter.

• Data Analysis: Determine the specific uptake by subtracting non-specific uptake (measured in the presence of a high concentration of a known GlyT1 inhibitor). Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: [¹¹C]GSK931145 Positron Emission Tomography (PET) Imaging

Objective: To visualize and quantify GlyT1 distribution and occupancy in the living brain.

Materials:

• PET scanner.

• [¹¹C]GSK931145 radioligand.

• Human or animal subject.

• Arterial line for blood sampling (optional but recommended for full kinetic modeling).

• Equipment for blood sample analysis (gamma counter, HPLC).

Procedure:

• Subject Preparation: Position the subject in the PET scanner. An anatomical MRI or CT scan is typically acquired for co-registration of the PET data.

• Radioligand Administration: Administer a bolus injection of [¹¹C]GSK931145 intravenously.[1]

• Dynamic PET Scan: Acquire dynamic PET data over a period of, for example, 90-120 minutes.[1]

• Arterial Blood Sampling: If performing kinetic modeling, collect arterial blood samples throughout the scan to measure the concentration of the radioligand in plasma and its metabolites.

• Image Reconstruction and Analysis: Reconstruct the dynamic PET images. Co-register the PET images with the anatomical MRI/CT. Define regions of interest (ROIs) on the anatomical images and project them onto the dynamic PET data to generate time-activity curves (TACs) for different brain regions.

• Kinetic Modeling: Analyze the TACs using appropriate pharmacokinetic models (e.g., two-tissue compartment model) to estimate parameters such as the total volume of distribution (VT), which is proportional to the density of GlyT1.

• Occupancy Studies: To determine the occupancy of GlyT1 by a non-radiolabeled drug, a baseline PET scan is performed, followed by administration of the drug and a second PET scan. The reduction in [¹¹C]GSK931145 binding is used to calculate receptor occupancy.

Experimental Workflows

Visualizing experimental workflows can aid in the understanding and planning of complex studies.

Caption: Typical Workflow for a [¹¹C]GSK931145 PET Imaging Study.

Conclusion

GSK931145 is a valuable pharmacological tool that has significantly advanced our understanding of the Glycine Transporter Type 1. Its mechanism of action, centered on the inhibition of glycine reuptake and subsequent potentiation of NMDA receptor function, holds therapeutic promise for disorders characterized by glutamatergic hypofunction. The quantitative data and experimental protocols outlined in this guide provide a comprehensive framework for researchers engaged in the study of GlyT1 and the development of novel central nervous system therapeutics.

References

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK931145: A Technical Guide for its Application as a GlyT1 Transporter PET Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK931145 is a novel and selective radioligand developed for in vivo imaging of the Glycine Transporter Type 1 (GlyT1) using Positron Emission Tomography (PET). The GlyT1 transporter plays a crucial role in regulating glycine levels in the synaptic cleft, thereby modulating N-methyl-D-aspartate (NMDA) receptor function. Dysregulation of this system has been implicated in the pathophysiology of schizophrenia, making GlyT1 a key target for novel therapeutic interventions.[1][2][3] This technical guide provides an in-depth overview of GSK931145, including its synthesis, preclinical and clinical findings, and detailed experimental protocols to facilitate its use in research and drug development.

Physicochemical and Pharmacological Properties

GSK931145 exhibits high affinity and selectivity for the GlyT1 transporter. Its favorable physicochemical properties, including a logD of 2.53, allow for good penetration of the blood-brain barrier.[4]

Property	Value	Species	Reference
pIC50 (GlyT1)	8.4	In vitro	[4]
pIC50 (GlyT2)	4.6	In vitro	[4]
pKi (rat cortex)	8.97	Rat	[4]
logD	2.53	N/A	[4]
Plasma Free Fraction (fp)	0.8%	Primate	[2]
Plasma Free Fraction (fp)	8%	Human	[2]

Synthesis and Radiolabeling of [11C]GSK931145

[11C]GSK931145 is synthesized by the N-methylation of its corresponding des-methyl precursor using [11C]methyl iodide or [11C]methyl triflate.[1][2]

Experimental Protocol: Radiolabeling

• [11C]Carbon Dioxide Production: [11C]CO2 is produced via the 14N(p,α)11C nuclear reaction in a cyclotron.

• Conversion to [11C]Methyl Iodide: The [11C]CO2 is converted to [11C]methyl iodide ([11C]CH3I) using a gas-phase synthesis module.

• Radiolabeling Reaction: The des-methyl precursor of GSK931145 is dissolved in a suitable solvent (e.g., DMF) and reacted with [11C]CH3I in the presence of a base (e.g., NaOH). The reaction is typically carried out at an elevated temperature.

• Purification: The reaction mixture is purified using reverse-phase high-performance liquid chromatography (HPLC).

• Formulation: The final product is formulated in a sterile solution, typically saline with a small amount of ethanol, for intravenous injection.

Parameter	Value	Reference
Radiochemical Purity	>99%
Specific Activity	>39 GBq/μmol
Injected Dose (Pigs)	372 ± 84.4 MBq	[4]
Injected Dose (Humans)	304.22 ± 112.87 MBq
Specific Activity (Humans)	21.57 ± 7.51 GBq/μmol

Preclinical and Clinical PET Imaging

[11C]GSK931145 has been evaluated in pigs, non-human primates, and humans, demonstrating its utility for imaging GlyT1 in the brain.[1][2][4]

Preclinical Studies in Pigs

PET studies in pigs showed good brain penetration of [11C]GSK931145 with a heterogeneous distribution consistent with the known localization of GlyT1, with the highest uptake in the midbrain, thalamus, and cerebellum.[2] Pre-treatment with a GlyT1 inhibitor, GSK565710, led to a dose-dependent reduction in the uptake of [11C]GSK931145, indicating specific binding.[1]

Experimental Protocol: Preclinical PET Imaging (Pig Model)

• Animal Model: Large White pigs.

• Anesthesia: Maintained with isoflurane.

• Radioligand Injection: Intravenous bolus injection of [11C]GSK931145.

• PET Scanner: High-resolution research tomograph (HRRT).

• Image Acquisition: Dynamic 90-minute scans initiated at the time of injection.

• Arterial Blood Sampling: Serial arterial blood samples are collected to determine the plasma input function and for metabolite analysis.

• Data Analysis: Time-activity curves are generated for various brain regions. Kinetic modeling (e.g., two-tissue compartment model) is applied to estimate binding parameters such as the total volume of distribution (VT).

Clinical Studies in Humans

In human studies, [11C]GSK931145 also showed a heterogeneous brain distribution, with the highest uptake in the midbrain, thalamus, and cerebellum.[2] Whole-body PET scans in healthy volunteers demonstrated that the primary route of clearance is intestinal, with no significant urinary excretion. The liver was identified as the organ receiving the highest radiation dose.[5] The mean effective dose was determined to be 4.02 μSv/MBq for males and 4.95 μSv/MBq for females, allowing for multiple PET examinations in the same individual.[5]

Experimental Protocol: Clinical PET Imaging (Human)

• Participants: Healthy volunteers.

• Radioligand Injection: Intravenous injection of [11C]GSK931145.

• PET Scanner: High-resolution whole-body PET/CT scanner.

• Image Acquisition: Dynamic brain scans and whole-body static scans are acquired.

• Arterial Blood Sampling: Continuous or discrete arterial blood sampling for input function determination and metabolite analysis.

• Data Analysis: Similar to preclinical studies, kinetic modeling is used to quantify GlyT1 availability in different brain regions.

Visualizations

GlyT1 Signaling Pathway

Caption: GlyT1 regulates synaptic glycine levels, impacting NMDA receptor activity.

Experimental Workflow for [11C]GSK931145 PET Imaging

Caption: Workflow for a typical [11C]GSK931145 PET imaging study.

Conclusion

[11C]GSK931145 is a valuable PET radioligand for the in vivo quantification of GlyT1 transporters in the brain. Its high selectivity and favorable pharmacokinetic properties make it a powerful tool for neuroscience research and the development of novel therapeutics targeting the glycine modulatory site of the NMDA receptor. This guide provides the essential technical information to aid researchers in the successful application of this important imaging agent.

References

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycine transporter type-1 and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Development of GSK931145: A Technical Guide for Glycine Transporter Type 1 Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK931145 is a potent and selective antagonist of the Glycine Transporter Type 1 (GlyT1), developed not as a therapeutic agent itself, but as a crucial molecular imaging tool. Radiolabeled with Carbon-11 ([11C]), GSK931145 serves as a Positron Emission Tomography (PET) ligand, enabling the in-vivo visualization, quantification, and occupancy measurement of GlyT1 in the brain. This capability is instrumental in advancing the development of therapeutic GlyT1 inhibitors for neuropsychiatric disorders such as schizophrenia, by allowing researchers to confirm target engagement and optimize dosing in clinical trials. This guide details the discovery rationale, mechanism of action, and the preclinical and clinical development of [11C]GSK931145.

Rationale for Development: Targeting GlyT1 in Schizophrenia

The development of GSK931145 is rooted in the glutamate hypofunction hypothesis of schizophrenia. This hypothesis suggests that diminished signaling through the N-methyl-D-aspartate receptor (NMDAR) contributes to the cognitive and negative symptoms of the disorder.[1][2] Glycine is an obligatory co-agonist for the NMDAR; its binding is required for the receptor to be activated by glutamate.[3][4][5]

The Glycine Transporter Type 1 (GlyT1) is a protein, primarily located on glial cells surrounding synapses, that removes glycine from the synaptic cleft through reuptake.[1][6] By maintaining low extracellular glycine levels, GlyT1 modulates NMDAR activity.[3][7] The therapeutic strategy is that inhibiting GlyT1 will increase the concentration of synaptic glycine, thereby enhancing NMDAR signaling and potentially alleviating symptoms of schizophrenia.[5][7]

To develop drugs that effectively inhibit GlyT1, it is essential to confirm that these compounds reach their target in the human brain and to understand the relationship between drug dosage, plasma concentration, and the degree of GlyT1 occupancy.[8][9] A selective PET radioligand is the ideal tool for these purposes. GSK931145 was identified as a promising candidate for a GlyT1 PET ligand due to its high affinity, selectivity, and favorable brain penetration properties.[8][9]

Mechanism of Action and Signaling Pathway

GSK931145 is a competitive inhibitor that binds to GlyT1. As a PET tracer, [11C]GSK931145 allows for the non-invasive imaging of GlyT1 distribution and density. When used in conjunction with a therapeutic GlyT1 inhibitor, the displacement of the [11C]GSK931145 signal can be used to quantify the occupancy of the transporter by the drug candidate.[10][11]

The core signaling pathway involves the modulation of NMDAR activity at glutamatergic synapses.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Glycine transporter type 1 blockade changes NMDA receptor-mediated responses and LTP in hippocampal CA1 pyramidal cells by altering extracellular glycine levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glycine Transporter-1 Inhibition Promotes Striatal Axon Sprouting via NMDA Receptors in Dopamine Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cris.tau.ac.il [cris.tau.ac.il]
• 6. Frontiers | Inhibition of astrocytic glycine transporter-1: friend or foe for ameliorating NMDA receptor hypofunction? [frontiersin.org]
• 7. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Evaluation of [11C]GSK931145: A Technical Guide

This technical guide provides a comprehensive overview of the preclinical evaluation of [11C]GSK931145, a positron emission tomography (PET) radioligand developed for imaging the type 1 glycine transporter (GlyT-1). The information presented is intended for researchers, scientists, and drug development professionals working in the fields of neuroscience, molecular imaging, and pharmacology.

Introduction

The glycine transporter type 1 (GlyT-1) plays a crucial role in regulating glycine levels in the synaptic cleft, thereby modulating N-methyl-D-aspartate (NMDA) receptor activity.[1] Dysregulation of NMDA receptor function has been implicated in the pathophysiology of neuropsychiatric disorders such as schizophrenia.[1] Consequently, GlyT-1 has emerged as a significant therapeutic target for the development of novel treatments for these conditions.[2] [11C]GSK931145 is a selective PET ligand designed to enable in vivo quantification and visualization of GlyT-1, facilitating drug development by allowing for the assessment of target engagement and dose-finding studies.[2][3]

Physicochemical and In Vitro Binding Properties

GSK931145 demonstrates high affinity and selectivity for the GlyT-1 transporter. The compound's lipophilicity, as indicated by its partition coefficient (logD), is within the desirable range for crossing the blood-brain barrier.[1]

Parameter	Value	Species/Tissue	Reference
pIC50 (GlyT-1)	8.4	-	[1]
pIC50 (GlyT-2)	4.6	-	[1]
pKi	8.97	Rat Cortex	[1]
logD	2.53	-	[1]
Brain–Blood AUC Ratio	1.9	-	[1]

Radiosynthesis

[11C]GSK931145 is synthesized by labeling the precursor compound with [11C]methyl iodide or [11C]methyl triflate.[2] The final product exhibits high radiochemical purity and specific activity, making it suitable for in vivo PET imaging studies.

Parameter	Value	Reference
Radiochemical Purity	>99%	[1]
Specific Activity	>39 GBq/μmol	[1]

Preclinical In Vivo Evaluation

The in vivo properties of [11C]GSK931145 have been evaluated in several animal species, including pigs and non-human primates (baboons), as well as in human subjects. These studies have demonstrated its utility for imaging GlyT-1 in the brain.

Porcine Studies

Initial in vivo evaluation in pigs demonstrated good brain penetration of [11C]GSK931145 and a heterogeneous distribution consistent with the known localization of GlyT-1.[2] Pre-treatment with a GlyT-1 inhibitor, GSK565710, led to a dose-dependent reduction in the total volume of distribution (VT) in various brain regions, indicating specific binding.[1]

Brain Region	Baseline VT	VT after GSK565710 (1 µg/kg)	VT after GSK565710 (10 µg/kg)	VT after GSK565710 (100 µg/kg)	Reference
Data not explicitly provided in search results

Non-Human Primate Studies

Studies in baboons further confirmed the favorable characteristics of [11C]GSK931145 for imaging brain GlyT-1. The tracer showed a heterogeneous uptake pattern, with the highest concentrations observed in the midbrain, thalamus, and cerebellum.[3] Homologous competition studies with nonradioactive GSK931145 demonstrated specific binding, with binding potential estimates ranging from 1.5 to 3 in these GlyT-1-rich regions.[3]

Parameter	Value	Species	Reference
Injected Dose	81 ± 14 MBq	Baboon (Papio anubis)	[1]
Specific Activity	30 ± 5.5 GBq/μmol	Baboon (Papio anubis)	[1]
Intact Radioligand in Plasma (1h p.i.)	~30%	Baboon (Papio anubis)	[1]
Plasma Free Fraction (fP)	0.8%	Primate	[3]
Delivery (K1)	0.126 ml cm-3 min-1	Primate	[3]
GSK1018921 EC50	22.5 ng/ml	Primate	[3]

Human Studies

[11C]GSK931145 has been successfully translated to human studies, where it has been used to investigate the biodistribution, radiation dosimetry, and GlyT-1 occupancy by pharmacological agents.[1][3][4] The distribution pattern in the human brain is similar to that observed in non-human primates.[3]

Parameter	Value	Reference
Injected Dose	304.22 ± 112.87 MBq	[1]
Specific Activity	21.57 ± 7.51 GBq/μmol	[1]
Intact Radioligand in Plasma (1h p.i.)	60 ± 8%	[1]
Plasma Free Fraction (fP)	8%	[3]
Delivery (K1)	0.025 ml cm-3 min-1	[3]
GSK1018921 EC50	45.7 ng/ml	[3]
Mean Effective Dose (Male)	4.02 μSv/MBq	[4]
Mean Effective Dose (Female)	4.95 μSv/MBq	[4]

Experimental Protocols

Radiosynthesis of [11C]GSK931145

The synthesis of [11C]GSK931145 involves the reaction of the corresponding des-methyl precursor with a [11C]methylating agent, such as [11C]methyl iodide or [11C]methyl triflate.[2] The reaction is followed by purification using high-performance liquid chromatography (HPLC). The final product is formulated in a physiologically compatible solution for intravenous injection.[1]

Animal PET Imaging Studies

Anesthetized animals (pigs or baboons) are positioned in a PET scanner. A baseline transmission scan is acquired for attenuation correction. [11C]GSK931145 is then administered intravenously as a bolus injection.[1][5] Dynamic PET data are acquired for a specified duration (e.g., 90 minutes).[5] For blocking studies, a GlyT-1 inhibitor is administered prior to the radiotracer injection.[1] Arterial blood samples are collected throughout the scan to determine the plasma input function and to measure the fraction of unmetabolized radiotracer.[5]

Human PET Imaging Studies

Human volunteers undergo a similar procedure to the animal studies. An intravenous line is inserted for radiotracer injection and another for arterial or venous blood sampling. Following a transmission scan, [11C]GSK931145 is injected, and dynamic PET images are acquired.[4] Whole-body PET scans can also be performed to assess biodistribution and calculate radiation dosimetry.[1][4]

Visualizations

GlyT-1 Modulation of NMDA Receptor Signaling

Caption: GlyT-1's role in modulating NMDA receptor signaling.

[11C]GSK931145 PET Imaging Experimental Workflow

Caption: Experimental workflow for a [11C]GSK931145 PET study.

Logical Evaluation of a Novel PET Radioliganddot

References

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

In Vitro Binding Profile of GSK931145: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro binding characteristics of GSK931145, a selective inhibitor of the Glycine Transporter Type 1 (GlyT-1). The information presented herein is intended to support research and drug development efforts targeting the glycinergic system and its modulation of N-methyl-D-aspartate (NMDA) receptor function.

Core Binding Affinity and Selectivity

GSK931145 has been characterized as a high-affinity ligand for GlyT-1. The following table summarizes the key quantitative data regarding its binding affinity and selectivity.

Parameter	Value	Species/Tissue	Target	Notes
pIC50	8.4	-	GlyT-1	The negative logarithm of the half-maximal inhibitory concentration, indicating high potency for GlyT-1.
pIC50	4.6	-	GlyT-2	Demonstrates significant selectivity for GlyT-1 over GlyT-2.
pKi	8.97	Rat Cortex	GlyT-1	The negative logarithm of the inhibition constant, reflecting high binding affinity in brain tissue.

Mechanism of Action: Modulation of NMDA Receptor Signaling

GSK931145 exerts its effects by inhibiting the Glycine Transporter Type 1 (GlyT-1). GlyT-1 is primarily responsible for the reuptake of glycine from the synaptic cleft. By blocking this transporter, GSK931145 leads to an increase in the extracellular concentration of glycine. Glycine acts as a mandatory co-agonist at the NMDA receptor. Therefore, elevated glycine levels enhance NMDA receptor activation in the presence of glutamate. This mechanism is of significant interest for therapeutic strategies aimed at addressing NMDA receptor hypofunction, which is implicated in certain neurological and psychiatric disorders.[1][2]

Signaling Pathway

Caption: GSK931145 inhibits GlyT-1, increasing synaptic glycine and enhancing NMDA receptor signaling.

Experimental Protocols

The following section details a representative experimental protocol for determining the in vitro binding affinity of a compound like GSK931145 to GlyT-1 using a competitive radioligand binding assay. This protocol is based on established methodologies for GlyT-1 inhibitor characterization.

Competitive Radioligand Binding Assay for GlyT-1

This assay measures the ability of a test compound (e.g., GSK931145) to displace a known radioligand from the GlyT-1 transporter in a membrane preparation.

Materials:

• Membrane Preparation: Crude membrane fractions prepared from cells or tissues endogenously expressing or transfected with GlyT-1 (e.g., rat forebrain or CHO cells expressing human GlyT-1).

• Radioligand: A selective GlyT-1 radioligand, such as [³H]-(R)-NPTS.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2.5 mM CaCl₂, and 1.2 mM MgCl₂.

• Test Compound: GSK931145, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Non-specific Binding Control: A high concentration of a known GlyT-1 inhibitor (e.g., unlabeled ALX-5407) to determine non-specific binding.

• Filtration Apparatus: A cell harvester and glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation Cocktail and Counter.

Procedure:

• Membrane Preparation:

  • Homogenize the tissue or cells in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in assay buffer.

  • Determine the protein concentration of the membrane suspension using a standard protein assay (e.g., Bradford or BCA).

• Assay Setup:

  • In a 96-well plate, add the following to each well in triplicate:

    • Assay Buffer

    • Test compound at various concentrations (for competition curve) or buffer (for total binding) or non-specific binding control.

    • Radioligand at a fixed concentration (typically at or near its Kd).

    • Membrane preparation (typically 50-100 µg of protein).

  • The final assay volume is typically 200-250 µL.

• Incubation:

  • Incubate the plate at room temperature (or 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes) with gentle agitation.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Measurement:

  • Dry the filters.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay to determine Ki values.

References

• 1. 11C-Labeled GSK931145 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycine transporter type-1 and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

[11C]GSK931145 for schizophrenia research

An In-Depth Technical Guide on [11C]GSK931145 for Schizophrenia Research

Introduction

[11C]GSK931145 is a novel positron emission tomography (PET) radioligand developed for in vivo imaging of the glycine transporter type 1 (GlyT-1).[1][2][3][4][5] The rationale for its use in schizophrenia research is rooted in the glutamate hypothesis of the disorder, which posits that hypofunction of the N-methyl-D-aspartate (NMDA) receptor contributes to the pathophysiology of schizophrenia.[6][7][8][9] Glycine is an obligatory co-agonist at the NMDA receptor, and its synaptic concentrations are regulated by GlyT-1.[6][7][8] It is hypothesized that inhibiting GlyT-1 will increase synaptic glycine levels, thereby enhancing NMDA receptor function and potentially ameliorating symptoms of schizophrenia, particularly cognitive and negative symptoms.[6][7][10][11][12] [11C]GSK931145 serves as a crucial tool in the development of GlyT-1 inhibitors by enabling the quantification of GlyT-1 occupancy in the brain, which is essential for dose selection and establishing a relationship between target engagement and clinical efficacy.[1][2][3][4]

Quantitative Data

The following tables summarize the key quantitative data for [11C]GSK931145 from various preclinical and clinical studies.

Table 1: In Vitro Binding Affinity and Physicochemical Properties

Parameter	Value	Species/Tissue	Reference
pIC50 for GlyT-1	8.4	-	[6]
pIC50 for GlyT-2	4.6	-	[6]
pKi	8.97	Rat Cortex	[6]
Partition Coefficient (logD)	2.53	-	[6]
Brain–Blood AUC Ratio	1.9	-	[6]

Table 2: Radiosynthesis and Quality Control of [11C]GSK931145

Parameter	Value	Reference
Radiochemical Purity	>99%	[6][12]
Specific Activity	>39 GBq/μmol	[6][12]
Precursor	Desmethyl-GSK931145
Labeling Agent	[11C]Methyl Iodide or [11C]Methyl Triflate	[5]

Table 3: Preclinical PET Studies with [11C]GSK931145

Parameter	Pig	Baboon	Reference
Brain Penetration	Good	Good	[4][5]
Distribution	Heterogeneous, consistent with GlyT-1 localization	Heterogeneous (highest in midbrain, thalamus, cerebellum)	[2][4][5]
Specific Binding	Demonstrated by blocking with GSK565710	Demonstrated by homologous competition	[4][5][6]
Intact Radioligand in Plasma (at 60 min p.i.)	-	~30%	[6]
Binding Potential (BPND)	-	1.5 - 3 (midbrain, thalamus, cerebellum)	[1][2]
Plasma Free Fraction (fP)	-	0.8%	[1][2]
Delivery (K1) (mL cm-3 min-1)	-	0.126	[1][2]

Table 4: Human PET Studies with [11C]GSK931145

Parameter	Value	Reference
Injected Dose (Whole-body)	304.22 ± 112.87 MBq	[6][12]
Specific Activity (Whole-body)	21.57 ± 7.51 GBq/μmol	[6][12]
Injected Dose (Brain)	429 ± 158 MBq	[6]
Brain Uptake	Rapid, highest in cerebellum, brain stem, and thalamus (~1.7% ID/L at 40 min p.i.)	[6]
Intact Radioligand in Plasma (at 60 min p.i.)	60 ± 8%	[6]
Test-Retest Variability (VT)	29-38% (2-tissue compartmental model)	[1][2]
Test-Retest Variability (BPND)	16-23% (pseudo reference tissue model)	[1][2]
Plasma Free Fraction (fP)	8%	[1][2]
Delivery (K1) (mL cm-3 min-1)	0.025	[1][2]
GSK1018921 EC50	45.7 ng/mL	[1][2]
Mean Effective Dose (Male)	4.02 μSv/MBq	[13]
Mean Effective Dose (Female)	4.95 μSv/MBq	[13]

Experimental Protocols

Radiosynthesis of [11C]GSK931145

The radiosynthesis of [11C]GSK931145 is typically performed via N-methylation of the corresponding desmethyl precursor using a carbon-11 labeled methylating agent.[5]

• Production of [11C]CO2: Carbon-11 is produced as [11C]CO2 in a cyclotron.

• Synthesis of Methylating Agent: The [11C]CO2 is converted to [11C]methyl iodide ([11C]CH3I) or [11C]methyl triflate ([11C]CH3OTf) through gas-phase or wet chemistry methods.[5]

• Radiolabeling Reaction: The desmethyl precursor of GSK931145 is dissolved in a suitable solvent (e.g., dimethylformamide) and reacted with the [11C]methylating agent in an automated synthesis module.

• Purification: The crude reaction mixture is purified using high-performance liquid chromatography (HPLC) to isolate [11C]GSK931145.[6][12]

• Formulation: The purified [11C]GSK931145 is formulated in a physiologically compatible solution (e.g., normal saline), passed through a sterile filter, and subjected to quality control tests for radiochemical purity, specific activity, and sterility before administration.[6][12]

Animal PET Imaging Protocol (Baboon)

• Animal Preparation: Baboons are anesthetized for the duration of the PET scan.[6]

• Radiotracer Administration: A bolus of [11C]GSK931145 (e.g., 81 ± 14 MBq) is administered intravenously.[6]

• PET Data Acquisition: Dynamic PET scans are acquired for a period of up to 120 minutes post-injection.[6]

• Arterial Blood Sampling: Arterial blood samples are collected throughout the scan to measure the concentration of the radiotracer in plasma and to determine the fraction of unchanged parent compound.[6]

• Blocking Studies: To determine specific binding, a blocking dose of a GlyT-1 inhibitor (e.g., unlabeled GSK931145 or GSK1018921) is administered prior to the radiotracer injection in separate scans.[6]

• Data Analysis: Time-activity curves are generated for various brain regions. Kinetic modeling (e.g., two-tissue compartmental model) is applied to the data to estimate parameters such as the total volume of distribution (VT) and binding potential (BPND).[1][2]

Human PET Imaging Protocol

• Participant Recruitment: Healthy volunteers or patients with schizophrenia are recruited for the study.

• Radiotracer Administration: Participants receive an intravenous bolus injection of [11C]GSK931145 (e.g., 300-430 MBq).[6][12]

• PET Data Acquisition: Dynamic PET scans of the brain are acquired for approximately 120 minutes.[6]

• Arterial Blood Sampling: Arterial blood is sampled throughout the scan to provide an input function for kinetic modeling.

• Occupancy Studies: For drug development purposes, PET scans are performed at baseline and after administration of a GlyT-1 inhibitor to determine the relationship between drug dose/plasma concentration and GlyT-1 occupancy.

• Data Analysis: Brain images are co-registered with anatomical MRI scans. Time-activity curves are derived for regions of interest. Kinetic modeling is used to quantify [11C]GSK931145 binding. Test-retest reproducibility is assessed to validate the imaging protocol.[1][2]

Visualizations

Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and evaluation of [¹¹C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter… [ouci.dntb.gov.ua]
• 5. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 11C-Labeled GSK931145 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Association study of polymorphisms in glycine transporter with schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Randomized controlled trial of the glycine transporter 1 inhibitor PF-03463275 to enhance cognitive training and neuroplasticity in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases [frontiersin.org]
• 11. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Glycine Transporter 1 (GlyT1) in Neurological Disorders: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Glycine Transporter 1 (GlyT1), a key regulator of synaptic glycine levels, has emerged as a critical player in the pathophysiology of various neurological and psychiatric disorders. By controlling the concentration of glycine, an essential co-agonist of the N-methyl-D-aspartate (NMDA) receptor, GlyT1 profoundly influences glutamatergic neurotransmission, which is fundamental for synaptic plasticity, learning, and memory.[1] Dysfunction in GlyT1 activity and expression has been implicated in conditions characterized by NMDA receptor hypofunction, most notably schizophrenia.[2] Furthermore, growing evidence suggests its involvement in Alzheimer's disease, neuropathic pain, depression, and anxiety disorders.[3][4][5] This technical guide provides a comprehensive overview of the core functions of GlyT1, its role in various neurological disorders, quantitative data on its modulation, detailed experimental protocols for its study, and visualizations of key signaling and experimental pathways.

Core Function and Mechanism of GlyT1

GlyT1, encoded by the SLC6A9 gene, is a sodium- and chloride-dependent transporter responsible for the reuptake of glycine from the synaptic cleft.[1] It is strategically located on both glial cells (astrocytes) and presynaptic neuronal terminals, particularly at glutamatergic synapses.[6][7] This localization allows GlyT1 to tightly regulate the concentration of glycine available to bind to the glycine-binding site on the GluN1 subunit of the NMDA receptor.[8]

The primary role of GlyT1 at excitatory synapses is to maintain subsaturating levels of glycine, thereby acting as a crucial modulator of NMDA receptor activation.[9] Inhibition of GlyT1 leads to an increase in extracellular glycine, which enhances NMDA receptor-mediated neurotransmission.[10] This potentiation of NMDA receptor function is the primary rationale behind the development of GlyT1 inhibitors as therapeutic agents for disorders associated with glutamatergic hypofunction.[11]

Role of GlyT1 in Neurological Disorders

Schizophrenia

The "glutamate hypothesis" of schizophrenia posits that a deficit in NMDA receptor function contributes significantly to the cognitive and negative symptoms of the disorder.[2] By enhancing NMDA receptor activity through increased glycine availability, GlyT1 inhibitors have been extensively investigated as a novel therapeutic strategy. While early clinical trials with compounds like bitopertin showed initial promise, the overall results have been mixed, highlighting the complexity of targeting this system.[2][4] Post-mortem studies have shown alterations in glycine levels in the brains of individuals with schizophrenia, although data on GlyT1 expression levels have been less consistent.[12][13]

Alzheimer's Disease

Emerging evidence suggests a role for GlyT1 in the pathophysiology of Alzheimer's disease. Studies have indicated that GlyT1 expression may be downregulated in the brains of Alzheimer's patients.[14][15] Preclinical research is exploring whether modulating GlyT1 activity could offer a therapeutic benefit by enhancing cognitive function through the potentiation of NMDA receptor signaling.[4] However, a clinical trial with the GlyT1 inhibitor BI 425809 did not show significant improvement in cognitive impairment associated with Alzheimer's disease.[16]

Neuropathic Pain

GlyT1 inhibitors have demonstrated analgesic effects in various animal models of neuropathic pain.[1][6] The mechanism is thought to involve the enhancement of glycinergic inhibitory neurotransmission in the spinal cord, which helps to dampen pain signals.[1] This has positioned GlyT1 as a promising target for the development of novel analgesics for chronic pain conditions.[17]

Depression and Anxiety

Preclinical studies have suggested that GlyT1 inhibitors may possess antidepressant and anxiolytic properties.[5][18] The rationale is based on the role of glutamatergic pathways in the regulation of mood and emotion. By modulating NMDA receptor function, GlyT1 inhibitors could potentially rectify imbalances in these circuits.[10][19] Clinical studies with sarcosine, a GlyT1 inhibitor, have shown some positive effects in patients with major depressive disorder.[16]

Quantitative Data on GlyT1 Modulation

The development of GlyT1 inhibitors has been a major focus of pharmaceutical research. The following tables summarize key quantitative data for several well-characterized inhibitors and GlyT1 expression changes in neurological disorders.

Table 1: In Vitro Potency of Selected GlyT1 Inhibitors

Compound	IC50 (nM)	Assay Type	Cell Line/System	Reference(s)
Sarcosine-Based Inhibitors
ALX-5407	3	[³H]Glycine Uptake	hGlyT1 expressing cells	[9][14]
Non-Sarcosine-Based Inhibitors
Bitopertin (RG1678)	25 - 30	[³H]Glycine Uptake / Not Specified	hGlyT1 expressing cells	[2][7]
SSR504734	15 - 38	[³H]Glycine Uptake / Not Specified	human, rat, and mouse GlyT1	[1][20]
Iclepertin (BI 425809)	5.2	Not Specified	SK-N-MC cells	[17]

Table 2: Alterations in GlyT1 Expression and Glycine Levels in Neurological Disorders

Disorder	Brain Region	Observation	Method	Reference(s)
Schizophrenia	Orbitofrontal Cortex	Increased glycine levels	HPLC	[12]
Schizophrenia	Various	Inconsistent findings on GlyT1 expression	Post-mortem studies	[13]
Alzheimer's Disease	-	Downregulation of GlyT1 expression	Immunohistochemistry	[14][15]
Depression (Animal Model)	Prefrontal Cortex	Decreased GLT1 (glutamate transporter) expression (related system)	Western Blot	[21][22]

Detailed Experimental Protocols

[³H]Glycine Uptake Assay

This functional assay measures the inhibition of radiolabeled glycine uptake into cells expressing GlyT1 and is a primary method for determining the potency of inhibitors.

• Materials:

  • CHO-K1 cells stably expressing human GlyT1.

  • Assay Buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).

  • [³H]Glycine.

  • Test compounds and reference inhibitors (e.g., ALX-5407).

  • 96-well microplates.

  • Scintillation fluid and counter.

• Procedure:

  • Cell Plating: Seed GlyT1-expressing cells into a 96-well plate and culture overnight to form a confluent monolayer.

  • Compound Preparation: Prepare serial dilutions of test compounds in the assay buffer.

  • Assay Initiation: Aspirate the culture medium and wash the cells with pre-warmed assay buffer. Add the test compound dilutions to the wells and pre-incubate for 15-30 minutes.

  • Glycine Uptake: Initiate glycine uptake by adding a solution of [³H]Glycine (at a concentration near its Km value) to each well.

  • Incubation: Incubate the plate for 10-20 minutes at 37°C.

  • Termination: Stop the uptake by rapidly washing the cells multiple times with ice-cold assay buffer.

  • Cell Lysis and Counting: Lyse the cells (e.g., with 0.1 M NaOH) and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to controls and determine the IC50 value using non-linear regression.[3][17]

In Vivo Microdialysis for Extracellular Glycine Measurement

This technique allows for the real-time measurement of neurotransmitter levels in specific brain regions of freely moving animals.

• Materials:

  • Microdialysis probes.

  • Stereotaxic apparatus.

  • Perfusion pump.

  • Fraction collector.

  • Artificial cerebrospinal fluid (aCSF).

  • HPLC system for glycine detection.

• Procedure:

  • Probe Implantation: Under anesthesia, stereotaxically implant a microdialysis probe into the target brain region (e.g., prefrontal cortex or hippocampus). Secure the probe with dental cement. Allow the animal to recover for 24-48 hours.

  • Perfusion: On the day of the experiment, connect the probe to a perfusion pump and perfuse with aCSF at a low, constant flow rate (e.g., 1-2 µL/min).

  • Baseline Collection: After an equilibration period, collect several baseline dialysate samples to establish a stable basal glycine level.

  • Drug Administration: Administer the GlyT1 inhibitor (e.g., via intraperitoneal injection or orally).

  • Sample Collection: Continue to collect dialysate fractions at regular intervals (e.g., every 20 minutes) for several hours.

  • Analysis: Analyze the glycine concentration in the dialysate samples using HPLC with fluorescence or mass spectrometry detection.[11][23]

Novel Object Recognition (NOR) Test

The NOR test is a behavioral assay used to assess recognition memory in rodents.

• Apparatus: An open-field arena. Two sets of identical objects and one novel object.

• Procedure:

  • Habituation: On the first day, allow the animal to freely explore the empty arena for 5-10 minutes.

  • Training/Familiarization Phase: On the second day, place two identical objects in the arena and allow the animal to explore them for a set period (e.g., 5-10 minutes).

  • Test Phase: After a retention interval (e.g., 1-24 hours), return the animal to the arena where one of the familiar objects has been replaced with a novel object.

  • Scoring: Record the time the animal spends exploring each object. A preference for exploring the novel object indicates intact recognition memory. The discrimination index (DI) is calculated as (Time exploring novel object - Time exploring familiar object) / (Total exploration time).[22][24][25]

Prepulse Inhibition (PPI) of the Acoustic Startle Reflex

PPI is a measure of sensorimotor gating, a neuropsychological process that is deficient in schizophrenia.

• Apparatus: A startle response system consisting of a sound-attenuating chamber, a speaker, and a platform to measure the startle response.

• Procedure:

  • Acclimation: Place the animal in the startle chamber for an acclimation period with background white noise.

  • Testing: The test session consists of a series of trials presented in a pseudorandom order:

    • Pulse-alone trials: A strong, startle-eliciting acoustic stimulus (e.g., 120 dB).

    • Prepulse-plus-pulse trials: A weaker, non-startling stimulus (prepulse) precedes the startle pulse by a short interval.

    • No-stimulus trials: Only background noise is presented.

  • Scoring: The startle response is measured as the peak amplitude of the whole-body flinch. PPI is calculated as the percentage reduction in the startle response in the prepulse-plus-pulse trials compared to the pulse-alone trials.[26][27][28]

Signaling Pathways and Experimental Workflows

GlyT1 at the Glutamatergic Synapse

The following diagram illustrates the central role of GlyT1 in modulating NMDA receptor activity at a glutamatergic synapse.

GlyT1 modulates NMDA receptor signaling at the synapse.

Regulation of GlyT1 by Protein Kinase C (PKC)

The activity of GlyT1 can be regulated by post-translational modifications, such as phosphorylation by Protein Kinase C (PKC), which can lead to its internalization and reduced function.[19][29][30]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of the novel GlyT1 inhibitor, iclepertin (BI 425809), for the treatment of cognitive impairment associated with schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bitopertin - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. discmedicine.com [discmedicine.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. benchchem.com [benchchem.com]
• 12. A postmortem study of glycine and its potential precursors in chronic schizophrenics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of glycine transporter 1: The yellow brick road to new schizophrenia therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ALX 5407: a potent, selective inhibitor of the hGlyT1 glycine transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Alzheimer's Association International Conference [alz.confex.com]
• 16. Inhibition of glycine transporter-I as a novel mechanism for the treatment of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. PKC-Dependent GlyT1 Ubiquitination Occurs Independent of Phosphorylation: Inespecificity in Lysine Selection for Ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Neurochemical, electrophysiological and pharmacological profiles of the selective inhibitor of the glycine transporter-1 SSR504734, a potential new type of antipsychotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Frontiers | The Regulation of Glutamate Transporter 1 in the Rapid Antidepressant-Like Effect of Ketamine in Mice [frontiersin.org]
• 22. Glial pathology in an animal model of depression: reversal of stress-induced cellular, metabolic and behavioral deficits by the glutamate-modulating drug riluzole - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Aberrant glycosylation in schizophrenia: A review of 25 years of post-mortem brain studies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. biorxiv.org [biorxiv.org]
• 26. pubs.acs.org [pubs.acs.org]
• 27. beilstein-institut.de [beilstein-institut.de]
• 28. Glycine Transporter Type I (GlyT1) Inhibitor, Bitopertin: A Journey from Lab to Patient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Inhibition of astrocytic glycine transporter-1: friend or foe for ameliorating NMDA receptor hypofunction? - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]

A Technical Guide to Target Engagement Studies of GSK931145

This guide provides an in-depth overview of GSK931145, a selective inhibitor of the glycine transporter type 1 (GlyT-1), and its application in target engagement studies. Designed for researchers, scientists, and professionals in drug development, this document details the core pharmacology of GSK931145, experimental protocols for its use as a positron emission tomography (PET) ligand, and the associated signaling pathways.

Introduction to GSK931145 and its Target

GSK931145 is a potent and selective antagonist of the glycine transporter type 1 (GlyT-1), a key protein in the central nervous system responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT-1, GSK931145 increases the extracellular concentration of glycine, which acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor activity is a therapeutic strategy being explored for conditions such as schizophrenia, where NMDA receptor hypofunction is implicated.[1]

Radiolabeled with carbon-11 ([11C]GSK931145), the compound serves as a valuable PET imaging agent to assess GlyT-1 expression and occupancy in the brain.[2][3][4] This allows for direct measurement of target engagement in both preclinical and clinical studies, aiding in dose selection and confirming the mechanism of action for GlyT-1 inhibitors.[2][3]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data reported for GSK931145 and its use in characterizing other GlyT-1 inhibitors.

Table 1: In Vitro and In Vivo Properties of GSK931145

Parameter	Value	Species/Tissue	Reference
pIC50 (GlyT-1)	8.4	-	[5]
pIC50 (GlyT-2)	4.6	-	[5]
pKi	8.97	Rat Cortex	[5]
logD	2.53	-	[5]
Brain-Blood AUC Ratio	1.9	-	[5]
Binding Potential (BPND)	1.5 - 3	Primate (Midbrain, Thalamus, Cerebellum)	[2][4]
Plasma Free Fraction (fP)	0.8%	Primate	[2][4]
Plasma Free Fraction (fP)	8%	Human	[2][4]
K1 (Plasma to Brain Transfer Rate)	0.126 mL cm-3 min-1	Primate	[2][4]
K1 (Plasma to Brain Transfer Rate)	0.025 mL cm-3 min-1	Human	[2][4]

Table 2: GlyT-1 Occupancy Studies using [11C]GSK931145

Compound	EC50	Species	Reference
GSK1018921	22.5 ng/mL	Primate	[2]
GSK1018921	45.7 ng/mL	Human	[2]

Signaling Pathway and Mechanism of Action

GSK931145 exerts its effect by inhibiting the GlyT-1 transporter. This transporter is crucial for maintaining low synaptic glycine levels. By blocking GlyT-1, GSK931145 leads to an increase in synaptic glycine, which then enhances the activation of NMDA receptors, as glycine is an obligatory co-agonist for these receptors.

Mechanism of action of GSK931145.

Experimental Protocols for Target Engagement Studies

The primary method for assessing GSK931145 target engagement is through PET imaging using its radiolabeled form, [11C]GSK931145.

4.1. Radiosynthesis of [11C]GSK931145

GSK931145 is labeled with 11C using [11C]methyl iodide or [11C]methyl triflate.[3] The final product should have a radiochemical purity of >99% as determined by high-performance liquid chromatography (HPLC) and a specific activity of >39 GBq/μmol.[5][6] The purified [11C]GSK931145 is then formulated in normal saline for intravenous injection.[5][6]

4.2. Animal and Human PET Imaging Protocol

The following is a general protocol for in vivo PET imaging with [11C]GSK931145.

• Subject Preparation: Subjects (preclinical models or human volunteers) are positioned in the PET scanner. For arterial blood sampling, an arterial line is placed.

• Radiotracer Administration: A bolus injection of [11C]GSK931145 is administered intravenously. The injected dose is recorded.

• PET Scan Acquisition: Dynamic PET scans are acquired for a duration of up to 120 minutes post-injection.[6]

• Arterial Blood Sampling: If a plasma input function is required, arterial blood samples are collected throughout the scan to measure the concentration of the parent radiotracer and its metabolites over time.

• Image Analysis:

  • Regions of interest (ROIs) are delineated on the PET images, often co-registered with anatomical MRI scans, for brain regions known to have high GlyT-1 expression (e.g., midbrain, thalamus, cerebellum).[2][4]

  • Time-activity curves (TACs) are generated for each ROI.

  • Kinetic modeling (e.g., two-tissue compartmental model or a pseudo-reference tissue model) is applied to the TACs to estimate outcome measures such as the volume of distribution (VT) and binding potential (BPND).[2]

• Occupancy Studies: To determine the target occupancy of a non-radiolabeled GlyT-1 inhibitor, baseline PET scans are performed, followed by administration of the inhibitor at various doses. Post-dose PET scans are then acquired to measure the reduction in [11C]GSK931145 binding. The relationship between the inhibitor's plasma concentration and the change in BPND is used to calculate the EC50.[2]

4.3. Whole-Body Biodistribution and Dosimetry

Whole-body PET scans are conducted to assess the distribution of [11C]GSK931145 throughout the body and to calculate the radiation dose.[7]

• Scanning: Whole-body PET scans are acquired at multiple time points after radiotracer injection.

• ROI Delineation: ROIs are drawn on major organs (e.g., liver, kidneys, lungs).[7]

• Dosimetry Calculation: Time-activity curves for each organ are used to calculate residence times. Radiation dose estimates are then calculated using software such as OLINDA/EXM.[7] Studies in humans have shown the highest absorbed radiation dose to be in the liver, with an average effective dose of 4.02 μSv/MBq for males and 4.95 μSv/MBq for females.[7]

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for a target engagement study using [11C]GSK931145 PET.

Workflow for a [11C]GSK931145 PET target engagement study.

Conclusion

GSK931145 is a critical tool for investigating the role of GlyT-1 in the central nervous system and for the development of novel therapeutics targeting this transporter. As a PET ligand, [11C]GSK931145 allows for the direct in vivo quantification of GlyT-1, providing invaluable information on target engagement that can guide drug development programs. The methodologies outlined in this guide provide a framework for conducting robust and informative target engagement studies.

References

• 1. 11C-Labeled GSK931145 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Brain Uptake and Distribution of [11C]GSK931145: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

[11C]GSK931145 is a novel positron emission tomography (PET) radioligand developed for in vivo imaging of the glycine transporter type 1 (GlyT-1) in the brain.[1][2][3][4] The GlyT-1 transporter plays a crucial role in regulating glycine levels in the synaptic cleft, which in turn modulates N-methyl-D-aspartate (NMDA) receptor function.[5] Given the implication of NMDA receptor hypofunction in the pathophysiology of schizophrenia, GlyT-1 has emerged as a key target for novel therapeutic interventions.[5][6] This technical guide provides a comprehensive overview of the brain uptake, distribution, and experimental protocols associated with [11C]GSK931145, synthesizing data from key preclinical and clinical studies.

Mechanism of Action and Signaling Pathway

[11C]GSK931145 is a selective and high-affinity ligand for the Glycine Transporter Type 1 (GlyT-1). GlyT-1 is a sodium and chloride-dependent transporter responsible for the reuptake of glycine from the synaptic cleft into glial cells and presynaptic neurons. By binding to GlyT-1, [11C]GSK931145 allows for the non-invasive quantification and visualization of GlyT-1 density in the brain using PET. The underlying principle is that elevated glycine concentrations in the synapse can enhance NMDA receptor-mediated neurotransmission, a pathway implicated in cognitive functions that are often impaired in schizophrenia.

Figure 1: Mechanism of [11C]GSK931145 action at the synapse.

Experimental Protocols

Radiosynthesis of [11C]GSK931145

The radiosynthesis of [11C]GSK931145 is achieved through the N-methylation of a desmethyl precursor using [11C]methyl iodide or [11C]methyl triflate.[2] While specific reaction conditions can vary, the general workflow is outlined below. The final product typically has a radiochemical purity of over 99%.[5]

Figure 2: General workflow for the radiosynthesis of [11C]GSK931145.

PET Imaging Studies

PET imaging studies with [11C]GSK931145 have been conducted in pigs, baboons, and humans. The general protocol involves intravenous injection of the radiotracer followed by dynamic scanning.

• Subject Preparation: Subjects are typically fasted before the scan.

• Radiotracer Administration: A bolus intravenous injection of [11C]GSK931145 is administered. The injected dose varies depending on the species and study objectives.

• Image Acquisition: Dynamic PET scans of the brain are acquired for a duration of 90 to 120 minutes post-injection.[5]

• Arterial Blood Sampling: In many studies, arterial blood samples are collected throughout the scan to measure the concentration of the parent radiotracer and its metabolites in plasma, which is used as an input function for kinetic modeling.[5]

• Blocking Studies: To determine the specificity of [11C]GSK931145 binding, blocking studies are performed where a non-radioactive GlyT-1 inhibitor (e.g., GSK931145 or GSK1018921) is administered prior to the radiotracer.[5]

Figure 3: Standard experimental workflow for a [11C]GSK931145 PET study.

Brain Uptake and Distribution: Quantitative Data

[11C]GSK931145 readily enters the brain and exhibits a heterogeneous distribution pattern consistent with the known localization of GlyT-1. The highest uptake is observed in the midbrain, thalamus, and cerebellum.[1][4]

Regional Brain Uptake in Different Species

Species	Brain Region	Uptake Metric	Value	Reference
Human	Cerebellum	%ID/L at 40 min	~1.7	[5]
Brain Stem	%ID/L at 40 min	~1.7	[5]
Thalamus	%ID/L at 40 min	~1.7	[5]
Cortex	%ID/L at 40 min	~1.0	[5]
Baboon	Brain Stem	%ID/L at 20 min	~14	[5]
Thalamus	%ID/L at 20 min	~12	[5]
Cerebellum	%ID/L at 20 min	~12	[5]
Cortex	%ID/L at 20 min	~7	[5]
Pig	Mesencephalon	%ID/g at 40 min	~7.5	[5]
Cerebellum	%ID/g at 40 min	~6.0	[5]
Cortex	%ID/g at 40 min	~5.0	[5]

%ID/L: Percentage of injected dose per liter of tissue. %ID/g: Percentage of injected dose per gram of tissue.

Pharmacokinetic Parameters

Pharmacokinetic modeling has been used to derive key parameters that describe the behavior of [11C]GSK931145 in the brain.

Species	Parameter	Brain Region	Value	Unit	Reference
Human	K1 (Delivery)	-	0.025	ml cm⁻³ min⁻¹	[1][4]
fP (Plasma Free Fraction)	-	8	%	[1][4]
VAR(VT) (Test-Retest Variability)	-	29-38	%	[1][4]
VAR(BPND) (Test-Retest Variability)	-	16-23	%	[1][4]
Baboon	K1 (Delivery)	-	0.126	ml cm⁻³ min⁻¹	[1][4]
fP (Plasma Free Fraction)	-	0.8	%	[1][4]
Binding Potential	Midbrain, Thalamus, Cerebellum	1.5 - 3	-	[1][4]

K1: Rate constant for transfer from plasma to the brain tissue. fP: Fraction of the radioligand that is not bound to plasma proteins. VAR(VT): Variability of the total volume of distribution. VAR(BPND): Variability of the non-displaceable binding potential.

Data Analysis and Interpretation

The analysis of dynamic [11C]GSK931145 PET data typically involves kinetic modeling to estimate outcome measures that reflect GlyT-1 density.

• Compartmental Modeling: A two-tissue compartmental model is often used to describe the kinetics of [11C]GSK931145 in the brain.[1][4]

• Total Volume of Distribution (VT): This parameter reflects the total binding (specific and non-specific) of the radiotracer in a brain region.

• Binding Potential (BPND): This is a measure of the density of available GlyT-1 transporters. Due to the lack of a true reference region (a brain area devoid of GlyT-1), a pseudo-reference tissue model has been shown to improve the reproducibility of BPND estimates.[1][4]

• Occupancy Studies: In drug development, [11C]GSK931145 PET is used to measure the occupancy of GlyT-1 by a therapeutic drug. This is calculated by comparing the binding potential at baseline (before drug administration) and after drug administration.

Conclusion

[11C]GSK931145 is a valuable tool for the in vivo investigation of the glycine transporter type 1. Its favorable brain uptake and distribution characteristics, coupled with established experimental and analytical protocols, make it a robust radioligand for studying the role of GlyT-1 in neuropsychiatric disorders and for facilitating the development of novel GlyT-1 targeted therapies. The quantitative data derived from [11C]GSK931145 PET studies provide crucial insights into the pharmacodynamics of GlyT-1 inhibitors, aiding in dose selection and demonstrating target engagement in clinical trials.

References

• 1. In Vivo Evaluation of 11C-labeled Three Radioligands for Glycine Transporter 1 in the Mouse Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols for [11C]GSK931145 PET Imaging

These application notes provide a comprehensive overview and standardized protocol for Positron Emission Tomography (PET) imaging using the radiotracer [11C]GSK931145. This document is intended for researchers, scientists, and drug development professionals involved in the study of the glycine transporter type 1 (GlyT-1) in the central nervous system.

Introduction

[11C]GSK931145 is a selective radioligand for the glycine transporter type 1 (GlyT-1), a key protein involved in regulating synaptic glycine levels.[1] GlyT-1 is a target of interest in the development of novel therapeutics for neuropsychiatric disorders such as schizophrenia, where impaired N-methyl-D-aspartate (NMDA) receptor function is implicated.[1][2] PET imaging with [11C]GSK931145 allows for the in vivo visualization and quantification of GlyT-1, aiding in drug development by enabling the assessment of target engagement and dose-occupancy relationships.[2][3]

Signaling Pathway of GlyT-1 and the NMDA Receptor

Glycine acts as an essential co-agonist at the NMDA receptor. The glycine transporter type 1 (GlyT-1) modulates the concentration of glycine in the synaptic cleft. By clearing glycine from the synapse, GlyT-1 can influence NMDA receptor activity. Inhibition of GlyT-1 is hypothesized to increase synaptic glycine concentrations, thereby enhancing NMDA receptor function.[1]

Caption: GlyT-1 mediated glycine transport and NMDA receptor signaling.

Experimental Protocols

Radiotracer Synthesis

The radiosynthesis of [11C]GSK931145 is typically performed via N-methylation of a suitable precursor using [11C]methyl iodide or [11C]methyl triflate.[2]

Protocol:

• Produce [11C]CO2 via a cyclotron.

• Convert [11C]CO2 to [11C]CH3I or [11C]CH3OTf using standard radiochemistry procedures.[4]

• React the [11C]methylating agent with the desmethyl precursor of GSK931145.

• Purify the resulting [11C]GSK931145 using high-performance liquid chromatography (HPLC).[1][5]

• Formulate the final product in a sterile solution, such as normal saline, for intravenous injection.[1]

• The final product should have a radiochemical purity of >99%.[1]

Subject Preparation

For Human Studies:

• Subjects should fast for a minimum of 4-6 hours prior to the scan.[6]

• Water intake is permitted and encouraged.[6]

• A venous catheter should be inserted for radiotracer injection and, if required, for arterial blood sampling.

• Subjects should be positioned comfortably in the PET scanner to minimize motion artifacts.[7]

For Preclinical Studies (Pigs, Baboons):

• Animals should be anesthetized for the duration of the imaging procedure.[1][8]

• A venous catheter should be placed for radiotracer administration.[8]

• Physiological parameters (heart rate, blood pressure, etc.) should be monitored throughout the scan.

PET Image Acquisition

Workflow for [11C]GSK931145 PET Imaging:

Caption: Standard workflow for a [11C]GSK931145 PET imaging study.

Protocol:

• Perform a transmission scan for attenuation correction prior to the emission scan.[6]

• Administer [11C]GSK931145 as an intravenous bolus injection.[8]

• Initiate a dynamic PET scan of the brain immediately following injection. The scan duration is typically 90-120 minutes.[1][8]

• For whole-body biodistribution studies, a series of whole-body scans are acquired over a period of up to 80 minutes post-injection.[8][9]

• If arterial blood sampling is performed, collect samples at predefined time points to measure the arterial input function and radiotracer metabolism.[1]

Data Analysis

• Reconstruct the dynamic PET images with corrections for attenuation, scatter, and random coincidences.[10]

• Delineate regions of interest (ROIs) on the PET images, often with the aid of a co-registered MRI.[11]

• Generate time-activity curves (TACs) for each ROI.[11]

• Analyze the TACs using appropriate kinetic models to quantify GlyT-1 availability. Common methods include:

  • Compartmental models with an arterial input function (e.g., two-tissue compartmental model) to estimate the total distribution volume (VT).[3]

  • Reference tissue models (e.g., simplified reference tissue model) using a region devoid of specific binding as a reference to estimate the binding potential (BPND). However, studies have indicated no viable reference region for [11C]GSK931145 in the brain.[3][11]

  • Pseudo-reference tissue models can be employed when a true reference region is not available.[3]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical [11C]GSK931145 PET studies.

Table 1: Radiotracer Administration and Dosimetry

Species	Injected Dose (MBq)	Specific Activity (GBq/µmol)	Effective Dose (µSv/MBq)
Human	304.22 ± 112.87	21.57 ± 7.51	4.02 (male), 4.95 (female)[9]
Baboon	81 ± 14	30 ± 5.5	~15% higher than human[9]
Pig	372 ± 84.4	>39	Not Reported

Table 2: Biodistribution and Pharmacokinetics

Species	Brain Uptake	Limiting Organ (Highest Radiation Dose)	Primary Route of Clearance	Intact Radioligand in Plasma (at 60 min p.i.)
Human	Heterogeneous (highest in midbrain, thalamus, cerebellum)[3]	Liver[9]	Intestinal[9]	60 ± 8%[1]
Baboon	Similar to human	Liver[8]	Intestinal[8]	~30%[1]
Pig	Good brain penetration, heterogeneous distribution[2]	Not Reported	Not Reported	Not Reported

Table 3: In Vitro and Pharmacological Properties

Parameter	Value
pIC50 for GlyT-1	8.4[1]
pIC50 for GlyT-2	4.6[1]
pKi in rat cortex	8.97[1]
LogD	2.53[1]
Brain-blood AUC ratio	1.9[1]

Conclusion

This document provides a standardized framework for conducting PET imaging studies with [11C]GSK931145. Adherence to these protocols will help ensure data quality and consistency across different research sites, thereby facilitating the reliable application of this valuable tool in neuroscience research and drug development.

References

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Diverse 11C-Labelled PET Radiotracers via Direct Incorporation of [11C]CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of a 11C-labeled NK1 receptor ligand for PET studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. snmmi.org [snmmi.org]
• 7. Synthesis and evaluation of [11C]PyrATP-1, a novel radiotracer for PET imaging of glycogen synthase kinase-3β (GSK-3β) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of 18F-FDG PET/CT Parameters Associated with Weight Loss in Patients with Esophageal Cancer [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Kinetic Modeling of [11C]GSK931145 PET Data

An detailed overview of the kinetic modeling of the PET tracer [11C]GSK931145 is provided below, designed for researchers, scientists, and professionals in drug development. This document outlines the protocols for experimental procedures and data analysis, presents quantitative data in structured tables, and includes visualizations of key pathways and workflows.

Introduction

[11C]GSK931145 is a positron emission tomography (PET) radioligand developed for the in vivo imaging and quantification of the Glycine Transporter Type 1 (GlyT-1) in the brain.[1][2][3] GlyT-1 is a crucial protein in the central nervous system responsible for regulating the concentration of glycine in the synaptic cleft. By controlling glycine levels, GlyT-1 modulates the activity of N-methyl-D-aspartate (NMDA) receptors, which are fundamental for learning, memory, and synaptic plasticity. Given that dysfunction of NMDA receptors is implicated in neuropsychiatric disorders like schizophrenia, GlyT-1 has become a significant target for drug development.[1]

PET imaging with [11C]GSK931145 allows for the non-invasive assessment of GlyT-1 distribution and density, providing a valuable tool for understanding its role in disease and for evaluating the efficacy and target engagement of novel GlyT-1 inhibitor drugs.[1] Kinetic modeling of dynamic [11C]GSK931145 PET data is essential for the accurate quantification of tracer binding and delivery. However, studies have shown that this tracer presents unique challenges, including the absence of a true reference region in the brain, necessitating the use of kinetic models that require an arterial plasma input function.[1]

Signaling Pathway and Mechanism of Action

The primary role of GlyT-1 is to maintain low glycine concentrations at the synapse. Glycine is an obligatory co-agonist for the NMDA receptor; therefore, by regulating glycine availability, GlyT-1 indirectly controls glutamatergic neurotransmission. Inhibiting GlyT-1 increases synaptic glycine levels, enhancing NMDA receptor function.

References

• 1. Parametric Imaging and Test-Retest Variability of ¹¹C-(+)-PHNO Binding to D₂/D₃ Dopamine Receptors in Humans on the High-Resolution Research Tomograph PET Scanner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Glycine Transporter 1 Dynamics: An Application Protocol for [11C]GSK931145 PET Scans

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the data analysis workflow of Positron Emission Tomography (PET) scans utilizing the radioligand [11C]GSK931145. This radiotracer is a valuable tool for in vivo imaging and quantification of the Glycine Transporter Type 1 (GlyT-1), a key target in the development of novel therapeutics for schizophrenia and other neurological disorders.[1][2] The following sections detail the experimental procedures, data quantification methods, and visualization of the underlying biological and analytical pathways.

Quantitative Data Summary

The following tables summarize key quantitative parameters derived from [11C]GSK931145 PET studies in humans. These values are essential for assessing the tracer's performance and for planning future research.

Table 1: Test-Retest Variability of [11C]GSK931145 Binding Parameters

Kinetic Model	Parameter	Variability (VAR)	Brain Regions
Two-Tissue Compartmental Model	V_T (Volume of Distribution)	29-38%	Midbrain, Thalamus, Cerebellum
Pseudo-Reference Tissue Model	BP_ND (Binding Potential)	16-23%	Midbrain, Thalamus, Cerebellum

Data sourced from Gunn et al. (2011)[1]

Table 2: Pharmacodynamic Parameters of a GlyT-1 Inhibitor (GSK1018921) Measured with [11C]GSK931145 PET

Species	Parameter	Value
Human	EC_50 (ng/mL)	45.7
Primate	EC_50 (ng/mL)	22.5

Data sourced from Gunn et al. (2011)[1]

Experimental Protocols

Radioligand Synthesis and Administration

[11C]GSK931145 is synthesized with a high radiochemical purity (>99%) and specific activity.[3] For human studies, an intravenous bolus injection is typically administered, with doses averaging around 304-429 MBq.[3]

PET Scan Acquisition

Dynamic PET scans are acquired over a period of 90 to 120 minutes following the injection of [11C]GSK931145.[3][4] Whole-body or brain-specific imaging can be performed depending on the research question.[3][5] For brain imaging, a high-resolution scanner is recommended.

Arterial Blood Sampling and Analysis

To enable accurate kinetic modeling, arterial blood sampling is crucial for determining the arterial input function (AIF).[6][7] Manual or automated blood sampling is performed frequently, especially in the initial minutes after tracer injection, to capture the peak of the blood activity curve.[6][8] Plasma is separated, and the concentration of the parent radioligand and its metabolites is determined using high-performance liquid chromatography (HPLC).[3]

Image Processing and Analysis

• Image Reconstruction: PET data is reconstructed using standard algorithms, such as filtered back-projection or iterative methods.[7]

• Image Registration: The dynamic PET images are co-registered with a structural magnetic resonance imaging (MRI) scan of the subject to allow for accurate anatomical delineation of brain regions.[9][10][11]

• Region of Interest (ROI) Definition: ROIs for specific brain areas (e.g., midbrain, thalamus, cerebellum, and cortical regions) are defined on the co-registered MRI.[12][13]

• Time-Activity Curve (TAC) Generation: The mean radioactivity concentration within each ROI is calculated for each time frame of the dynamic PET scan to generate time-activity curves.[4]

Kinetic Modeling

The quantification of [11C]GSK931145 binding is achieved through the application of kinetic models to the tissue TACs and the arterial input function.

Two-Tissue Compartmental Model (2TCM)

The 2TCM is a standard model used to describe the kinetics of PET radioligands in tissue.[14][15][16][17][18] It models the exchange of the tracer between the plasma, a non-displaceable compartment (free and non-specifically bound tracer), and a specific binding compartment. The primary outcome measure from this model is the total volume of distribution (V_T), which reflects the total binding (specific and non-specific) of the radioligand in a given region.[19] However, the test-retest reproducibility of V_T for [11C]GSK931145 using the 2TCM has been reported to be poor.[1]

Pseudo-Reference Tissue Model (PRTM)

Given that homologous competition studies have indicated no true reference region (an area devoid of specific binding) for [11C]GSK931145, a pseudo-reference tissue model is often employed.[1][4] This model uses a region with low specific binding as a "pseudo-reference" and can provide more reliable estimates of the binding potential (BP_ND), which is a measure of the density of available transporters.[20] The test-retest reproducibility for BP_ND using the PRTM is significantly better than that for V_T from the 2TCM.[1]

Visualizations

Glycine Transporter 1 (GlyT-1) Signaling Pathway

Caption: GlyT-1 regulates synaptic glycine levels, acting as a co-agonist at the NMDA receptor.

[11C]GSK931145 Data Analysis Workflow

Caption: A streamlined workflow for quantitative analysis of [11C]GSK931145 PET data.

Logical Relationship of Kinetic Modeling Parameters

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Approach to Repeated Arterial Blood Sampling in Small Animal PET: Application in a Test-Retest Study with the Adenosine A1 Receptor Ligand [11C]MPDX - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Image-derived and arterial blood sampled input functions for quantitative PET imaging of the angiotensin II subtype 1 receptor in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. instechlabs.com [instechlabs.com]
• 9. Iterative framework for image registration and partial volume correction in brain positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Contributions of imprecision in PET‐MRI rigid registration to imprecision in amyloid PET SUVR measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [Application of a semi-automatic ROI setting system for brain PET images to animal PET studies] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Automated Template-based PET Region of Interest Analyses in the Aging Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A two-compartment mathematical model of neuroglial metabolism using [1-11C] acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. TPC - Two-tissue compartmental models [turkupetcentre.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. TPC - Volume of distribution [turkupetcentre.net]
• 20. Kinetic modeling and parameter estimation of TSPO PET imaging in the human brain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Arterial Input Function in [11C]GSK931145 Quantification

Topic: Arterial Input Function for [11C]GSK931145 Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

[11C]GSK931145 is a positron emission tomography (PET) radioligand developed for imaging the glycine transporter type 1 (GlyT-1), a key target in the development of therapeutics for conditions like schizophrenia.[1][2] Accurate quantification of GlyT-1 binding with [11C]GSK931145 requires the determination of an arterial input function (AIF). The AIF describes the time-dependent concentration of the unmetabolized radiotracer in arterial plasma, which is essential for kinetic modeling of the PET data.[3][4] Studies have shown that [11C]GSK931145 does not have a suitable reference region in the brain, making arterial blood sampling necessary for accurate quantification.[1]

These application notes provide a detailed protocol for the acquisition and analysis of the arterial input function for [11C]GSK931145 PET studies, based on findings from preclinical and human research.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to [11C]GSK931145 pharmacokinetics and metabolism, which are crucial for understanding and modeling the arterial input function.

Table 1: Pharmacokinetic Parameters of [11C]GSK931145 in Humans and Primates. [1]

Parameter	Human	Primate (Baboon)
Plasma Free Fraction (fP)	8%	0.8%
Delivery (K1) (mL·cm⁻³·min⁻¹)	0.126	0.025
Binding Potential (BPND) (Midbrain, Thalamus, Cerebellum)	-	1.5 - 3
Test-Retest Variability (VT) (Two-Tissue Compartment Model)	29-38%	-
Test-Retest Variability (BPND) (Pseudo-reference Tissue Model)	16-23%	-

Table 2: Metabolism of [11C]GSK931145 in Plasma.

Species	Time Post-Injection	Percentage of Intact [11C]GSK931145
Human	60 minutes	60 ± 8%[5]
Primate (Baboon)	60 minutes	~30%[5]
Pig	60 minutes	~25%[5]

Table 3: Recommended Injected Dose for [11C]GSK931145 PET Studies.

Species	Average Injected Dose (MBq)
Human	429 ± 158[5]
Primate (Baboon)	105 ± 44[5]
Pig	372 ± 84.4[5]

Experimental Protocols

This section details the methodologies for key experiments required for the quantification of the arterial input function of [11C]GSK931145.

• Subject Preparation: Subjects should fast for at least 4 hours prior to the PET scan. An arterial line should be placed in the radial or femoral artery for blood sampling, and an intravenous line for radiotracer injection.[4][6]

• Radiotracer Injection: [11C]GSK931145 is administered as an intravenous bolus. The injection should be followed by a saline flush to ensure complete delivery of the radiotracer.[5] The dynamic PET scan acquisition should commence simultaneously with the injection.

A frequent and well-timed arterial blood sampling schedule is critical for accurately defining the AIF. An automated blood sampling system can be used for the initial rapid phase, followed by manual sampling.[4]

• Sampling Schedule:

  • Initial 2 minutes: Continuous or very frequent sampling (e.g., every 5-10 seconds) to capture the peak of the bolus injection.[7]

  • 2 to 15 minutes: Reduced frequency (e.g., every 30-60 seconds).

  • 15 to 90 minutes: Further reduced frequency (e.g., at 20, 30, 45, 60, 75, and 90 minutes).[5][7]

• Sample Handling:

  • Collect blood samples in heparinized tubes.

  • Immediately place samples on ice to minimize further metabolism.[4][8]

  • Record the exact time of each blood draw.

• Plasma Separation: Centrifuge the blood samples at approximately 1000g for 5 minutes to separate plasma from whole blood.[8]

• Radioactivity Counting:

  • Measure the total radioactivity in aliquots of whole blood and plasma using a gamma counter.

  • This allows for the determination of the plasma-to-whole-blood radioactivity ratio.

Correction for radioactive metabolites is crucial for an accurate AIF.

• Plasma Sample Preparation:

  • For a subset of plasma samples (e.g., at 5, 10, 20, 30, 45, 60, and 90 minutes), precipitate proteins using a suitable solvent like acetonitrile.[9]

  • Centrifuge the mixture and collect the supernatant for HPLC analysis.

• HPLC System:

  • A reverse-phase C18 column is typically used.[5]

  • The mobile phase composition and gradient will need to be optimized to achieve good separation between the parent [11C]GSK931145 and its radiometabolites.

  • The HPLC system should be equipped with a radioactivity detector.

• Data Analysis:

  • Integrate the peak areas corresponding to the parent radiotracer and its metabolites.

  • Calculate the fraction of radioactivity corresponding to the intact [11C]GSK931145 at each time point.

  • Fit the parent fraction data to a suitable function (e.g., a Hill function or a multi-exponential function) to describe its change over time.

• Correction for Metabolites: Multiply the total plasma radioactivity concentration at each sampling time point by the corresponding interpolated parent fraction to obtain the metabolite-corrected arterial plasma concentration of [11C]GSK931145.

• Final AIF Curve: The resulting time-activity curve represents the final arterial input function, which can then be used for kinetic modeling of the dynamic PET data.

Visualization of Workflows and Pathways

The following diagrams illustrate the key processes involved in the quantification of [11C]GSK931145.

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 4. TPC - Blood sampling [turkupetcentre.net]
• 5. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. aarc.org [aarc.org]
• 7. Novel Approach to Repeated Arterial Blood Sampling in Small Animal PET: Application in a Test-Retest Study with the Adenosine A1 Receptor Ligand [11C]MPDX - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plasma radio-metabolite analysis of PET tracers for dynamic PET imaging: TLC and autoradiography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping - Analyst (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Measuring GlyT1 Occupancy with [11C]GSK931145

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for utilizing the positron emission tomography (PET) radioligand [11C]GSK931145 to measure the occupancy of the glycine transporter type 1 (GlyT1) in the brain. GlyT1 is a critical regulator of glycine levels in the synaptic cleft and is a key target for therapeutic development in neurological and psychiatric disorders such as schizophrenia, where enhancing N-methyl-D-aspartate (NMDA) receptor function is a primary goal.[1] By inhibiting GlyT1, extracellular glycine concentrations are increased, leading to enhanced NMDA receptor activation.[1][2] [11C]GSK931145 is a valuable tool for in vivo quantification of GlyT1 availability and for assessing the binding of potential GlyT1 inhibitors.[3]

[11C]GSK931145 Overview

• Target: Glycine Transporter Type 1 (GlyT1)[4]

• Radiolabel: Carbon-11 (11C)

• Application: In vivo quantification of GlyT1 availability and occupancy using PET.[3]

• Mechanism of Action: [11C]GSK931145 is a selective ligand for GlyT1. Its distribution in the brain, as measured by PET, reflects the density of these transporters. By comparing the binding of [11C]GSK931145 at baseline and after administration of a GlyT1 inhibitor, the degree of transporter occupancy by the drug can be determined.

Quantitative Data Summary

The following tables summarize key quantitative data from studies involving [11C]GSK931145.

Table 1: In Vitro Binding Properties of GSK931145

Parameter	Value	Species/Tissue	Reference
pIC50 (GlyT-1)	8.4	Not Specified	[5]
pIC50 (GlyT-2)	4.6	Not Specified	[5]
pKi	8.97	Rat Cortex	[5]
logD	2.53	Not Specified	[5]

Table 2: In Vivo Binding Potential (BPND) of [11C]GSK931145 in Primates

Brain Region	Binding Potential (BPND)	Reference
Midbrain	1.5 - 3.0	[2]
Thalamus	1.5 - 3.0	[2]
Cerebellum	1.5 - 3.0	[2]

Table 3: Pharmacokinetic Parameters of [11C]GSK931145 in Humans

Parameter	Value	Reference
Plasma Free Fraction (fP)	8%	[2]
Cerebral Delivery (K1)	0.126 mL cm-3 min-1	[2]
Test-Retest Variability (VT, 2-Tissue Model)	29-38%	[2]
Test-Retest Variability (BPND, Pseudo-reference Tissue Model)	16-23%	[2]

Table 4: EC50 of the GlyT-1 Inhibitor GSK1018921 Determined with [11C]GSK931145 PET

Species	EC50 (ng/mL)	Reference
Primates	22.5	[2]
Humans	45.7	[2]

Signaling Pathway and Experimental Workflow

Experimental Protocols

I. Radiosynthesis of [11C]GSK931145

This protocol is based on the methylation of a suitable precursor using [11C]methyl iodide or [11C]methyl triflate, typically performed in an automated radiosynthesis module.[4][6]

A. Production of [11C]Methyl Iodide ([11C]CH3I) or [11C]Methyl Triflate ([11C]CH3OTf)

• [11C]CO2 Production: Produce [11C]CO2 via the 14N(p,α)11C nuclear reaction in a cyclotron.

• [11C]CH4 Conversion: Reduce [11C]CO2 to [11C]CH4 using H2 over a nickel catalyst at high temperature.

• [11C]CH3I Synthesis: Convert [11C]CH4 to [11C]CH3I by gas-phase iodination with iodine vapor at high temperature.

• (Optional) [11C]CH3OTf Synthesis: Pass the [11C]CH3I through a heated column containing silver triflate to produce the more reactive [11C]CH3OTf.

B. [11C]GSK931145 Synthesis

• Precursor Preparation: Dissolve the desmethyl precursor of GSK931145 in a suitable solvent (e.g., DMF or acetone) in the reaction vessel of the automated synthesis module.

• Radiolabeling Reaction: Bubble the gaseous [11C]CH3I or [11C]CH3OTf through the precursor solution. The reaction is typically rapid, often occurring at an elevated temperature to increase efficiency.

• Purification: Purify the crude reaction mixture using high-performance liquid chromatography (HPLC) to separate [11C]GSK931145 from unreacted precursor and other byproducts.

• Formulation: Evaporate the HPLC solvent, and formulate the purified [11C]GSK931145 in a sterile, injectable solution (e.g., normal saline with a small percentage of ethanol) and pass it through a sterile 0.22-μm filter.

C. Quality Control

• Radiochemical Purity: Determine the radiochemical purity of the final product using analytical HPLC. The purity should be >99%.[4]

• Specific Activity: Calculate the specific activity, which should be >39 GBq/μmol at the time of injection.[4]

• Visual Inspection: Ensure the final solution is clear, colorless, and free of particulate matter.

• pH: Measure the pH of the final formulation to ensure it is within a physiologically acceptable range.

• Sterility and Endotoxin Testing: Perform sterility and endotoxin tests on a sample from the batch.

II. PET Imaging Protocol for GlyT1 Occupancy

This protocol outlines the procedure for conducting a PET study to determine GlyT1 occupancy by a test compound. This typically involves a baseline scan and a post-drug administration scan.[7]

A. Subject Preparation

• Inclusion/Exclusion Criteria: Screen subjects based on predefined criteria, which may include age, health status, and absence of contraindications for PET or MRI scans.[7]

• Informed Consent: Obtain written informed consent from all participants.

• Fasting: Instruct subjects to fast for a specified period (e.g., 4-6 hours) before the PET scan.

• Catheter Placement: Place an intravenous catheter for radioligand injection and an arterial line for blood sampling.

B. Image Acquisition

• Baseline Scan:

  • Position the subject in the PET scanner.

  • Administer a bolus injection of [11C]GSK931145 (e.g., approximately 300 MBq).[5]

  • Acquire a dynamic PET scan of the brain for 90-120 minutes.[5]

• Drug Administration: Administer the GlyT1 inhibitor being studied according to the trial protocol (e.g., single oral dose).

• Post-drug Scan:

  • After a predetermined time following drug administration, perform a second PET scan.

  • Administer a second bolus injection of [11C]GSK931145.

  • Acquire a second dynamic PET scan of the brain for 90-120 minutes.

C. Arterial Blood Sampling and Analysis

• Blood Sampling: Collect arterial blood samples frequently during the initial phase of the scan (e.g., every 10-15 seconds for the first 2 minutes) and at decreasing frequency for the remainder of the scan.

• Metabolite Analysis: Separate plasma from whole blood and analyze the plasma samples (e.g., using HPLC) to determine the fraction of radioactivity corresponding to the unchanged parent radioligand ([11C]GSK931145) over time.

D. Image Reconstruction and Analysis

• Image Reconstruction: Reconstruct the dynamic PET data into a series of time frames, correcting for attenuation, scatter, and random coincidences.

• Image Registration: Co-register the PET images with the subject's structural MRI scan to allow for accurate delineation of brain regions of interest (ROIs).

• Time-Activity Curves: Generate time-activity curves (TACs) for each ROI by plotting the radioactivity concentration in the region as a function of time.

III. GlyT1 Occupancy Calculation

A. Kinetic Modeling

• Model Selection: Use a kinetic model to analyze the brain tissue TACs and the metabolite-corrected arterial plasma input function. A two-tissue compartmental model is often appropriate for [11C]GSK931145.[2]

• Parameter Estimation: Fit the model to the data to estimate the total volume of distribution (VT) for each ROI. VT represents the ratio of the concentration of the radioligand in the tissue to that in the plasma at equilibrium.

B. Calculation of Binding Potential (BPND)

Since homologous competition studies have indicated no viable reference region for [11C]GSK931145, a pseudo-reference tissue model may be employed to improve the reliability of binding potential estimates.[2]

Alternatively, if a reference region is assumed for simplification in some contexts, the binding potential (BPND), which is proportional to the density of available GlyT1, can be calculated as:

BPND = (VT_target - VT_reference) / VT_reference

Where:

• VT_target is the total volume of distribution in a target region (e.g., thalamus, cerebellum, midbrain).

• VT_reference is the total volume of distribution in a region with negligible GlyT1 density (if one can be identified).

C. Calculation of GlyT1 Occupancy

GlyT1 occupancy is calculated as the percentage reduction in the binding potential after drug administration compared to the baseline condition:

Occupancy (%) = [(BPND_baseline - BPND_drug) / BPND_baseline] * 100

Where:

• BPND_baseline is the binding potential measured during the baseline scan.

• BPND_drug is the binding potential measured during the post-drug scan.

This calculated occupancy value provides a quantitative measure of the extent to which the test compound is engaging with its target, GlyT1, in the living brain. This information is crucial for dose-finding studies and for understanding the pharmacokinetic-pharmacodynamic relationship of novel GlyT1 inhibitors.

References

• 1. Optimization of Q.Clear reconstruction for dynamic 18F PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. d-nb.info [d-nb.info]
• 4. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Automated Synthesis of [11C]PiB via [11CH3OTf]-as Methylating Agent for PET Imaging of β-Amyloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plasma radiometabolite correction in dynamic PET studies: Insights on the available modeling approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PET imaging for receptor occupancy: meditations on calculation and simplification - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calculating GlyT1 Inhibitor Dose-Response with GSK931145

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Glycine Transporter 1 (GlyT1) is a critical regulator of glycine concentrations in the synaptic cleft. Glycine acts as an essential co-agonist at N-methyl-D-aspartate (NMDA) receptors, and modulating its levels via GlyT1 inhibition presents a promising therapeutic strategy for neurological and psychiatric disorders, such as schizophrenia, by potentiating NMDA receptor function.[1] GSK931145 is a potent and selective inhibitor of GlyT1, making it a valuable tool for studying the therapeutic potential of GlyT1 inhibition.[2][3]

These application notes provide detailed protocols for determining the dose-response relationship of GSK931145 in various experimental settings, enabling researchers to accurately quantify its potency and efficacy.

Quantitative Data Summary

The following table summarizes the key quantitative data for GSK931145, providing a quick reference for its potency and selectivity.

Parameter	Value	Species/Tissue	Notes
pIC50 (GlyT1)	8.4	Not specified	Indicates high potency for GlyT1.[3]
pIC50 (GlyT2)	4.6	Not specified	Demonstrates high selectivity for GlyT1 over GlyT2.[3]
pKi	8.97	Rat Cortex	Represents the inhibitor binding affinity.[3]
logD	2.53	Not specified	Suggests good blood-brain barrier permeability.[3]

Note: pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency. pKi is the negative logarithm of the inhibition constant (Ki), representing the binding affinity of an inhibitor.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of GlyT1 inhibition and a typical experimental workflow for determining the dose-response of an inhibitor like GSK931145.

Mechanism of GlyT1 inhibition by GSK931145.

Experimental workflow for a dose-response assay.

Experimental Protocols

Protocol 1: In Vitro [³H]Glycine Uptake Assay

This assay measures the ability of GSK931145 to inhibit the uptake of radiolabeled glycine into cells expressing GlyT1.

Materials:

• CHO or HEK293 cells stably expressing human GlyT1 (hGlyT1)

• Cell culture medium (e.g., DMEM/F12)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4)

• [³H]Glycine

• GSK931145

• Scintillation fluid

• 96-well microplates

• Microplate scintillation counter

Procedure:

• Cell Plating: Seed the hGlyT1-expressing cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight.

• Compound Preparation: Prepare serial dilutions of GSK931145 in assay buffer. The final concentration of the vehicle (e.g., DMSO) should be kept constant and low (<0.5%).

• Assay Initiation:

  • Aspirate the culture medium from the cells and wash twice with pre-warmed assay buffer.

  • Add the GSK931145 dilutions to the respective wells.

  • Pre-incubate for 15-30 minutes at 37°C.

• Glycine Uptake:

  • Add [³H]Glycine to each well to a final concentration near its Km value for GlyT1.

  • Incubate for a predetermined time (e.g., 10-20 minutes) at 37°C, ensuring the uptake is in the linear range.

• Assay Termination:

  • Rapidly aspirate the assay solution.

  • Wash the cells three times with ice-cold assay buffer to remove unincorporated [³H]Glycine.

• Quantification:

  • Add lysis buffer to each well and incubate to ensure complete cell lysis.

  • Transfer the lysate to scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.[4]

• Data Analysis:

  • Calculate the percent inhibition for each concentration of GSK931145 relative to the control (vehicle-treated) wells.

  • Plot the percent inhibition against the logarithm of the GSK931145 concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.[5]

Protocol 2: Electrophysiological Recording in Xenopus Oocytes

This method directly measures the functional inhibition of GlyT1-mediated currents by GSK931145.

Materials:

• Xenopus laevis oocytes

• cRNA encoding human GlyT1

• Two-electrode voltage-clamp setup

• Recording solution (e.g., ND96)

• Glycine

• GSK931145

Procedure:

• Oocyte Preparation:

  • Harvest oocytes from a female Xenopus laevis.

  • Inject the oocytes with hGlyT1 cRNA and incubate for 2-5 days to allow for protein expression.[4]

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with recording solution.

  • Clamp the oocyte membrane potential at a holding potential (e.g., -60 mV).

• Glycine Application and Inhibition:

  • Apply glycine at a concentration around its EC50 to elicit an inward current mediated by GlyT1.

  • To test for inhibition, co-apply various concentrations of GSK931145 with glycine or pre-apply GSK931145 before glycine application.[3]

  • Record the change in the current amplitude.

• Data Analysis:

  • Calculate the percent inhibition of the glycine-induced current for each concentration of GSK931145.

  • Plot the percent inhibition against the logarithm of the GSK931145 concentration and fit the curve to determine the IC50 value.

Protocol 3: In Vivo Microdialysis

This protocol measures the effect of GSK931145 on extracellular glycine levels in the brain of a living animal.[5]

Materials:

• Laboratory animals (e.g., rats, mice)

• Stereotaxic apparatus

• Microdialysis probes

• Perfusion pump and fraction collector

• Artificial cerebrospinal fluid (aCSF)

• GSK931145

• Analytical method for glycine quantification (e.g., HPLC)

Procedure:

• Probe Implantation:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Surgically implant a microdialysis guide cannula into the brain region of interest (e.g., prefrontal cortex).

  • Allow the animal to recover from surgery.

• Microdialysis Experiment:

  • Insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).

  • Collect baseline dialysate samples to establish the basal extracellular glycine concentration.

• Drug Administration:

  • Administer GSK931145 systemically (e.g., intraperitoneally or orally).

• Sample Collection and Analysis:

  • Continue to collect dialysate samples at regular intervals after drug administration.

  • Analyze the glycine concentration in the dialysate samples using a validated analytical method.[5]

• Data Analysis:

  • Express the post-drug glycine concentrations as a percentage of the baseline levels.

  • Plot the change in extracellular glycine concentration over time for different doses of GSK931145 to establish a dose-response relationship.

Data Interpretation

A typical dose-response curve for a GlyT1 inhibitor like GSK931145 will be sigmoidal. The IC50 value derived from this curve is a key measure of the compound's potency. It is important to note that for some GlyT1 inhibitors, an inverted U-shaped dose-response curve has been observed in certain functional assays.[6] This phenomenon, where higher concentrations lead to a decrease in the desired effect, is thought to be due to mechanisms such as NMDA receptor internalization.[6] Therefore, it is crucial to test a wide range of concentrations to fully characterize the dose-response profile of GSK931145.

By following these protocols, researchers can obtain robust and reproducible data to accurately calculate the dose-response of GSK931145 and further investigate its potential as a therapeutic agent.

References

• 1. Analysis of Binding Determinants for Different Classes of Competitive and Noncompetitive Inhibitors of Glycine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ricerca.uniba.it [ricerca.uniba.it]

Application Notes and Protocols: Longitudinal PET Imaging with [11C]GSK931145

Introduction

[11C]GSK931145 is a selective and specific radioligand for Positron Emission Tomography (PET) imaging of the Glycine Transporter Type 1 (GlyT-1).[1][2] GlyT-1 plays a crucial role in regulating glycine levels in the synaptic cleft, which in turn modulates glutamatergic neurotransmission via the N-methyl-d-aspartate (NMDA) receptor.[1] Given that impaired NMDA receptor function is implicated in the pathophysiology of schizophrenia, GlyT-1 has become a key target for novel therapeutic development.[1][2][3]

These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the use of [11C]GSK931145 in longitudinal PET studies to characterize GlyT-1 in vivo, assess test-retest reproducibility, and measure target occupancy by therapeutic agents.

Mechanism of Action: GlyT-1 and NMDA Receptor Modulation

GlyT-1 is a sodium chloride-dependent transporter responsible for the reuptake of glycine from the synapse into glial cells and presynaptic neurons.[1] Glycine is an obligatory co-agonist at the NMDA receptor; by maintaining low synaptic glycine levels, GlyT-1 controls the level of NMDA receptor activation.[1] Inhibiting GlyT-1 is hypothesized to increase synaptic glycine concentrations, thereby enhancing NMDA receptor function, which may offer therapeutic benefits for the cognitive symptoms of schizophrenia.[1]

Caption: Role of GlyT-1 in NMDA Receptor Signaling.

Application Note 1: Radiosynthesis and Quality Control

This protocol outlines the synthesis of [11C]GSK931145 for clinical and preclinical use.

Experimental Protocol

• [11C]Methylation: The synthesis is typically achieved via methylation of the corresponding des-methyl precursor using [11C]methyl iodide or [11C]methyl triflate.[2]

• Purification: The crude product is purified using high-performance liquid chromatography (HPLC) to isolate [11C]GSK931145.[1]

• Formulation: The final product is formulated in a sterile solution, such as normal saline, and passed through a 0.22-μm filter for intravenous administration.[1]

• Quality Control:

  • Radiochemical Purity: Assessed by HPLC to ensure the absence of radioactive impurities. The target is >99%.[1]

  • Specific Activity: Determined to quantify the amount of radioactivity per mole of the compound. High specific activity is crucial to minimize pharmacological effects.

  • Sterility and Endotoxin Testing: Performed to ensure the final product is safe for injection.

Data Presentation: Quality Control Specifications

Parameter	Specification	Reference
Radiochemical Purity	>99%	[1]
Specific Activity	>39 GBq/μmol (>1.05 Ci/μmol)	[1]
Formulation	Sterile Normal Saline	[1]

Application Note 2: Longitudinal PET for Test-Retest Reproducibility

This protocol is designed to assess the short-term variability of [11C]GSK931145 outcome measures, a critical step for validating its use in longitudinal studies, such as those monitoring disease progression or therapeutic response.

Experimental Protocol

• Subject Selection: Recruit healthy volunteers. Subjects should be free of any medication that could interfere with GlyT-1 function.

• Baseline PET Scan (Scan 1):

  • Preparation: Subjects fast for at least 4 hours prior to the scan. An arterial line is placed for blood sampling.

  • Injection: Administer a bolus intravenous injection of [11C]GSK931145.

  • Acquisition: Perform a dynamic brain PET scan for 90-120 minutes.[1][3]

  • Arterial Blood Sampling: Draw arterial blood samples throughout the scan to measure the concentration of the radioligand in plasma and its metabolites.[1]

• Follow-up PET Scan (Scan 2):

  • Repeat the exact same procedure as the baseline scan on a different day (e.g., 1-2 weeks later).

• Data Analysis:

  • Co-register PET images to a subject-specific MRI.

  • Generate time-activity curves (TACs) for various brain regions of interest (e.g., midbrain, thalamus, cerebellum, cortex).[1][3]

  • Analyze data using a two-tissue compartmental model with a plasma input function to estimate the total volume of distribution (VT).[3]

  • Alternatively, use a pseudo-reference tissue model to estimate the non-displaceable binding potential (BPND).[3]

  • Calculate the test-retest variability (VAR) for VT and BPND.

Data Presentation: Test-Retest Variability in Humans

Kinetic Model	Outcome Measure	Variability (VAR)	Comment	Reference
Two-Tissue Compartmental	VT	29-38%	Poor reproducibility	[3]
Pseudo-Reference Tissue	BPND	16-23%	Improved reproducibility	[3]

Application Note 3: Target Occupancy Studies

This protocol describes how to use [11C]GSK931145 to measure the degree to which an unlabeled drug (a GlyT-1 inhibitor) binds to and occupies the GlyT-1 target in the brain. This is essential for dose-finding studies in drug development.

Experimental Protocol

• Study Design: A baseline PET scan is performed without the investigational drug. A second PET scan is performed after the subject has received a dose of the GlyT-1 inhibitor (e.g., GSK1018921).[1][3]

• Baseline PET Scan: Follow the procedure outlined in Application Note 2 for a standard [11C]GSK931145 scan to establish baseline GlyT-1 availability.

• Drug Administration: Administer the GlyT-1 inhibitor at a specific dose and time point before the second PET scan, based on the drug's pharmacokinetic profile.

• Post-Dose PET Scan: Perform a second [11C]GSK931145 scan. The reduction in radioligand binding reflects the occupancy of GlyT-1 by the unlabeled drug.

• Data Analysis:

  • Calculate BPND or VT for both the baseline and post-dose scans.

  • Calculate GlyT-1 occupancy using the formula: Occupancy (%) = [(BPND_baseline - BPND_post-dose) / BPND_baseline] x 100

  • Relate plasma concentrations of the unlabeled drug to occupancy levels to estimate the half-maximal effective concentration (EC50).[3]

Caption: Workflow for a Longitudinal Target Occupancy Study.

Data Presentation: Pharmacokinetic and Target Occupancy Parameters

Species	Parameter	Value	Reference
Human
GSK1018921 EC50	45.7 ng/mL	[3]
Plasma Free Fraction (fP)	8%	[3]
Delivery (K1)	0.126 mL cm-3 min-1	[3]
Intact Tracer at 1h p.i.	60 ± 8%	[1]
Non-Human Primate
GSK1018921 EC50	22.5 ng/mL	[3]
Plasma Free Fraction (fP)	0.8%	[3]
Delivery (K1)	0.025 mL cm-3 min-1	[3]
Intact Tracer at 1h p.i.	~30%	[1]
Binding Potential (BP)	1.5 - 3 (Midbrain, Thalamus, Cerebellum)	[3]

Application Note 4: Biodistribution and Radiation Dosimetry

This protocol is used to determine the whole-body distribution of [11C]GSK931145 and to calculate the radiation dose to subjects, ensuring safety in clinical studies.

Experimental Protocol

• Subject Preparation: Recruit healthy volunteers.

• Injection: Administer a bolus intravenous injection of [11C]GSK931145.[4]

• Whole-Body PET Acquisition: Perform a series of whole-body PET scans over a period of up to 80 minutes post-injection.[1][4]

• Data Analysis:

  • Delineate regions of interest (ROIs) for major organs (e.g., liver, kidneys, lungs, brain) on the PET images.[4]

  • Generate time-activity curves for each organ.

  • Calculate the area under the non-decay-corrected curves to determine the residence time of the tracer in each organ.[1][4]

  • Use software such as OLINDA/EXM to calculate the absorbed radiation dose for each organ and the total effective dose.[4]

Data Presentation: Human Radiation Dosimetry

Parameter	Value (Male Phantom)	Value (Female Phantom)	Limiting Organ	Reference
Mean Effective Dose	4.02 µSv/MBq	4.95 µSv/MBq	Liver	[4]

Key Findings:

• The highest activity is observed in the liver, with moderate uptake in the lungs and kidneys.[4]

• The primary route of clearance is intestinal, with no significant urinary excretion observed.[4]

• The moderate effective dose allows for multiple PET examinations in the same individual, making it suitable for longitudinal research.[4]

Caption: General Experimental Workflow for a [11C]GSK931145 PET Study.

References

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Radiosynthesis and Quality Control of [11C]GSK931145

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the radiosynthesis and quality control procedures for [11C]GSK931145, a positron emission tomography (PET) radioligand for the glycine transporter type 1 (GlyT1). The protocols outlined are compiled from established methodologies to ensure the production of high-quality radiotracer for preclinical and clinical research.

Introduction

[11C]GSK931145 is a valuable tool for in vivo imaging of GlyT1, a key target in the research and development of therapeutics for neurological and psychiatric disorders such as schizophrenia.[1][2] The short half-life of carbon-11 (20.4 minutes) necessitates a rapid and efficient radiosynthesis and quality control process. These protocols are designed to be implemented by trained personnel in a facility equipped for radiopharmaceutical production.

Radiosynthesis of [11C]GSK931145

The radiosynthesis of [11C]GSK931145 is achieved through the N-methylation of its desmethyl precursor using a carbon-11 labeled methylating agent, such as [11C]methyl iodide or [11C]methyl triflate.[1]

Experimental Protocol: Radiosynthesis

• Precursor Preparation: Dissolve the N-desmethyl precursor of GSK931145 in a suitable aprotic solvent (e.g., dimethylformamide or acetone) in a reaction vessel.

• [11C]Methylating Agent Production: Produce [11C]carbon dioxide via the 14N(p,α)11C nuclear reaction in a cyclotron. Convert the [11C]CO2 to [11C]methyl iodide or [11C]methyl triflate using an automated synthesis module.

• Radiolabeling Reaction: Trap the [11C]methylating agent in the reaction vessel containing the precursor solution. The reaction is typically carried out in the presence of a suitable base to facilitate the N-methylation. Heat the reaction mixture to an elevated temperature (e.g., 80-120°C) for a short duration (e.g., 3-5 minutes).

• Purification: Purify the crude reaction mixture using semi-preparative high-performance liquid chromatography (HPLC).

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A mixture of acetonitrile and a buffer (e.g., ammonium formate) is commonly employed. The exact gradient and composition should be optimized to achieve good separation of [11C]GSK931145 from the precursor and any byproducts.

  • Detection: Monitor the elution profile using a UV detector (at a wavelength suitable for the compound, e.g., 254 nm) and a radioactivity detector.

• Formulation: Collect the HPLC fraction containing the purified [11C]GSK931145. Remove the HPLC solvents, typically by solid-phase extraction (SPE) or rotary evaporation. Formulate the final product in a sterile, injectable solution, such as normal saline.[3]

• Sterilization: Pass the final formulated product through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.[3]

Radiosynthesis Workflow

References

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 11C-Labeled GSK931145 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for [11C]GSK931145 PET Image Reconstruction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the recommended image reconstruction parameters for Positron Emission Tomography (PET) studies using the novel glycine transporter type 1 (GlyT-1) radioligand, [11C]GSK931145. The following protocols are compiled from preclinical and clinical research to guide users in obtaining high-quality, quantitative images for drug development and scientific investigation.

Introduction

[11C]GSK931145 is a promising PET tracer for in-vivo imaging of GlyT-1, a key target in the development of therapeutics for neurological and psychiatric disorders such as schizophrenia. Accurate and reproducible quantification of [11C]GSK931145 uptake is critically dependent on the standardized application of image reconstruction protocols. This document outlines the key parameters and methodologies for reconstructing [11C]GSK931145 PET data.

Data Presentation: Recommended Reconstruction Parameters

The following tables summarize the quantitative image reconstruction parameters for [11C]GSK931145 PET studies, categorized by preclinical and human imaging. These parameters are based on published methodologies and common practices in the field.

Table 1: Preclinical [11C]GSK931145 PET Image Reconstruction Parameters

Parameter	Recommendation	Source / Comment
Reconstruction Algorithm	3D Ordered Subset Expectation Maximization (OSEM)	A widely used iterative reconstruction method.
Iterations	10	As reported in motion correction studies with this tracer.
Subsets	8	As reported in motion correction studies with this tracer.
Post-reconstruction Filter	3D Gaussian	To reduce image noise.
Filter Full Width at Half Maximum (FWHM)	4.0 mm	A common choice for balancing noise and resolution.
Attenuation Correction	CT-based or Measured	Using a transmission scan or CT data.
Scatter Correction	Implemented by scanner software	Specific algorithm may vary by manufacturer.
Randoms Correction	Delayed coincidence window	Standard method for correcting random events.
Voxel Size	Anisotropic (e.g., 4.17 x 4.17 x 2.03 mm)	Dependent on the specific small-animal PET scanner.
Matrix Size	128 x 128 or higher	To ensure adequate sampling of the field of view.

Table 2: Human [11C]GSK931145 PET Image Reconstruction Parameters

Parameter	Recommendation	Source / Comment
Reconstruction Algorithm	3D Ordered Subset Expectation Maximization (OSEM) with Time-of-Flight (TOF) and Point Spread Function (PSF) modeling	State-of-the-art for modern PET scanners, improving signal-to-noise and spatial resolution. One study mentions the use of a 3D ML-OS-EM reconstruction algorithm.[1]
Iterations	2 - 4	A typical range for clinical brain PET studies.
Subsets	20 - 32	A common range for clinical brain PET studies.
Post-reconstruction Filter	3D Gaussian	To manage noise in the reconstructed images.
Filter Full Width at Half Maximum (FWHM)	4.0 - 6.0 mm	The exact value should be optimized for the specific scanner and research question.
Attenuation Correction	CT-based or MR-based (for PET/MR)	Essential for quantitative accuracy.
Scatter Correction	Implemented by scanner software (e.g., Single Scatter Simulation)	Crucial for accurate quantification.
Randoms Correction	Delayed coincidence window	Standard on all modern PET scanners.
Voxel Size	Isotropic (e.g., 2.0 x 2.0 x 2.0 mm)	Typical for modern human PET scanners.
Matrix Size	128 x 128 or 256 x 256	Depending on the scanner and desired resolution.

Experimental Protocols: Methodologies for Key Experiments

This section provides detailed protocols for the key steps in [11C]GSK931145 PET image reconstruction.

Protocol 1: Preclinical PET Image Reconstruction

• Data Acquisition:

  • Administer [11C]GSK931145 intravenously to the anesthetized animal.

  • Acquire dynamic or static PET data in 3D list-mode format for the desired duration.

  • Perform a transmission scan (using a radioactive source) or a low-dose CT scan for attenuation correction.

• Data Pre-processing:

  • Correct for detector non-uniformities and dead time.

  • Generate sinograms from the list-mode data with appropriate framing.

• Image Reconstruction:

  • Select a 3D OSEM reconstruction algorithm.

  • Set the number of iterations to 10 and the number of subsets to 8.

  • Apply corrections for attenuation, scatter, and random coincidences. The attenuation map is generated from the transmission or CT scan. Scatter and randoms corrections are typically performed using manufacturer-provided algorithms.

  • Reconstruct the images into a matrix of at least 128x128 with voxel sizes appropriate for the scanner.

• Post-reconstruction Processing:

  • Apply a 3D Gaussian filter with a 4.0 mm FWHM to the reconstructed images to reduce noise and improve image quality for analysis.

Protocol 2: Human PET Image Reconstruction

• Data Acquisition:

  • Position the subject comfortably in the PET scanner.

  • Perform a low-dose CT scan or an MR-based attenuation correction sequence (for PET/MR scanners) covering the brain.

  • Administer a bolus injection of [11C]GSK931145.

  • Acquire dynamic PET data in 3D list-mode for 90-120 minutes.

• Data Pre-processing:

  • Perform standard corrections for detector normalization and dead time.

  • Rebin the list-mode data into sinograms with appropriate time framing (e.g., increasing frame duration over the scan).

• Image Reconstruction:

  • Utilize a 3D OSEM iterative reconstruction algorithm. For enhanced image quality, incorporate Time-of-Flight (TOF) information and Point Spread Function (PSF) modeling if available on the scanner.

  • Set the number of iterations (e.g., 3) and subsets (e.g., 24).

  • Apply attenuation correction using the map derived from the CT or MR data.

  • Apply scatter and randoms correction using the scanner's built-in algorithms.

  • Reconstruct the images into a matrix (e.g., 128x128 or 256x256) with isotropic voxels.

• Post-reconstruction Processing:

  • Apply a 3D Gaussian post-reconstruction filter with a FWHM between 4.0 and 6.0 mm to achieve the desired balance between image smoothness and spatial resolution.

Mandatory Visualization: Diagrams

The following diagrams illustrate the key workflows in [11C]GSK931145 PET image reconstruction.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming the lack of a reference region for [11C]GSK931145

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for quantitative positron emission tomography (PET) imaging with [11C]GSK931145, focusing specifically on challenges arising from the lack of a true reference region.

Frequently Asked Questions (FAQs)

Q1: Why is a reference region important for PET tracer quantification?

A reference region is a brain area understood to be devoid of the specific target (in this case, the Glycine Transporter Type 1, GlyT-1). When available, the time-activity curve (TAC) from this region can be used as a non-invasive input function. This allows for the calculation of key parameters like the binding potential (BP_ND) without the need for invasive and labor-intensive arterial blood sampling, which is otherwise considered the gold standard.[1][2][3]

Q2: How was it determined that [11C]GSK931145 lacks a viable reference region?

Studies involving homologous competition in primates were conducted to assess specific binding. The results showed that even in brain regions with the lowest tracer uptake, a significant portion of the signal could be displaced. This indicated that no brain region is truly free of GlyT-1, and therefore, a valid reference region for [11C]GSK931145 does not exist.[4]

Q3: What are the main challenges when a PET tracer does not have a reference region?

The absence of a reference region means that simplified, non-invasive quantification methods like the reference tissue model are not directly applicable. Researchers must either use the "gold standard" approach, which involves arterial catheterization to obtain a metabolite-corrected arterial input function (AIF), or employ alternative methods like creating a "pseudo-reference" region.[1][2][5] The gold standard method with a two-tissue compartmental model (2TCM) has shown poor test-retest reproducibility for [11C]GSK931145.[4]

Q4: What are the recommended quantification strategies for [11C]GSK931145?

Given the lack of a true reference region, two primary strategies are recommended:

• Arterial Input Function (AIF) with Compartmental Modeling : This is the theoretical gold standard. It involves measuring the radiotracer concentration directly from arterial blood over the course of the scan.[2][5] However, for [11C]GSK931145, this method yields high variability in the total volume of distribution (V_T).[4]

• Pseudo-Reference Region Method : This is a more practical and reproducible approach for [11C]GSK931145. It involves using a brain region with low, but non-zero, specific binding as a proxy input function. This method has been shown to significantly improve test-retest reproducibility for this specific tracer.[4]

Troubleshooting Guide

Q: My test-retest variability is very high when using an arterial input function and a two-tissue compartment model. How can I improve my results?

This is a known characteristic of [11C]GSK931145. Studies have reported poor test-retest reproducibility with variability for V_T estimates ranging from 29-38% using a 2TCM.[4] It is highly recommended to implement a pseudo-reference tissue model. This approach has been demonstrated to improve the test-retest variability of the binding potential (BP_ND) to a more acceptable range of 16-23%.[4]

Q: My experimental setup does not permit arterial sampling. What are my quantification options?

The most viable alternative is the pseudo-reference region method.[4] If a suitable pseudo-reference region cannot be validated for your specific study population (e.g., in a pathology that might affect all brain regions), you may need to explore more advanced, and complex, approaches. These can include using an image-derived input function (IDIF) from a large blood vessel like the carotid artery or a population-based input function (PBIF).[1][2][6][7] These methods require rigorous validation against gold-standard data.

Q: How do I select and validate an appropriate pseudo-reference region?

Selecting a pseudo-reference region is a critical step that requires careful consideration.

• Selection: The ideal region should exhibit the lowest tracer uptake and the least variance across all subjects and conditions. The cerebellum has been used as a pseudo-reference region for other tracers where a true reference region is lacking.[8]

• Validation: For your specific study, you must demonstrate that the tracer uptake in the chosen pseudo-reference region is not affected by the disease, condition, or intervention being studied. This often involves showing no statistically significant difference in uptake in this region between patient and control groups.

• Data-Driven Methods: Advanced methods can be used to guide selection. For example, a Support Vector Machine (SVM) can be trained to differentiate between patient and control scans, and the resulting weight map can identify brain regions that are least affected by the pathology, making them suitable candidates for a pseudo-reference region.[9][10]

Quantitative Data Summary

The following tables summarize key quantitative findings from studies with [11C]GSK931145 to aid in experimental design and data interpretation.

Table 1: Test-Retest Reproducibility of [11C]GSK931145 Quantification in Humans

Quantification Method	Parameter	Variability (VAR%)	Source
Two-Tissue Compartment Model (with AIF)	V_T (Volume of Distribution)	29 - 38%	[4]

| Pseudo-Reference Tissue Model | BP_ND (Binding Potential) | 16 - 23% |[4] |

Table 2: Estimated Binding Potentials (BP_ND) in Primates from Homologous Competition Study

Brain Region	Binding Potential (BP_ND)	Source
Midbrain	1.5 - 3.0	[4]
Thalamus	1.5 - 3.0	[4]

| Cerebellum | 1.5 - 3.0 |[4] |

Experimental Protocols

Protocol 1: Quantification using Arterial Input Function (AIF)

• Radiotracer Injection: Administer [11C]GSK931145 intravenously as a bolus.

• PET Scan Acquisition: Perform a dynamic 3D PET scan for 90-120 minutes immediately following injection.[4][11]

• Arterial Blood Sampling:

  • Begin continuous or rapid discrete blood sampling from a radial or femoral artery.

  • A typical schedule involves frequent sampling in the initial minutes (e.g., every 10-15 seconds for 2 minutes), followed by samples at increasing intervals for the remainder of the scan (e.g., 2, 3, 4, 5, 10, 20, 30, 60, 90, 120 minutes).

• Plasma and Metabolite Analysis:

  • Centrifuge blood samples to separate plasma.

  • Measure radioactivity in whole blood and plasma.

  • For a subset of plasma samples, use High-Performance Liquid Chromatography (HPLC) to determine the fraction of radioactivity corresponding to the parent compound ([11C]GSK931145) versus its radioactive metabolites.[11]

• Data Modeling:

  • Generate a metabolite-corrected arterial input function (AIF).

  • Extract time-activity curves (TACs) from desired regions of interest (ROIs).

  • Fit the AIF and regional TACs to a two-tissue compartment model to estimate kinetic parameters, including the total volume of distribution (V_T).

Protocol 2: Quantification using a Pseudo-Reference Region

• Radiotracer Injection & PET Scan: Follow steps 1 and 2 from the AIF protocol.

• Pseudo-Reference Region Identification:

  • Based on prior literature or a data-driven analysis of your own cohort, define the ROI for the pseudo-reference region (e.g., cerebellum gray matter).

  • Extract the TAC for this region.

• Data Modeling:

  • Extract TACs from your target ROIs.

  • Use a reference tissue model, such as the Simplified Reference Tissue Model (SRTM), with the pseudo-reference region TAC as the input function.

  • The model will estimate the non-displaceable binding potential (BP_ND). Note that this is technically a pseudo-binding potential as the reference region is not truly devoid of specific binding.[8]

Visualizations

The following diagrams illustrate key workflows and concepts for quantifying [11C]GSK931145 PET data.

References

• 1. Non-invasive kinetic modelling approaches for quantitative analysis of brain PET studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non-invasive kinetic modelling approaches for quantitative analysis of brain PET studies | springermedizin.de [springermedizin.de]
• 3. Reference region approaches in PET: a comparative study on multiple radioligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic modeling and parameter estimation of TSPO PET imaging in the human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Non-invasive kinetic modelling approaches for quantitative analysis of brain PET studies | Semantic Scholar [semanticscholar.org]
• 8. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 9. jnm.snmjournals.org [jnm.snmjournals.org]
• 10. A support vector machine-based approach to guide the selection of a pseudo-reference region for brain PET quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: [11C]GSK931145 Radiosynthesis and In Vitro Stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the PET radiotracer [11C]GSK931145. The information is designed to address common issues encountered during radiolabeling, purification, and handling of this tracer.

Frequently Asked Questions (FAQs)

Q1: What is the general method for the radiosynthesis of [11C]GSK931145?

A1: The radiosynthesis of [11C]GSK931145 is typically achieved through the N-methylation of its corresponding desmethyl precursor. This reaction utilizes either [11C]methyl iodide ([11C]CH3I) or the more reactive [11C]methyl triflate ([11C]CH3OTf) as the methylating agent. The reaction is followed by purification using high-performance liquid chromatography (HPLC).

Q2: What are the typical quality control specifications for [11C]GSK931145?

A2: For clinical use, [11C]GSK931145 should meet the specifications outlined in the table below. These are based on generally accepted criteria for PET radiopharmaceuticals.

Q3: What is the in vivo stability of [11C]GSK931145?

A3: In vivo studies have shown that [11C]GSK931145 undergoes metabolic degradation. In pigs, approximately 75% of the tracer is metabolized by 60 minutes post-injection.[1] In humans, about 60% of the radioligand remains intact in arterial plasma one hour after injection.[1]

Q4: What are the primary routes of clearance for [11C]GSK931145?

A4: The principal route of clearance for [11C]GSK931145 and its metabolites is intestinal, with no significant urinary excretion observed.[2] The liver shows the highest initial uptake of radioactivity.[2]

Troubleshooting Guide

This guide addresses common problems that may be encountered during the synthesis and handling of [11C]GSK931145.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Radiochemical Yield (RCY)	1. Inefficient trapping of [11C]methylating agent: The gaseous [11C]CH3I or [11C]CH3OTf may not be efficiently trapped in the reaction vessel. 2. Suboptimal reaction conditions: Incorrect temperature, reaction time, or basicity can lead to poor conversion. 3. Degradation of precursor: The desmethyl precursor may be unstable under the reaction conditions. 4. Low specific activity of [11C]CO2: Contamination with carrier (non-radioactive) CO2 will reduce the specific activity of the final product.	1. Optimize trapping: Ensure the reaction vessel is properly cooled and that the gas flow rate is optimized for efficient trapping. 2. Optimize reaction conditions: Systematically vary the temperature (e.g., room temperature to 100°C), reaction time (e.g., 1-10 minutes), and the amount and type of base (e.g., NaOH, K2CO3, or an organic base). The use of the more reactive [11C]CH3OTf may improve yields, especially for less reactive precursors. 3. Verify precursor quality: Ensure the precursor is pure and has been stored correctly. 4. Check cyclotron target performance: Ensure the cyclotron target is performing optimally to produce high specific activity [11C]CO2.
Low Radiochemical Purity (RCP)	1. Incomplete reaction: The radiolabeling reaction may not have gone to completion, leaving unreacted [11C]methylating agent. 2. Formation of side products: Besides the desired N-methylation, other side reactions may occur. 3. Radiolysis: The high radioactivity can cause the labeled compound to break down, a process known as radiolysis.	1. Optimize reaction time and temperature: Ensure sufficient time and an appropriate temperature for the reaction to complete. 2. Optimize HPLC purification: Adjust the mobile phase composition, flow rate, and column type to achieve better separation of the desired product from impurities. 3. Minimize synthesis time and add stabilizers: Work quickly to minimize the time the product is exposed to high levels of radioactivity. Add a radical scavenger, such as ethanol (0.1-0.5%) or ascorbic acid, to the final formulation to quench free radicals and prevent further degradation.
Poor In Vitro Stability in Final Formulation	1. Radiolysis: The primary cause of degradation after synthesis is radiolysis, where the emitted radiation creates reactive species in the aqueous solution that degrade the radiotracer. 2. pH of the formulation: The stability of the molecule may be pH-dependent.	1. Add stabilizers: Include a small amount of a radical scavenger like ethanol or ascorbic acid in the final formulation vial before collecting the purified product. 2. Control pH: Ensure the final formulation is buffered to a physiologically compatible and stable pH, typically around 7.4.
Variable Specific Activity	1. Contamination with atmospheric CO2: The introduction of non-radioactive CO2 during the production of [11C]CO2 will lower the specific activity. 2. Contamination from reagents or synthesis module: "Cold" (non-radioactive) methyl sources can be introduced from reagents or tubing in the synthesis module.	1. Ensure a closed system: Maintain a sealed and inert gas (e.g., nitrogen) atmosphere during the trapping of [11C]CO2. 2. Use high-purity reagents and clean equipment: Ensure all reagents are of high purity and that the synthesis module is thoroughly cleaned between runs to remove any potential sources of carrier contamination.

Quantitative Data Summary

Parameter	Reported Value	Reference
Radiochemical Purity	>99%	[1][3][4]
Specific Activity	>39 GBq/μmol (>1.05 Ci/μmol)	[1][3][4]
In Vivo Stability (Pigs, 60 min p.i.)	~25% intact	[1]
In Vivo Stability (Humans, 1 hr p.i.)	60 ± 8% intact in arterial plasma	[1]

Experimental Protocols

General Radiosynthesis of [11C]GSK931145

The following is a generalized protocol based on published information for the synthesis of [11C]GSK931145. Specific parameters may require optimization based on the synthesis module and local setup.

• Production of [11C]Methylating Agent:

  • [11C]CO2 is produced via the 14N(p,α)11C nuclear reaction in a gas target.

  • [11C]CO2 is converted to [11C]CH3I, typically via a gas-phase reaction involving reduction to [11C]CH4 followed by iodination, or a wet-chemistry method.

  • To produce the more reactive [11C]CH3OTf, the [11C]CH3I is passed over a heated silver triflate column.

• Radiolabeling Reaction:

  • The desmethyl precursor of GSK931145 (typically 0.5-1.0 mg) is dissolved in a suitable solvent (e.g., DMF, DMSO).

  • A base (e.g., NaOH, K2CO3) is added to deprotonate the nitrogen atom of the amide.

  • The gaseous [11C]CH3I or [11C]CH3OTf is trapped in the reaction mixture at an optimized temperature (often elevated to increase reaction rate).

  • The reaction is allowed to proceed for a short period (typically 2-5 minutes).

• Purification:

  • The reaction mixture is quenched and injected onto a semi-preparative HPLC system.

  • The fraction containing [11C]GSK931145 is collected.

• Formulation:

  • The collected HPLC fraction is typically diluted with a sterile aqueous solution, and the organic solvent is removed by solid-phase extraction (e.g., using a C18 Sep-Pak cartridge).

  • The final product is eluted from the cartridge with a small amount of ethanol and then diluted with sterile saline for injection.

  • The final product is passed through a 0.22 µm sterile filter into a sterile vial.

Visualizations

References

• 1. Synthesis, isolation and purification of [(11)C]-choline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Motion correction techniques for [11C]GSK931145 PET scans

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with [11C]GSK931145 PET scans, with a specific focus on motion correction techniques.

Frequently Asked Questions (FAQs)

Q1: Why is motion correction critical for [11C]GSK931145 PET scans?

Patient motion during a [11C]GSK931145 PET scan, even if minimal, can lead to significant image blurring and degradation of image quality.[1][2] This can compromise the diagnostic accuracy and quantitative analysis of the scan.[1][3] Motion artifacts can lead to inaccurate measurements of tracer uptake, potentially affecting the assessment of glycine transporter 1 (GlyT-1) availability.[4][5] For dynamic scans used in kinetic modeling, motion can introduce errors in the physiological parameters being estimated.[1]

Q2: What are the common sources of motion in [11C]GSK931145 PET studies?

Sources of motion in PET imaging can be voluntary or involuntary and include:

• Bulk patient motion: Gradual repositioning or sudden movements of the head.

• Physiological motion: This includes respiratory, cardiac, and peristaltic motion, although for brain imaging with [11C]GSK931145, head motion is the primary concern.[1][2]

• Patient discomfort or anxiety: The extended duration of PET scans can lead to patient restlessness.[6]

Q3: What are the main categories of motion correction techniques applicable to [11C]GSK931145 PET scans?

Motion correction methods can be broadly categorized as:

• Prospective methods: These techniques track motion during the scan and adjust the scanner's acquisition parameters in real-time.

• Retrospective methods: Motion is recorded during the scan, and the acquired data is corrected after the acquisition is complete.[1]

• Hardware-based methods: These utilize external sensors or devices like optical tracking systems or respiratory bellows to monitor patient movement.[1]

• Data-driven methods: These techniques derive motion information directly from the PET data itself, without the need for external tracking devices.[1][7]

Q4: Can motion correction negatively impact the quantitative accuracy of [11C]GSK931145 PET data?

While the goal of motion correction is to improve accuracy, improper implementation can introduce artifacts. For instance, inaccurate registration of frames can lead to misalignment and flawed quantification. However, when applied correctly, motion correction has been shown to improve the accuracy and reproducibility of quantitative PET measurements.[8][9][10]

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues that may arise during your experiments.

Issue 1: Significant blurring and artifacts are visible in the reconstructed [11C]GSK931145 PET image, suggestive of patient motion.

• Question: What are the immediate steps to take if I suspect motion has compromised my data?

• Answer:

  • Review the raw data: Examine the sinograms or list-mode data for any obvious signs of motion, such as discontinuities or blurring across frames.

  • Check patient monitoring logs: If any patient movement was noted during the scan, correlate the timing with the acquired data.

  • Attempt retrospective motion correction: If the data was acquired in list-mode or as a dynamic series of frames, you can apply retrospective motion correction algorithms.

Issue 2: The chosen motion correction algorithm appears to have introduced new artifacts into the data.

• Question: How can I troubleshoot a motion correction algorithm that is not performing as expected?

• Answer:

  • Verify the motion tracking data: If an external tracking system was used, ensure the tracking data is accurate and properly synchronized with the PET acquisition.

  • Assess the registration parameters: For image-based correction, review the transformation matrices and the quality of the registration between frames. Poor registration can lead to misalignment.

  • Experiment with different algorithms: Not all algorithms are suitable for every type of motion. Consider trying a different approach (e.g., a different registration metric or a different motion model).

Issue 3: I am unsure which motion correction technique is best suited for my [11C]GSK931145 study protocol.

• Question: How do I select the most appropriate motion correction strategy?

• Answer: The choice of technique depends on several factors:

  • Scanner capabilities: Does your scanner support list-mode acquisition or have an integrated motion tracking system?

  • Study objectives: For quantitative studies requiring high accuracy, a more sophisticated method like list-mode based correction with accurate motion tracking is preferable.

  • Patient population: For patients who are more likely to move, a robust hardware-based tracking system may be necessary.[11]

Quantitative Data Summary

The following table summarizes hypothetical quantitative data to illustrate the potential impact of different motion correction techniques on [11C]GSK931145 PET data quality.

Motion Correction Technique	Metric	No Motion Correction	Frame-Based Registration	List-Mode Re-binning with Optical Tracking
Image Quality	Image Sharpness (Full Width at Half Maximum, mm)	6.5	5.2	4.8
Signal-to-Noise Ratio (SNR)	12.3	15.1	16.5
Quantitative Accuracy	Test-Retest Variability (%) in Binding Potential (BPND)	25	15	10
Bias in Regional Uptake (%)	-20	-8	-3

Experimental Protocols

Protocol 1: Retrospective Frame-Based Motion Correction

This protocol describes a common retrospective approach for motion correction of dynamic [11C]GSK931145 PET scans.

• Data Acquisition: Acquire the [11C]GSK931145 PET data as a series of short-duration frames (e.g., 20 x 30 seconds, 10 x 1 minute, etc.).

• Frame Alignment:

  • Select a reference frame, typically one with minimal motion or a sum of early frames.

  • Co-register each subsequent frame to the reference frame using a rigid transformation (3 rotations, 3 translations). A mutual information-based cost function is often effective.

• Image Reconstruction:

  • Apply the calculated transformation parameters to align all frames.

  • Sum the aligned frames to create a single motion-corrected image.

  • Alternatively, for kinetic modeling, use the aligned dynamic frames.

Protocol 2: Prospective Motion Correction using an Optical Tracking System

This protocol outlines a prospective approach using an external motion tracking device.

• System Setup:

  • Mount a motion tracking camera in the scanner gantry.

  • Place a reflective marker on a head-worn apparatus (e.g., glasses frame) on the patient.

• Calibration: Perform a cross-calibration between the tracking system's coordinate space and the PET scanner's coordinate space.

• Data Acquisition:

  • Begin the [11C]GSK931145 PET scan in list-mode.

  • Simultaneously, the tracking system records the 6-degree-of-freedom motion of the marker.

• Event-Based Correction:

  • For each detected PET event, use the synchronized motion data to transform the line of response (LOR) to its correct position in the reference frame.

• Image Reconstruction: Reconstruct a single motion-corrected image from the corrected list-mode data.

Visualizations

Caption: Experimental workflow for motion correction in [11C]GSK931145 PET scans.

Caption: Troubleshooting logic for motion artifacts in [11C]GSK931145 PET data.

References

• 1. Frontiers | Motion-correction strategies for enhancing whole-body PET imaging [frontiersin.org]
• 2. Motion-correction strategies for enhancing whole-body PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Movement Correction Method for Human Brain PET Images: Application to Quantitative Analysis of Dynamic [18F]-FDDNP Scans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Non-Invasive PET Head-Motion Correction via Optical 3D Pose Tracking | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 7. Data-driven head motion correction for PET using time-of-flight and positron emission particle tracking techniques | PLOS One [journals.plos.org]
• 8. Motion correction and its impact on quantification in dynamic total-body 18F-fluorodeoxyglucose PET - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Motion correction and its impact on quantification in dynamic total-body 18F-fluorodeoxyglucose PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Technical Support Center: [11C]GSK931145 Injection Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing [11C]GSK931145 in positron emission tomography (PET) imaging studies.

Troubleshooting Guides

Issue: High Variability in Test-Retest Results

Q1: My test-retest variability for Total Volume of Distribution (VT) is high when using a two-tissue compartmental model. What could be the cause and how can I improve it?

A1: High test-retest variability with a two-tissue compartmental model is a known issue with [11C]GSK931145. Studies in humans have shown that the variability for VT can be as high as 29-38% with this model.[1][2] This is often due to the complex kinetics of the tracer and the lack of a true reference region devoid of Glycine Transporter Type 1 (GlyT-1).

Troubleshooting Steps:

• Analytical Model Selection: Switch to a pseudo-reference tissue model (PRTM). This approach has been shown to significantly improve test-retest reproducibility, reducing the variability of the non-displaceable binding potential (BPND) to 16-23%.[1][2]

• Data Acquisition Duration: Ensure a sufficiently long dynamic scan acquisition, typically around 90 minutes post-injection, to capture the tracer kinetics accurately.[3]

• Arterial Blood Sampling: Meticulous and frequent arterial blood sampling is crucial for accurate input function measurement, which is a critical component of kinetic modeling.

Issue: Difficulty in Quantifying Specific Binding

Q2: I am struggling to identify a suitable reference region to accurately quantify specific binding of [11C]GSK931145. What is the recommended approach?

A2: Homologous competition studies in primates have indicated that there is no viable reference region for [11C]GSK931145.[1][2] This means that all brain regions are expected to have some level of specific binding to GlyT-1.

Troubleshooting Steps:

• Pseudo-Reference Tissue Model (PRTM): As mentioned in Q1, the use of a PRTM is the recommended approach to estimate BPND in the absence of a true reference region.[1][2] This model mathematically corrects for the specific binding in the reference region.

• Blocking Studies: To confirm specific binding in your regions of interest, perform blocking studies by pre-administering a pharmacological dose of a GlyT-1 inhibitor. A reduction in the uptake of [11C]GSK931145 to homogeneous levels across the brain confirms specific binding.[3][4]

Frequently Asked Questions (FAQs)

Q3: What is the expected brain uptake and distribution of [11C]GSK931145?

A3: [11C]GSK931145 demonstrates good brain penetration.[4] The uptake pattern is heterogeneous and consistent with the known localization of GlyT-1.[4] The highest uptake is typically observed in the midbrain, thalamus, and cerebellum.[1][2]

Q4: How quickly is [11C]GSK931145 metabolized?

A4: The rate of metabolism can vary between species. In pigs, approximately 75% of the tracer is metabolized by 60 minutes post-injection.[3] In non-human primates, about 30% of the intact radioligand remains in arterial plasma at 60 minutes post-injection.[3] In humans, around 60% of the radioligand remains intact in arterial plasma at 60 minutes post-injection.[3] It is essential to perform plasma metabolite analysis to obtain an accurate arterial input function for kinetic modeling.

Q5: What are the key differences in [11C]GSK931145 kinetics between humans and non-human primates?

A5: While the brain distribution and binding potential values are similar, there are significant differences in plasma free fraction (fP) and delivery (K1) between humans and primates. The plasma free fraction is considerably lower in primates (0.8%) compared to humans (8%).[1][2] Conversely, the delivery of the tracer to the brain (K1) is significantly higher in primates (0.126 mL cm-3 min-1) than in humans (0.025 mL cm-3 min-1).[1][2]

Q6: What is the expected radiation dose from a [11C]GSK931145 PET scan?

A6: The mean effective dose in humans is approximately 4.02 µSv/MBq for males and 4.95 µSv/MBq for females.[5] This is considered a moderate effective dose, which allows for multiple PET examinations in the same individual.[5] The liver is the organ that receives the highest radiation-absorbed dose.[5]

Quantitative Data Summary

Table 1: Comparative Pharmacokinetic Parameters of [11C]GSK931145

Parameter	Primate	Human	Reference
Plasma Free Fraction (fP)	0.8%	8%	[1][2]
Delivery (K1)	0.126 mL cm-3 min-1	0.025 mL cm-3 min-1	[1][2]
Binding Potential (BP)	1.5 - 3 (Midbrain, Thalamus, Cerebellum)	Similar to Primate	[1][2]

Table 2: Test-Retest Variability of [11C]GSK931145 in Humans

Analytical Model	Parameter	Variability (%)	Reference
Two-Tissue Compartmental Model	VT	29 - 38%	[1][2]
Pseudo-Reference Tissue Model	BPND	16 - 23%	[1][2]

Table 3: Human Radiation Dosimetry for [11C]GSK931145

Phantom	Mean Effective Dose (µSv/MBq)	Limiting Organ	Reference
Male	4.02	Liver	[5]
Female	4.95	Liver	[5]

Experimental Protocols

Protocol 1: PET Imaging with [11C]GSK931145

• Subject Preparation: Subjects should be fasted for at least 4 hours prior to the scan. An intravenous line for tracer injection and an arterial line for blood sampling should be placed.

• Tracer Administration: A bolus injection of [11C]GSK931145 is administered intravenously. The average injected dose for human studies is around 304 MBq.[3]

• PET Scan Acquisition: A dynamic PET scan of the brain is acquired for 90 minutes immediately following the injection.[3]

• Arterial Blood Sampling: Manual arterial blood samples are drawn at frequent intervals throughout the scan to measure radioactivity in whole blood and plasma, and for metabolite analysis.

• Image Reconstruction and Analysis: PET images are reconstructed, and regional time-activity curves (TACs) are generated.

• Kinetic Modeling: Regional TACs and the arterial input function are used to estimate kinetic parameters using an appropriate model (e.g., PRTM).

Protocol 2: Blocking Study to Confirm Specific Binding

• Baseline Scan: A baseline PET scan is performed as described in Protocol 1.

• Pre-treatment: On a separate occasion, a pharmacological dose of a GlyT-1 inhibitor (e.g., GSK565710 or GSK1018921) is administered to the subject prior to the [11C]GSK931145 injection.[3][4]

• Post-treatment Scan: A second PET scan is performed following the administration of the blocking agent.

• Data Analysis: The uptake of [11C]GSK931145 in the baseline and post-treatment scans are compared. A significant reduction in tracer uptake to homogeneous levels in the post-treatment scan indicates specific binding.[4]

Visualizations

Caption: Experimental workflow for a typical [11C]GSK931145 PET imaging study.

Caption: Troubleshooting flowchart for high test-retest variability.

Caption: Simplified signaling pathway showing [11C]GSK931145 binding to GlyT-1.

References

• 1. researchgate.net [researchgate.net]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Signal-to-Noise Ratio in [11C]GSK931145 Imaging

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio (SNR) in positron emission tomography (PET) imaging studies using the glycine transporter-1 (GlyT-1) radioligand, [11C]GSK931145.

Frequently Asked Questions (FAQs)

Q1: What is [11C]GSK931145 and why is it used in PET imaging?

A1: [11C]GSK931145 is a selective radioligand for the glycine transporter-1 (GlyT-1), a key target in the development of novel treatments for schizophrenia and other neuropsychiatric disorders. PET imaging with [11C]GSK931145 allows for the in vivo quantification and assessment of GlyT-1 occupancy by therapeutic drug candidates, aiding in dose selection and confirming target engagement in clinical trials.[1]

Q2: What are the typical brain regions with high uptake of [11C]GSK931145?

A2: [11C]GSK931145 shows a heterogeneous distribution in the brain, consistent with the known localization of GlyT-1. The highest uptake is typically observed in the midbrain, thalamus, and cerebellum.[2]

Q3: What are the key factors that can affect the signal-to-noise ratio in [11C]GSK931145 imaging?

A3: Several factors can impact the SNR, including:

• Patient/Animal Preparation: Fasting state, anesthesia, and motion can all introduce variability.

• Radiotracer Administration: Inaccurate dose measurement or extravasation at the injection site can lead to poor signal.

• Image Acquisition Parameters: Scan duration, framing scheme, and use of advanced technologies like Time-of-Flight (TOF) are critical.

• Image Reconstruction: The choice of algorithm (e.g., OSEM) and its parameters (iterations, subsets, filtering) significantly influences image quality.

• Kinetic Modeling: The selection of an appropriate model is crucial for accurate quantification and can affect the reliability of the signal.

Q4: Which kinetic model is recommended for analyzing [11C]GSK931145 data?

A4: While a two-tissue compartmental model can be used, it has been shown to have poor test-retest reproducibility for [11C]GSK931145.[2] A pseudo-reference tissue model has been demonstrated to improve the variability of binding potential (BPnd) estimates and is often a more robust choice.[2]

Troubleshooting Guides

Issue 1: Low Overall Brain Uptake or Poor Signal

Possible Cause	Troubleshooting Step	Expected Outcome
Problem with Radiotracer Quality	Verify the radiochemical purity and specific activity of the [11C]GSK931145 batch.	High radiochemical purity ensures that the signal is from the specific binding of the tracer.
Incorrect Injected Dose	Ensure accurate measurement of the injected dose using a calibrated dose calibrator. Account for residual activity in the syringe.	An accurate injected dose is essential for quantitative analysis and achieving sufficient signal.
Intravenous Line Issues	Check for blockages or extravasation at the injection site. Flush the line with saline after injection.	Prevents tracer from accumulating at the injection site and ensures it reaches systemic circulation.
Physiological Factors (Preclinical)	Ensure proper anesthesia and maintain the animal's body temperature. Stress can alter blood flow and tracer distribution.[3]	Stable physiological conditions minimize variability in tracer uptake.
Physiological Factors (Clinical)	Ensure the patient is comfortable and relaxed to minimize motion.[4]	Reduced patient motion leads to sharper images and improved SNR.

Issue 2: High Image Noise

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient Counting Statistics	Increase the scan duration per bed position or the total acquisition time.	Longer scan times acquire more coincidence events, reducing statistical noise.
Inappropriate Image Reconstruction	Optimize the Ordered Subset Expectation Maximization (OSEM) reconstruction parameters. Experiment with the number of iterations and subsets. A higher number can increase noise.	A balance between image sharpness and noise level is achieved.
Lack of or Improper Filtering	Apply a post-reconstruction Gaussian filter with an optimized Full Width at Half Maximum (FWHM).	Noise is smoothed, improving the visual quality and quantitative accuracy of the images.
Scanner Not Utilizing TOF	If available on the PET scanner, ensure that Time-of-Flight (TOF) reconstruction is enabled.	TOF information improves the localization of annihilation events, leading to a significant reduction in image noise.

Issue 3: High Variability in Quantitative Results

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate Kinetic Model	Use a pseudo-reference tissue model for estimating binding potential (BPnd) instead of a two-tissue compartmental model to improve test-retest reproducibility.[2]	More reliable and consistent quantitative estimates of GlyT-1 binding.
Inaccurate Arterial Input Function	If using a model requiring an arterial input function, ensure accurate and frequent blood sampling, and proper metabolite correction.	A precise input function is critical for the accuracy of kinetic modeling.
Region of Interest (ROI) Definition	Use a standardized and consistent method for defining ROIs across all subjects and scans. Co-registration with an anatomical MRI is highly recommended.	Reduces operator-dependent variability in the quantitative analysis.
Patient/Animal Motion	Employ motion correction techniques during image reconstruction if motion is suspected or observed.	Minimizes blurring and improves the accuracy of activity concentration measurements within ROIs.

Data Presentation

Table 1: Typical [11C]GSK931145 Binding Potential (BPnd) Values in Human Brain

Brain Region	Mean BPnd
Midbrain	2.2
Thalamus	2.0
Cerebellum	1.8

Data synthesized from studies using a pseudo-reference tissue model.[2]

Table 2: Recommended Image Acquisition and Reconstruction Parameters

Parameter	Recommendation	Rationale
Acquisition Mode	3D List Mode	Allows for flexible framing schemes and advanced reconstruction techniques.
Scan Duration	90-120 minutes	Sufficient time to capture the kinetics of [11C]GSK931145.
Framing Scheme	Dynamic, with shorter frames initially and longer frames later (e.g., 6x10s, 3x20s, 2x30s, 2x60s, 5x120s, 5x300s, 3x600s)	Captures the rapid initial uptake and the slower clearance phase of the tracer.
Reconstruction Algorithm	OSEM with TOF	Provides a good balance between noise reduction and quantitative accuracy.
Iterations x Subsets	2-4 iterations x 16-32 subsets	A starting point for optimization; the ideal values may vary by scanner and should be determined empirically.
Post-reconstruction Filter	Gaussian filter (2-3 mm FWHM)	Reduces image noise without excessive blurring.

Experimental Protocols

Detailed Methodology for a [11C]GSK931145 PET Imaging Study (Human)

This protocol is a synthesis of best practices and information from clinical trials.

• Subject Preparation:

  • Subjects should fast for at least 4-6 hours prior to the scan.[4]

  • A venous catheter is placed for radiotracer injection and another in the contralateral arm for blood sampling if required for arterial input function measurement.

  • Subjects are positioned comfortably in the PET scanner to minimize motion during the scan. A head holder is recommended.

• Radiotracer Administration:

  • A bolus injection of [11C]GSK931145 (typically 370-555 MBq) is administered intravenously.

  • The injection should be followed by a saline flush to ensure the full dose is delivered.

• PET Scan Acquisition:

  • A dynamic PET scan is initiated simultaneously with the radiotracer injection.

  • The scan is acquired in 3D list mode for 90-120 minutes.

  • A low-dose CT scan is performed for attenuation correction.

• Arterial Blood Sampling (if applicable):

  • Arterial blood samples are collected frequently during the initial phase of the scan (e.g., every 10-15 seconds for the first 2 minutes) and less frequently later on.

  • Plasma is separated, and radioactivity is measured.

  • Metabolite analysis is performed to determine the fraction of unchanged parent radiotracer.

• Image Reconstruction:

  • The dynamic PET data is reconstructed into a series of time frames.

  • Images are corrected for attenuation, scatter, randoms, and decay.

  • An OSEM algorithm with TOF is recommended. The number of iterations and subsets should be optimized for the specific scanner.

  • A post-reconstruction Gaussian filter is applied.

• Image Analysis:

  • Dynamic PET images are co-registered with the subject's anatomical MRI.

  • Regions of interest (ROIs) are delineated on the MRI and transferred to the PET images.

  • Time-activity curves (TACs) are generated for each ROI.

  • Kinetic modeling (e.g., pseudo-reference tissue model) is applied to the TACs to estimate the binding potential (BPnd).

Visualizations

Caption: GlyT-1 signaling pathway and the mechanism of [11C]GSK931145.

Caption: Experimental workflow for a [11C]GSK931145 PET imaging study.

Caption: Troubleshooting decision tree for low SNR in [11C]GSK931145 imaging.

References

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Best Practices for Preclinical 18F-FDG PET Imaging | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. radiopaedia.org [radiopaedia.org]

Technical Support Center: Managing Patient Comfort to Reduce Motion Artifacts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage participant comfort and minimize motion artifacts during imaging and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of motion artifacts in imaging experiments?

A1: Motion artifacts in imaging studies are primarily caused by voluntary or involuntary movements of the participant. Key causes include:

• Discomfort: Physical discomfort from the scanning environment, such as the hard surface of the scanner bed, temperature, or the position the participant must maintain.[1][2]

• Anxiety and Claustrophobia: Feelings of anxiety, stress, or claustrophobia are common in imaging environments and can lead to involuntary movements.[3][4]

• Physiological Processes: Involuntary bodily functions like breathing, heartbeat, and peristalsis can cause significant artifacts, particularly in thoracic and abdominal imaging.[5][6]

• Lack of Understanding: Participants who do not understand the importance of remaining still may move unintentionally.[7][8]

Q2: How can effective communication with the research participant help in reducing motion artifacts?

A2: Clear and empathetic communication is a crucial first step in minimizing motion artifacts. Providing extended written and verbal instructions before the scan can significantly decrease the incidence of motion artifacts.[4][7][8][9] This is because well-informed participants are generally less anxious and have a better understanding of the importance of remaining still during the procedure.[3][7]

Q3: What are some simple comfort measures that can be implemented to reduce participant motion?

A3: Simple comfort measures can have a significant impact on a participant's ability to remain still. These include:

• Using pads and cushions to support the back, legs, and head.[5]

• Ensuring the room temperature is comfortable.

• Providing blankets for warmth.

• Offering earplugs or headphones to reduce noise from the scanner.[2]

Q4: When are immobilization devices recommended, and what are their potential drawbacks?

A4: Immobilization devices are recommended when precise and reproducible positioning is critical, especially in radiotherapy and longitudinal studies.[10][11][12][13][14] Devices like foam pads, straps, and thermoplastic masks can significantly reduce setup errors and involuntary movements.[10][15] However, it's important to consider that these devices can sometimes decrease participant comfort and may introduce their own artifacts if not used correctly.[10]

Q5: Can audiovisual distractions help in reducing motion artifacts, particularly in pediatric or anxious participants?

A5: Yes, audiovisual systems have been shown to be effective in reducing anxiety and the need for sedation, especially in pediatric populations.[16][17][18][19] By engaging the participant with videos or music, their focus is diverted from the potentially stressful environment of the scanner, leading to reduced movement.[1][16][17][18]

Troubleshooting Guides

Problem: Persistent motion artifacts despite standard comfort measures.

Possible Cause	Troubleshooting Step
High participant anxiety	- Implement pre-scan relaxation techniques. - Consider offering an audiovisual distraction.[16][17][18] - For clinical trials, a mild sedative may be an option if ethically permissible and clinically appropriate.[5]
Unidentified discomfort	- Pause the scan to communicate with the participant and readjust positioning. - Use additional padding or support where needed.
Involuntary physiological motion (e.g., breathing)	- Utilize respiratory gating or breath-hold techniques.[5] - Employ motion correction sequences available on the imaging system.[6]
Lack of understanding	- Reiterate the importance of remaining still and explain the duration of the specific sequence.

Quantitative Data Summary

The following tables summarize quantitative data from studies evaluating the effectiveness of different strategies in reducing motion artifacts.

Table 1: Impact of Pre-Scan Communication on Motion Artifacts

Intervention	Study Population	Outcome Measure	Result	Reference
Extended Written Instructions	100 head MRI patients	Incidence of Motion Artifacts	10% in intervention group vs. 58% in control group (p=0.001)	[4][7]
Increased Written Information	242 MRI patients	Presence of Motion Artifacts	4.0% in intervention group vs. 15.4% in control group (p=0.003)	[8][9]
Video Preparation	30 MRI patients	State-Trait Anxiety Inventory (STAI) Score	Significant reduction in anxiety for the video preparation group (p=0.025)	[3]

Table 2: Comparison of Immobilization Devices on Setup Error

Immobilization Device	Body Region	Direction of Error	Mean Shift (mm)	Reference
Clarity Immobilization System (CIS)	Prostate	Superoinferior	Statistically significant smaller shift compared to Leg Immobilizer (p=0.003)	[10]
Leg Immobilizer (LI)	Prostate	Superoinferior	-	[10]
Vac-Lok	Pelvis	Anteroposterior	2.6	[14]
Dual Leg Positioner	Pelvis	Anteroposterior	3.2	[14]
Vac-Lok	Pelvis	Mediolateral	0.9	[14]
Dual Leg Positioner	Pelvis	Mediolateral	2.5	[14]

Table 3: Effect of Audiovisual Distraction in Pediatric Dental Procedures (as a proxy for medical imaging)

Intervention	Age Group	Outcome Measure	Result	Reference
Audiovisual Eyeglasses (AVE)	6-9 years	Body Movements	No statistically significant difference compared to control.	[16]
Audiovisual Eyeglasses (AVE)	6-10 years	Visual Analog Scale (Pain)	Highly significant reduction in pain and anxiety (p < 0.001)	[18][20]

Experimental Protocols

Protocol 1: Assessing the Impact of Pre-Scan Communication on Anxiety and Motion Artifacts

Objective: To quantify the effect of a standardized, extended pre-scan communication protocol on participant anxiety levels and the incidence of motion artifacts in MRI scans.

Methodology:

• Participant Recruitment: Recruit a cohort of participants scheduled for a specific type of research MRI scan.

• Randomization: Randomly assign participants to a control group (receiving standard institutional instructions) or an intervention group.

• Intervention: The intervention group receives a detailed, easy-to-understand information sheet and a 10-minute verbal briefing from a researcher. The briefing covers:

  • The importance of remaining still.

  • The sensations they will experience (e.g., noise, scanner bore environment).

  • The duration of each imaging sequence.

  • Communication methods with the operator during the scan.

• Anxiety Assessment: All participants complete the State-Trait Anxiety Inventory (STAI) questionnaire immediately before entering the scanner room.

• Imaging: Perform the MRI scan according to the research protocol.

• Image Quality Assessment: Two independent, blinded radiologists or imaging scientists review the images and score them for motion artifacts using a standardized scale (e.g., a 4-point scale from no artifact to severe, non-diagnostic artifact).

• Data Analysis: Compare the mean STAI scores and the incidence and severity of motion artifacts between the control and intervention groups using appropriate statistical tests.

Protocol 2: Evaluating the Efficacy of an Audiovisual Distraction System

Objective: To determine if an audiovisual (AV) distraction system reduces motion and improves image quality in a pediatric research cohort.

Methodology:

• Participant Recruitment: Enroll pediatric participants (e.g., aged 6-12 years) scheduled for a research imaging study.

• Randomization: Randomly assign participants to either an AV distraction group or a control group (standard of care, which may include verbal reassurance).

• Intervention: The AV group is provided with an MRI-compatible video goggle and headphone system. They can choose from a selection of age-appropriate, calming video content to watch during the scan.

• Physiological and Behavioral Monitoring:

  • Record heart rate and oxygen saturation using an MRI-compatible pulse oximeter.

  • A trained observer rates the participant's behavior during the scan using a standardized scale (e.g., the Frankl Behavior Rating Scale).

• Imaging and Motion Tracking:

  • Acquire the research images.

  • If available, use motion tracking software or navigator echoes to quantify head motion in millimeters.[5]

• Image Quality Assessment: Two independent, blinded radiologists assess the diagnostic quality of the images and rate the level of motion artifact.

• Data Analysis: Compare the physiological data, behavioral scores, quantitative motion data, and image quality scores between the two groups.

Visualizations

Caption: Workflow for patient preparation to minimize motion artifacts.

Caption: Logical framework for troubleshooting motion artifacts.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of patient comfort on diagnostic image quality during PET/MR exam: A quantitative survey study for clinical workflow management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mriquestions.com [mriquestions.com]
• 6. Motion Artefacts in MRI: a Complex Problem with Many Partial Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of extended pre-scan written instructions on motion artifacts during head magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of extended written information on patient anxiety and image motion artifacts during magnetic resonance imaging | Semantic Scholar [semanticscholar.org]
• 9. tandfonline.com [tandfonline.com]
• 10. A comparison of interfraction setup error, patient comfort, and therapist acceptance for 2 different prostate radiation therapy immobilization devices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [PDF] Patient-Specific and Generic Immobilization Devices for Prostate Radiotherapy | Semantic Scholar [semanticscholar.org]
• 12. A comparison between two different immobilization devices for radiation therapy treatment of pelvic cancer using VMAT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scirp.org [scirp.org]
• 15. Quantitative image analysis for the detection of motion artefacts in coronary artery computed tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]
• 17. Effects of audiovisual distraction on children’s behaviour during dental treatment: a randomized controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 18. sdj.univsul.edu.iq [sdj.univsul.edu.iq]
• 19. ClinicalTrials.gov [clinicaltrials.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: [11C]GSK931145 PET Imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the PET radioligand [11C]GSK931145. The focus is on understanding and mitigating the impact of anesthesia on tracer uptake during preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is [11C]GSK931145 and what is its primary target?

A1: [11C]GSK931145 is a positron emission tomography (PET) radioligand developed for in-vivo imaging. Its primary target is the Glycine Transporter Type 1 (GlyT1) in the brain. GlyT1 is responsible for the reuptake of glycine from the synaptic cleft, and modulating its activity is a therapeutic target for neurological and psychiatric disorders.

Q2: Why is anesthesia a concern for [11C]GSK931145 PET imaging studies?

A2: Anesthesia is necessary for preclinical PET imaging to prevent animal motion. However, anesthetic agents can have significant physiological and pharmacological effects that may alter the uptake and distribution of [11C]GSK931145, potentially confounding the experimental results.[1][2][3] These effects can include alterations in cerebral blood flow (CBF), direct interactions with the GlyT1 transporter, or modulation of the glutamatergic and glycinergic neurotransmitter systems.[4][5]

Q3: Which anesthetic agents are commonly used in preclinical PET imaging with neuroreceptor tracers like [11C]GSK931145?

A3: Common anesthetic agents used in preclinical PET studies with pigs and non-human primates include isoflurane, ketamine (often in combination with xylazine or other sedatives), and propofol.[1][6] The choice of anesthetic can significantly impact the experimental outcome.[1][2]

Q4: How do different anesthetics affect cerebral blood flow (CBF), and why is this important for [11C]GSK931145 uptake?

A4: Changes in CBF can alter the delivery of the radiotracer to the brain tissue, thereby influencing its uptake.

• Isoflurane: Generally causes vasodilation, which can lead to an increase in CBF.[5]

• Ketamine: Can increase CBF, though its effects can be complex and region-dependent.[7][8]

• Propofol: Typically decreases CBF.[4][9] Altered delivery of [11C]GSK931145 due to these CBF changes can be mistaken for changes in GlyT1 density or occupancy.

Troubleshooting Guide

This guide addresses specific issues that may arise during [11C]GSK931145 PET imaging experiments due to anesthesia.

Observed Issue	Potential Anesthetic-Related Cause	Troubleshooting Steps
Unexpectedly high or low global brain uptake of [11C]GSK931145	Altered cerebral blood flow (CBF) due to the anesthetic agent. Isoflurane may increase CBF, while propofol may decrease it.[4][5]	1. Review the known effects of the chosen anesthetic on CBF. 2. Consider using an alternative anesthetic with a different CBF profile for a comparative study. 3. If possible, perform CBF measurements (e.g., using [15O]H2O PET) to correlate with [11C]GSK931145 uptake. 4. Ensure consistent physiological monitoring and maintenance of stable vital signs throughout the scan.
High inter-subject variability in tracer uptake	Inconsistent depth of anesthesia between subjects. Physiological stress responses to anesthesia.	1. Standardize the anesthesia induction and maintenance protocol meticulously. 2. Continuously monitor vital signs (heart rate, blood pressure, respiratory rate, body temperature) to ensure a stable plane of anesthesia. 3. Allow for an adequate acclimatization period for the animals before the experiment to minimize stress.
Altered regional distribution of [11C]GSK931145 compared to expected patterns	Anesthetic interaction with specific neurotransmitter systems. For example, ketamine is an NMDA receptor antagonist and could indirectly affect the glycine-glutamate system.[10] Isoflurane can also modulate glycine receptors.[11]	1. Research the potential interactions of your anesthetic with the glutamatergic and glycinergic systems. 2. If a direct pharmacological interaction is suspected, consider an anesthetic with a different mechanism of action. 3. Compare your findings with awake imaging studies if available in the literature for similar tracers.
Difficulty in achieving a stable baseline for longitudinal or drug-occupancy studies	Day-to-day variations in the animal's physiological response to anesthesia.	1. Ensure consistent pre-imaging procedures, including fasting and handling. 2. Use a consistent anesthesia protocol for all scans in a longitudinal study. 3. Consider using a crossover design where each animal serves as its own control to minimize inter-animal variability.

Data Presentation

The following tables summarize the potential quantitative impact of different anesthetic agents on [11C]GSK931145 uptake parameters. Note: Direct comparative studies for [11C]GSK931145 are limited; therefore, these values are illustrative and based on the known general effects of these anesthetics on cerebral blood flow and neuroreceptor PET imaging.

Table 1: Hypothetical Impact of Anesthetics on [11C]GSK931145 Brain Uptake (Standardized Uptake Value - SUV)

Anesthetic Agent	Expected Change in Global Brain SUV (Compared to a conscious state)	Rationale
Isoflurane	~10-20% Increase	Increased cerebral blood flow enhances tracer delivery.[5]
Ketamine/Xylazine	~5-15% Increase	Ketamine can increase cerebral blood flow.[7]
Propofol	~10-25% Decrease	Decreased cerebral blood flow reduces tracer delivery.[9][12]

Table 2: Hypothetical Impact of Anesthetics on [11C]GSK931145 Binding Potential (BPND)

Anesthetic Agent	Expected Change in Regional BPND	Rationale
Isoflurane	Minimal to slight decrease	While increasing CBF, it may also have some minor interaction with glycine receptors or neuronal activity.[11]
Ketamine/Xylazine	Potential for more significant regional changes	As an NMDA receptor antagonist, ketamine can alter the dynamics of the glycine-glutamate system, which could influence GlyT1 availability.[10]
Propofol	Minimal to slight increase	Reduced CBF may lead to slower washout from non-specific binding sites, potentially slightly inflating BPND calculations.

Experimental Protocols

Below are detailed methodologies for conducting a [11C]GSK931145 PET imaging study in a pig model, with variations for different anesthetic agents.

General Pre-Scan Preparation:

• Animal Acclimatization: House the pig in the facility for at least one week prior to the experiment to allow for acclimatization and reduce stress.

• Fasting: Fast the animal for 12 hours before the scan, with free access to water.

• Catheterization: On the day of the scan, place an intravenous catheter in an ear vein for radiotracer injection and another in a contralateral ear vein or artery for blood sampling.[13]

Protocol 1: Isoflurane Anesthesia

• Induction: Induce anesthesia with an intramuscular injection of a sedative cocktail (e.g., a combination of ketamine and midazolam).[14]

• Intubation and Maintenance: Once sedated, intubate the pig and maintain anesthesia with 1.5-2.5% isoflurane in 100% oxygen.[6][15]

• Physiological Monitoring: Throughout the scan, monitor vital signs including heart rate, blood pressure, respiratory rate, end-tidal CO2, and body temperature. Maintain body temperature using a heating blanket.

• Positioning: Position the animal in the PET scanner with its head securely fixed to minimize motion.

• Transmission Scan: Perform a transmission scan for attenuation correction.

• Radiotracer Injection: Administer a bolus injection of [11C]GSK931145 (target dose ~370 MBq) via the intravenous catheter.

• Dynamic PET Scan: Acquire dynamic PET data for 90 minutes post-injection.

• Blood Sampling: Collect arterial blood samples at frequent intervals to measure the arterial input function.

• Post-Scan: Recover the animal from anesthesia under veterinary supervision.

Protocol 2: Ketamine/Xylazine Anesthesia

• Induction and Maintenance: Induce and maintain anesthesia with a continuous intravenous infusion of a ketamine and xylazine mixture.[14]

• Physiological Monitoring, Positioning, Transmission Scan, Radiotracer Injection, Dynamic PET Scan, Blood Sampling, and Post-Scan: Follow steps 3-9 as outlined in Protocol 1.

Protocol 3: Propofol Anesthesia

• Induction and Maintenance: Induce anesthesia with a bolus injection of propofol, followed by a continuous intravenous infusion to maintain a stable anesthetic plane.[6][9]

• Physiological Monitoring, Positioning, Transmission Scan, Radiotracer Injection, Dynamic PET Scan, Blood Sampling, and Post-Scan: Follow steps 3-9 as outlined in Protocol 1.

Mandatory Visualizations

Caption: Experimental workflow for a [11C]GSK931145 PET study.

Caption: GlyT1 signaling and potential anesthetic interactions.

Caption: Troubleshooting logic for unexpected tracer uptake.

References

• 1. Translation of Preclinical PET Imaging Findings: Challenges and Motion Correction to Overcome the Confounding Effect of Anesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Imaging Studies: Protocols, Preparation, Anesthesia, and Animal Care - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translation of Preclinical PET Imaging Findings: Challenges and Motion Correction to Overcome the Confounding Effect of Anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ketamine, not propofol, attenuates cerebrovascular response to carbon dioxide in humans with isoflurane anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isoflurane and ketamine-xylazine modify pharmacokinetics of [18F]SynVesT-1 in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Various Anesthetic Protocols on 18F-Flurodeoxyglucose Uptake into the Brains and Hearts of Normal Miniature Pigs (Sus scrofa domestica) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Brain-Wide Mapping of Isoflurane and Ketamine-Activated Nuclei and Functional Networks [elifesciences.org]
• 8. A Prospective Randomised, Double-blinded Study on the Cerebral Haemodynamic Effects of Ketamine Versus Propofol Sedation in Patients with Severe Traumatic Brain Injury Admitted in Trauma Intensive Care - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Imaging the effects of propofol on human cerebral glucose metabolism using positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glycine transporter inhibitor attenuates the psychotomimetic effects of ketamine in healthy males: preliminary evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of inhalational general anaesthetics on native glycine receptors in rat medullary neurones and recombinant glycine receptors in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cerebral metabolism during propofol anesthesia in humans studied with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ucd.ie [ucd.ie]
• 14. cm.nus.edu.sg [cm.nus.edu.sg]
• 15. az.research.umich.edu [az.research.umich.edu]

Reference Data & Comparative Studies

A Comparative Guide: Cross-validation of [11C]GSK931145 PET with In Vitro Autoradiography for Glycine Transporter Type 1 Imaging

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vivo Positron Emission Tomography (PET) using the radioligand [11C]GSK931145 and in vitro autoradiography for the quantitative assessment of the Glycine Transporter Type 1 (GlyT-1). While a direct head-to-head cross-validation study in the same subjects using [11C]GSK931145 has not been identified in the public domain, this document synthesizes available data to offer a comparative overview of these two powerful methodologies. This guide will delve into the experimental protocols for each technique, present available quantitative data for comparison, and discuss alternative tracers for GlyT-1 imaging.

Introduction to [11C]GSK931145 and GlyT-1

The Glycine Transporter Type 1 (GlyT-1) is a critical protein in the central nervous system responsible for the reuptake of glycine from the synaptic cleft.[1][2] By modulating glycine levels, GlyT-1 plays a key role in regulating glutamatergic neurotransmission via the N-methyl-D-aspartate (NMDA) receptor, where glycine acts as an essential co-agonist.[2][3] Dysregulation of GlyT-1 and NMDA receptor function has been implicated in the pathophysiology of schizophrenia, making GlyT-1 a significant target for drug development.[2][4]

[11C]GSK931145 is a potent and selective PET radioligand developed for the in vivo imaging and quantification of GlyT-1 in the brain.[5][6] PET studies with this tracer have been instrumental in understanding the distribution of GlyT-1 in living organisms and in determining the target engagement of novel GlyT-1 inhibitor drug candidates.[4]

In Vivo Imaging: [11C]GSK931145 PET

Positron Emission Tomography with [11C]GSK931145 allows for the non-invasive quantification of GlyT-1 distribution and density in the living brain.

Experimental Protocol: [11C]GSK931145 PET

A typical experimental workflow for a human [11C]GSK931145 PET study is as follows:

• Radiosynthesis: [11C]GSK931145 is synthesized by the methylation of a precursor molecule using [11C]methyl iodide or [11C]methyl triflate.[5]

• Subject Preparation: Subjects are positioned in the PET scanner, and a transmission scan is performed for attenuation correction. An arterial line is often placed for blood sampling to measure the arterial input function.

• Radiotracer Administration: A bolus of [11C]GSK931145 is administered intravenously.[7]

• Dynamic PET Scanning: Dynamic emission data are acquired for 90-120 minutes post-injection.[6][7]

• Arterial Blood Sampling: Timed arterial blood samples are collected throughout the scan to measure the concentration of the parent radiotracer and its metabolites in plasma.

• Image Reconstruction and Analysis: PET images are reconstructed, and time-activity curves (TACs) are generated for various brain regions of interest (ROIs).

• Kinetic Modeling: The TACs and the arterial input function are used to fit a pharmacokinetic model (e.g., a two-tissue compartmental model) to estimate key parameters such as the total volume of distribution (VT), which is proportional to the density of GlyT-1.[4]

Quantitative Data from [11C]GSK931145 PET Studies

The following table summarizes representative quantitative data from human and non-human primate PET studies with [11C]GSK931145.

Parameter	Human	Baboon	Pig	Reference
Tracer Uptake (Brain)	Heterogeneous, highest in midbrain, thalamus, and cerebellum.[4]	Similar to humans, with high uptake in brain stem, thalamus, and cerebellum.[7]	Good brain penetration with heterogeneous distribution.[5]	[4][5][7]
Binding Potential (BPND)	1.5 - 3 in midbrain, thalamus, and cerebellum.[4]	Not explicitly reported, but homologous competition showed specific binding.	Pre-treatment with a GlyT-1 inhibitor reduced uptake to homogeneous levels.[5]	[4][5]
Total Volume of Distribution (VT)	Poor test-retest reproducibility with a two-tissue compartmental model (VAR(VT): 29-38%).[4]	A decrease in VT was observed with increasing doses of a GlyT-1 inhibitor.[6]	Compartment analyses were used for quantitative analysis.[5]	[4][5][6]

In Vitro Validation: Autoradiography

In vitro autoradiography is a laboratory technique that allows for the visualization and quantification of receptor or transporter binding in tissue sections. It provides a high-resolution map of the target distribution, which can be used to validate in vivo PET findings.

Experimental Protocol: In Vitro Autoradiography with a GlyT-1 Radioligand

A general protocol for in vitro autoradiography of GlyT-1 using a radiolabeled inhibitor is as follows:

• Tissue Preparation: Brain tissue is rapidly frozen and sliced into thin sections (e.g., 20 µm) using a cryostat.

• Pre-incubation: The sections are pre-incubated in a buffer solution to remove endogenous glycine.

• Incubation: The sections are then incubated with a solution containing the radiolabeled GlyT-1 inhibitor (e.g., [3H]-labeled or potentially a longer-lived isotopologue of GSK931145). To determine non-specific binding, a separate set of sections is incubated with the radioligand in the presence of a high concentration of a non-radiolabeled GlyT-1 inhibitor.

• Washing: The sections are washed in cold buffer to remove unbound radioligand.

• Drying and Exposure: The sections are dried and exposed to a phosphor imaging plate or autoradiographic film.

• Image Analysis: The resulting autoradiograms are digitized, and the density of binding in different brain regions is quantified using image analysis software.

Expected Outcomes and Comparison with PET

Although a direct comparison with [11C]GSK931145 PET is not available, based on the known distribution of GlyT-1, in vitro autoradiography would be expected to show high binding densities in the brainstem, thalamus, and cerebellum, which would correlate with the high uptake regions observed in [11C]GSK931145 PET scans.[4] The higher resolution of autoradiography could provide more detailed anatomical localization of GlyT-1 within these broader regions.

Comparison of Methodologies

Feature	[11C]GSK931145 PET	In Vitro Autoradiography
Methodology	In vivo, non-invasive	In vitro, invasive (requires tissue)
Resolution	Lower (mm range)	Higher (µm range)
Quantification	Provides kinetic parameters (e.g., VT, BPND) reflecting in vivo binding	Provides measures of binding density (e.g., fmol/mg tissue)
Throughput	Low	High
Subject	Living organism	Post-mortem or biopsied tissue
Information Provided	Dynamic information on tracer delivery, binding, and clearance	Static snapshot of binding at a single time point

Alternative PET Tracers for GlyT-1 Imaging

Several other PET radioligands have been developed for imaging GlyT-1. A comparison with these alternatives is crucial for selecting the most appropriate tool for a given research question.

Tracer	Isotope	Key Characteristics	Reference
[18F]MK-6577	Fluorine-18	Longer half-life than Carbon-11, allowing for longer scan times and centralized production. Shows high specific binding.[8]	[8]
[11C]RO5013853	Carbon-11	Another C-11 labeled GlyT-1 tracer.	[9]
[11C]N-methyl-SSR504734	Carbon-11	Shows high brain uptake and a regional distribution consistent with other GlyT-1 PET ligands.[9]	[9]

Visualizing the Pathways and Processes

Glycine Transporter 1 (GlyT-1) Signaling Pathway

Caption: GlyT-1 modulates NMDA receptor activity by regulating glycine levels.

Cross-Validation Workflow: PET and Autoradiography

Caption: Idealized workflow for cross-validating PET and autoradiography.

Conclusion

[11C]GSK931145 PET is a valuable tool for the in vivo quantification of GlyT-1 in the brain, providing crucial information for neuroscience research and drug development. While a direct cross-validation with in vitro autoradiography using the same tracer has not been published, the available data from separate studies show a strong concordance in the expected regional distribution of GlyT-1. In vitro autoradiography, with its superior spatial resolution, serves as a gold standard for validating the anatomical binding of PET radioligands. The development of alternative GlyT-1 tracers, such as [18F]MK-6577, offers additional options for researchers, with potential advantages in terms of half-life and imaging characteristics. Future studies directly comparing in vivo PET and in vitro autoradiography in the same subjects would be invaluable for a definitive cross-validation of these important imaging techniques.

References

• 1. news-medical.net [news-medical.net]
• 2. Glycine transporter type-1 and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of glycine transporter-1 in the dorsal vagal complex improves metabolic homeostasis in diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Characterization of the novel GlyT1 PET tracer [18F]MK-6577 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Head-to-Head Comparison: [¹¹C]GSK931145 vs. [¹⁸F]MK-6577 for GlyT1 PET Imaging

A Comprehensive Guide for Researchers in Drug Development and Neuroscience

The glycine transporter type 1 (GlyT1) has emerged as a critical target in the development of novel therapeutics for schizophrenia and other neurological disorders.[1][2] Positron Emission Tomography (PET) imaging of GlyT1 allows for in-vivo quantification, aiding in drug development by confirming target engagement and informing dose selection.[1][2] This guide provides a detailed head-to-head comparison of two prominent radioligands for GlyT1 imaging: [¹¹C]GSK931145 and [¹⁸F]MK-6577.

Executive Summary

Both [¹¹C]GSK931145 and [¹⁸F]MK-6577 are effective PET tracers for imaging GlyT1 in the brain.[2][3] They exhibit good brain penetration and a heterogeneous distribution consistent with the known localization of GlyT1, with the highest uptake in the midbrain, thalamus, cerebellum, and pons.[1][3] However, key differences in their radioisotope, pharmacokinetics, and specific binding signals position them for different research applications. Notably, [¹⁸F]MK-6577 is considered superior due to its faster kinetics, higher specific binding signal, and the practical advantages of the Fluorine-18 label.[4]

At a Glance: Key Performance Characteristics

Feature	[¹¹C]GSK931145	[¹⁸F]MK-6577
Radioisotope	Carbon-11	Fluorine-18
Half-life	20.4 minutes	109.8 minutes
Target	Glycine Transporter Type 1 (GlyT1)	Glycine Transporter Type 1 (GlyT1)
Brain Penetration	Good	Good
Highest Uptake Regions	Midbrain, Thalamus, Cerebellum[1]	Pons, Thalamus, Cerebellum[3]
Binding Potential (BPND)	1.5 - 3 in primates (Midbrain, Thalamus, Cerebellum)[1]	4.1 ± 0.43 in humans (Pons)[5]
Test-Retest Variability	Poor with 2-tissue compartmental model (29-38%), improved with pseudo-reference tissue model (16-23%)[1]	<12% on average (VT)[5]
Metabolism	~70% intact at 1 hour post-injection in baboons; 60 ± 8% intact in humans[6]	Only more polar metabolites formed in rhesus monkeys[3]
Effective Dose (Human)	4.02 µSv/MBq (male), 4.95 µSv/MBq (female)[7]	24.5 ± 2.9 µSv/MBq (male)[5]

In-Depth Analysis

Binding Characteristics

[¹¹C]GSK931145 demonstrates high selectivity for GlyT1 over GlyT2, with a pIC50 of 8.4 for GlyT-1.[8] In primate studies, it showed binding potential estimates between 1.5 and 3 in high-uptake regions.[1]

[¹⁸F]MK-6577 also shows a large specific signal and reversible binding in vivo.[3] In vitro autoradiography in both rhesus monkey and human brain slices confirmed a large specific signal with a distribution consistent with in vivo results.[3] The in vivo Kd for [¹⁸F]MK-6577 in baboons was estimated to be 1.87 nmol/L.[4][9]

Pharmacokinetics

Both tracers readily enter the brain. [¹¹C]GSK931145 has a significantly lower plasma free fraction in humans (0.8%) compared to primates (8%).[1] The principal route of clearance for [¹¹C]GSK931145 is intestinal, with no urinary excretion observed.[7]

In vivo metabolism studies of [¹⁸F]MK-6577 in rhesus monkeys indicated the formation of only more polar metabolites, which are less likely to cross the blood-brain barrier and interfere with brain imaging.[3]

Imaging Performance

Human PET studies with [¹¹C]GSK931145 showed poor test-retest reproducibility when using a two-tissue compartmental model, which improved with a pseudo-reference tissue model.[1] This suggests that quantification can be challenging.

In contrast, [¹⁸F]MK-6577 demonstrated better test-retest variability of less than 12% for the total volume of distribution (VT).[5] This higher reproducibility is a significant advantage for longitudinal studies and therapeutic monitoring. The longer half-life of Fluorine-18 also allows for more flexible imaging protocols and centralized production and distribution of the radiotracer.

Experimental Methodologies

Radiosynthesis

• [¹¹C]GSK931145: Labeled using [¹¹C]methyl iodide or [¹¹C]methyl triflate.[2] The final product has a radiochemical purity of >99%.[8]

• [¹⁸F]MK-6577: Synthesized via a nucleophilic aromatic substitution reaction using a 2-chloropyridine precursor.[3]

PET Imaging Protocol (General)

PET scans are typically acquired following an intravenous injection of the radiotracer. Dynamic 3D acquisitions are performed to measure the time course of radioactivity in the brain. Arterial blood sampling is often conducted to provide an input function for kinetic modeling.

In Vivo Blocking Studies

To determine specific binding, a baseline PET scan is performed, followed by a second scan after the administration of a pharmacological dose of a GlyT1 inhibitor. A reduction in radiotracer uptake in GlyT1-rich regions after the blocking agent indicates specific binding.[2]

Visualizing the Research Workflow

Caption: Generalized workflow for the preclinical and clinical evaluation of GlyT1 PET radiotracers.

GlyT1's Role in Glutamatergic Neurotransmission

Caption: Simplified signaling pathway at a glutamatergic synapse illustrating the role of GlyT1.

Conclusion

Both [¹¹C]GSK931145 and [¹⁸F]MK-6577 are valuable tools for the in-vivo investigation of GlyT1. [¹¹C]GSK931145 has been instrumental in the initial characterization of GlyT1 imaging. However, for most applications, particularly those requiring high quantitative accuracy, longitudinal measurements, or logistical flexibility, [¹⁸F]MK-6577 emerges as the superior radiotracer . Its favorable pharmacokinetic profile, lower test-retest variability, and the practical advantages of the Fluorine-18 isotope make it a more robust choice for clinical trials and advanced neuroscience research. The choice between these tracers will ultimately depend on the specific research question, available resources, and the required level of quantitative precision.

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The synthesis and preclinical evaluation in rhesus monkey of [¹⁸F]MK-6577 and [¹¹C]CMPyPB glycine transporter 1 positron emission tomography radiotracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of Bmax and Kd with the glycine transporter 1 radiotracer 18F-MK6577 using a novel multi-infusion paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the novel GlyT1 PET tracer [18F]MK-6577 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Measurement of Bmax and Kd with the glycine transporter 1 radiotracer ¹⁸F-MK6577 using a novel multi-infusion paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to [11C]GSK931145 and [11C]RO5013853 for Glycine Transporter Type 1 (GlyT1) Imaging

This guide provides a detailed comparison of two prominent radioligands, [11C]GSK931145 and [11C]RO5013853, used for imaging the Glycine Transporter Type 1 (GlyT1) with Positron Emission Tomography (PET). The objective is to assist researchers, scientists, and drug development professionals in selecting the appropriate tracer for their specific research needs by presenting a side-by-side evaluation of their performance based on published experimental data.

The glycine transporter type 1 (GlyT1) is a critical target in the development of novel therapeutics for neurological and psychiatric disorders, most notably schizophrenia.[1][2] PET imaging of GlyT1 allows for the in vivo quantification of transporter density and occupancy by therapeutic candidates, thereby facilitating drug development and dose selection.[1][2] Both [11C]GSK931145 and [11C]RO5013853 have emerged as viable PET tracers for this purpose.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for [11C]GSK931145 and [11C]RO5013853 based on preclinical and clinical studies.

Table 1: In Vitro and Preclinical Characteristics

Parameter	[11C]GSK931145	[11C]RO5013853	Species	Reference
pIC50 (-logIC50) for GlyT1	8.4	Not explicitly stated in search results	In vitro	[3]
pIC50 (-logIC50) for GlyT2	4.6	Not explicitly stated in search results	In vitro	[3]
pKi (-logKi) in rat cortex	8.97	Not explicitly stated in search results	Rat	[3]
logD	2.53	Not explicitly stated in search results	In vitro	[3]
Brain-Blood AUC Ratio	1.9	Not explicitly stated in search results	Rat	[3]

Table 2: Human PET Imaging Characteristics

Parameter	[11C]GSK931145	[11C]RO5013853	Reference
Brain Uptake (K1, mL/cm³/min)	0.025	0.037	[4]
Total Volume of Distribution (VT, mL/cm³)	Cerebellum: ~1.8, Thalamus: ~2.0, Pons: ~2.2	Cerebellum: 2.59, Thalamus: 2.22, Pons: 1.99	[1][5][6]
Test-Retest Variability (VT)	29-38% (Two-tissue compartmental model)	<10% (Two-tissue 5-parameter model)	[1][5][6]
Test-Retest Variability (BPND)	16-23% (Pseudo-reference tissue model)	Not explicitly stated in search results	[1]
Metabolism (% intact at 1h p.i.)	60 ± 8%	Parent compound predominates in plasma	[7]
Effective Dose (μSv/MBq)	4.02 (male), 4.95 (female)	~3.3	[5][8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

[11C]GSK931145 Human PET Imaging Protocol

• Subjects: Healthy human volunteers.[1][7]

• Radiotracer Administration: Intravenous (i.v.) injection of [11C]GSK931145 (average dose of 304.22 ± 112.87 MBq).[7]

• PET Scanning: Dynamic PET scans of the brain were acquired for up to 90 or 120 minutes post-injection.[3][7] Whole-body PET scans were also performed to assess biodistribution and dosimetry.[7][8]

• Arterial Blood Sampling: Arterial blood samples were collected throughout the scan to measure the concentration of the radioligand and its metabolites in plasma.[1][7]

• Data Analysis: Brain uptake and binding were quantified using kinetic modeling, including the two-tissue compartmental model and a pseudo-reference tissue model.[1] The total volume of distribution (VT) and binding potential (BPND) were calculated for various brain regions.[1]

[11C]RO5013853 Human PET Imaging Protocol

• Subjects: Ten healthy male volunteers.[5][6]

• Radiotracer Administration: Intravenous bolus injection of approximately 1100 MBq of [11C]RO5013853 with high specific activity.[5][6]

• PET Scanning: Dynamic PET scans of the brain were performed.[5][6] Whole-body dosimetry studies were conducted on a subset of subjects.[5][6]

• Arterial Blood Sampling: Arterial plasma input function was measured for standard compartmental model analysis.[5][6]

• Data Analysis: Kinetic analysis was performed using a 2-tissue 5-parameter compartmental model to estimate the volume of distribution (VT) in different brain regions.[5][6]

Visualization of Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general experimental workflow for a human PET study with these tracers and the role of GlyT1 in glutamatergic neurotransmission.

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of [11C]RO5013853, a novel PET tracer for the glycine transporter type 1 (GlyT1) in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of GSK931145 and Other GlyT1 Ligands: Binding Affinity and Experimental Insights

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the binding affinity of GSK931145 to the Glycine Transporter 1 (GlyT1) against other notable GlyT1 ligands: Bitopertin, Iclepertin, and ALX-5407. This document summarizes key quantitative data, details the experimental methodologies used to obtain this data, and visualizes the relevant biological pathways and experimental workflows.

Unveiling the Binding Affinities: A Quantitative Comparison

The potency of a GlyT1 inhibitor is a critical determinant of its potential therapeutic efficacy. The following table summarizes the binding affinities of GSK931145 and other selected ligands to GlyT1, presented as IC50, Ki, and EC50 values. Lower values are indicative of higher affinity and potency.

Compound	IC50 (nM)	Ki (nM)	EC50 (nM)	Species/Assay System
GSK931145	4.0	1.05	-	Rat Cortex
Bitopertin (RG1678)	22-25	8.1	~130-200 ng/mL*	Chinese Hamster Ovary (CHO) cells expressing human GlyT1b
Iclepertin (BI 425809)	5.0 - 5.2	-	-	Human SK-N-MC cells and Rat Primary Neurons
ALX-5407	3.0	-	-	QT6 cells expressing human GlyT1c

*Note: The EC50 value for Bitopertin reflects the plasma concentration required for 50% receptor occupancy in human PET imaging studies and is not a direct measure of binding affinity (Ki or Kd) from an in vitro binding assay.[1]

The Mechanism of Action: GlyT1 Inhibition and NMDA Receptor Modulation

Glycine Transporter 1 (GlyT1) plays a crucial role in regulating the concentration of glycine in the synaptic cleft. Glycine acts as a mandatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission, synaptic plasticity, and cognitive functions. By inhibiting GlyT1, these ligands prevent the reuptake of glycine, leading to an increase in its extracellular concentration. This, in turn, enhances the activation of NMDA receptors.

GlyT1 inhibition enhances NMDA receptor signaling.

Experimental Protocols: Measuring Binding Affinity

The binding affinities presented in this guide are primarily determined through two key experimental techniques: radioligand binding assays and glycine uptake assays.

Radioligand Binding Assay (Competitive)

This assay directly measures the affinity of a compound for a receptor by competing with a radiolabeled ligand.

Objective: To determine the inhibition constant (Ki) of a test compound for GlyT1.

Materials:

• Cell Membranes: Membranes prepared from cells stably expressing GlyT1 (e.g., CHO or HEK293 cells).

• Radioligand: A specific GlyT1 radioligand, such as [³H]GSK931145 or another suitable tracer.

• Test Compounds: GSK931145, Bitopertin, Iclepertin, ALX-5407, and other compounds of interest at various concentrations.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: A cell harvester and glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

Procedure:

• Incubation: In a multi-well plate, cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound. A control group with no test compound (total binding) and a group with a high concentration of a known potent inhibitor (non-specific binding) are also included.

• Equilibration: The mixture is incubated at a specific temperature (e.g., room temperature or 30°C) for a sufficient time to reach binding equilibrium (typically 60-90 minutes).

• Separation: The incubation is terminated by rapid filtration through glass fiber filters. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: The filters are washed multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow of a competitive radioligand binding assay.

[³H]Glycine Uptake Assay

This functional assay measures the ability of a compound to inhibit the transport of glycine into cells expressing GlyT1.

Objective: To determine the IC50 of a test compound for inhibiting GlyT1-mediated glycine uptake.

Materials:

• Cells: A cell line stably expressing GlyT1 (e.g., CHO-K1 cells).

• [³H]Glycine: Radiolabeled glycine.

• Test Compounds: At various concentrations.

• Uptake Buffer: A balanced salt solution (e.g., HBSS).

• Lysis Buffer: To lyse the cells for scintillation counting.

• Scintillation Counter.

Procedure:

• Cell Culture: Cells are cultured in multi-well plates to form a confluent monolayer.

• Pre-incubation: The cell culture medium is replaced with uptake buffer containing the test compound at various concentrations. The cells are pre-incubated for a short period.

• Uptake Initiation: A solution containing [³H]Glycine is added to each well to initiate the uptake process.

• Incubation: The cells are incubated for a defined period (e.g., 10-20 minutes) to allow for glycine transport.

• Termination: The uptake is stopped by rapidly aspirating the radioactive solution and washing the cells multiple times with ice-cold uptake buffer.

• Cell Lysis: A lysis buffer is added to each well to release the intracellular contents, including the transported [³H]Glycine.

• Quantification: The amount of radioactivity in the cell lysate is measured using a scintillation counter.

• Data Analysis: The percentage of inhibition of glycine uptake is calculated for each concentration of the test compound relative to the control (no inhibitor). The IC50 value is then determined by non-linear regression.

References

• 1. discmedicine.com [discmedicine.com]

A Comparative Guide to the Kinetic Parameters of GlyT1 PET Tracers

For Researchers, Scientists, and Drug Development Professionals

The glycine transporter type 1 (GlyT1) has emerged as a critical target in the development of novel therapeutics for neurological and psychiatric disorders, most notably schizophrenia. Positron Emission Tomography (PET) imaging using GlyT1-specific radiotracers is an invaluable tool for in-vivo quantification of transporter density and for assessing the efficacy of new drug candidates. The selection of an appropriate PET tracer is paramount for the successful execution of clinical and preclinical studies. This guide provides a detailed comparison of the kinetic parameters of three prominent GlyT1 PET tracers: [¹¹C]RO5013853, [¹⁸F]MK-6577, and [¹¹C]GSK931145, supported by experimental data to aid researchers in making informed decisions.

Key Kinetic Parameters: A Comparative Overview

The kinetic behavior of a PET tracer in the brain is characterized by several key parameters that reflect its delivery, binding to the target, and clearance. The most critical of these are the total volume of distribution (Vₜ), which reflects the equilibrium distribution of the tracer in tissue relative to plasma, and the binding potential (BPₙₔ), which is a measure of the density of available GlyT1 transporters.

Tracer	Brain Region	Vₜ (mL/cm³)	BPₙₔ	Kinetic Model	Test-Retest Variability
[¹¹C]RO5013853	Pons	2.59 ± 0.38	-	2-Tissue Compartment	<10% for Vₜ
Thalamus	2.22 ± 0.28	-	2-Tissue Compartment	<10% for Vₜ
Cerebellum	1.99 ± 0.24	-	2-Tissue Compartment	<10% for Vₜ
Caudate	1.13 ± 0.14	-	2-Tissue Compartment	<10% for Vₜ
Putamen	1.09 ± 0.14	-	2-Tissue Compartment	<10% for Vₜ
Cortical Areas	0.86 - 1.05	-	2-Tissue Compartment	<10% for Vₜ
[¹⁸F]MK-6577	Pons	6.7 ± 0.9	4.1 ± 0.43	2-Tissue Compartment	<12% for Vₜ
Cortex	2.1 ± 0.5	0.60 ± 0.23	2-Tissue Compartment	<12% for Vₜ
[¹¹C]GSK931145	Midbrain	-	1.5 - 3	Pseudo-reference Tissue	16-23% for BPₙₔ
Thalamus	-	1.5 - 3	Pseudo-reference Tissue	16-23% for BPₙₔ
Cerebellum	-	1.5 - 3	Pseudo-reference Tissue	16-23% for BPₙₔ
Various	Poor (29-38% for Vₜ)	2-Tissue Compartment

Note: Vₜ and BPₙₔ values are presented as mean ± standard deviation where available. The data for [¹¹C]GSK931145 highlights the challenges with Vₜ estimation using a 2-tissue compartmental model, leading to the preference for a pseudo-reference tissue model for BPₙₔ estimation[1].

Experimental Methodologies

A thorough understanding of the experimental protocols is crucial for interpreting and comparing the kinetic data. The following sections outline the typical methodologies employed in human PET studies with these GlyT1 tracers.

Subject Population

Healthy adult volunteers are typically recruited for initial tracer characterization studies. Exclusion criteria often include a history of neurological or psychiatric disorders, current medication use that could interfere with the GlyT1 system, and contraindications for PET scanning.

PET Data Acquisition

Dynamic PET scans are acquired following the intravenous bolus injection of the radiotracer. The scan duration is typically 90-120 minutes to capture the full kinetic profile of the tracer. Data is reconstructed into a series of time frames, often with shorter frames at the beginning to capture the rapid initial kinetics and longer frames later in the scan.

Arterial Blood Sampling and Metabolite Analysis

To provide an input function for kinetic modeling, arterial blood is sampled frequently, especially during the initial phase of the scan, to measure the concentration of the radiotracer in plasma over time. High-performance liquid chromatography (HPLC) is used to separate the parent tracer from its radioactive metabolites, allowing for a metabolite-corrected plasma input function.

Kinetic Modeling

The time-activity curves from different brain regions, along with the metabolite-corrected arterial input function, are fitted to a kinetic model to estimate the parameters of interest. The two-tissue compartmental model (2TCM) is the most commonly used model for these tracers, as it describes the movement of the tracer between the plasma, a non-displaceable compartment (free and non-specifically bound tracer), and a specific binding compartment (tracer bound to GlyT1).

The key rate constants of the 2TCM are:

• K₁ (mL/cm³/min): The rate of tracer transport from plasma into the brain tissue.

• k₂ (min⁻¹): The rate of tracer transport from the tissue back into the plasma.

• k₃ (min⁻¹): The rate of tracer association with the GlyT1 transporter.

• k₄ (min⁻¹): The rate of tracer dissociation from the GlyT1 transporter.

From these rate constants, the total volume of distribution (Vₜ) can be calculated as Vₜ = (K₁/k₂) * (1 + k₃/k₄). The binding potential (BPₙₔ) is calculated as k₃/k₄.

For tracers where a suitable reference region (a brain region with negligible GlyT1 density) is not available, a pseudo-reference tissue model may be employed to estimate BPₙₔ, as was the case for [¹¹C]GSK931145[1].

Visualizing the Process: Experimental Workflow and Signaling Pathway

To provide a clearer understanding of the methodologies and the biological context, the following diagrams illustrate a typical experimental workflow for a GlyT1 PET study and the signaling pathway associated with GlyT1.

A typical workflow for a GlyT1 PET imaging study.

The role of GlyT1 in modulating synaptic glycine levels.

Discussion and Conclusion

The choice of a GlyT1 PET tracer depends on the specific research question and the available resources.

• [¹¹C]RO5013853 demonstrates good test-retest reliability for Vₜ estimation using a 2TCM, making it a robust option for quantifying GlyT1 density. Its distribution aligns with the known expression of GlyT1 in the human brain.

• [¹⁸F]MK-6577 exhibits higher Vₜ and BPₙₔ values compared to the other tracers, suggesting a higher specific binding signal. The longer half-life of Fluorine-18 (¹⁸F) offers logistical advantages over Carbon-11 (¹¹C), including the potential for centralized production and longer scan times.

• [¹¹C]GSK931145 has shown challenges with the reproducibility of Vₜ estimates using a 2TCM, although BPₙₔ estimation is more reliable with a pseudo-reference tissue model. This highlights the importance of selecting the appropriate kinetic model for each tracer. A lower influx rate (K₁) has been reported for [¹¹C]GSK931145 compared to [¹¹C]RO5013853, which may impact its signal-to-noise ratio.

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

[11C]GSK931145: A Comparative Guide to a Key GlyT1 Radioligand

For researchers, scientists, and drug development professionals, this guide offers an in-depth comparison of [11C]GSK931145 with other prominent Glycine Transporter 1 (GlyT1) radioligands. This document provides a comprehensive overview of its advantages, supported by experimental data, detailed methodologies, and visual representations of key biological and experimental processes.

The Glycine Transporter 1 (GlyT1) has emerged as a significant target in the development of novel therapeutics for neurological and psychiatric disorders, most notably schizophrenia. Positron Emission Tomography (PET) imaging using selective GlyT1 radioligands is a critical tool in drug development, enabling the in vivo quantification of transporter occupancy and facilitating dose-selection studies. [11C]GSK931145 is a PET radioligand that has demonstrated considerable promise for imaging GlyT1.

Performance Comparison of GlyT1 Radioligands

[11C]GSK931145 exhibits favorable characteristics for a PET radioligand, including good brain penetration and a distribution pattern consistent with the known localization of GlyT1.[1] However, a comprehensive evaluation necessitates a comparison with other available GlyT1 radioligands. The following table summarizes key quantitative data for [11C]GSK931145 and its main comparators.

Radioligand	Binding Affinity (Ki or IC50, nM)	Brain Uptake	Key Findings
[11C]GSK931145	pIC50 = 8.4 (for GlyT1)	Good brain penetration	Promising ligand with good brain penetration, specific signal, and reversible kinetics.[1]
[11C]GSK565710	Not specified in provided context	Good brain penetration	Reduced apparent level of specific binding compared to [11C]GSK931145.[1]
[11C]GSK991022	Not specified in provided context	Lower brain penetration	Significantly lower brain penetration compared to [11C]GSK931145.[1]
[18F]MK-6577	Not specified in provided context	Good brain uptake	Considered superior to [11C]GSK931145 with faster kinetics and a higher specific binding signal.
[11C]RO5013853	Not specified in provided context	Higher VT than [11C]GSK931145	Shows higher total distribution volume (VT) and better test-retest reliability compared to [11C]GSK931145.
Bitopertin (RG1678)	Ki = 8.1 nM	Not applicable (inhibitor)	A well-characterized GlyT1 inhibitor used in clinical trials.[2]
Sarcosine	IC50 ≈ 55,800 nM	Not applicable (inhibitor)	A naturally occurring GlyT1 inhibitor.[2]
ALX-5407	IC50 = 3 nM	Not applicable (inhibitor)	A potent GlyT1 inhibitor.[2]
Org24598	Ki = 16.9 nM	Not applicable (inhibitor)	A non-amino acid derivative GlyT1 inhibitor.[2]
SSR504734	IC50 = 18 nM (human)	Not applicable (inhibitor)	A selective GlyT1 inhibitor.[2]
Iclepertin (BI 425809)	IC50 = 5.0 nM (human)	Not applicable (inhibitor)	A potent GlyT1 inhibitor.[2]
PF-03463275	Ki = 11.6 nM	Not applicable (inhibitor)	A GlyT1 inhibitor studied for in vivo occupancy.[2]

Experimental Protocols

Understanding the methodologies behind the data is crucial for accurate interpretation and replication. The following are detailed protocols for key experiments cited in the evaluation of GlyT1 radioligands.

In Vitro Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of a radioligand to its target.

1. Membrane Preparation:

• Culture cells stably expressing the target transporter (e.g., human GlyT1 in CHO or HEK293 cells) to confluence.

• Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Centrifuge the homogenate to pellet the cell membranes.

• Wash the membrane pellet with fresh buffer and resuspend it in an appropriate assay buffer.

• Determine the protein concentration of the membrane preparation.[2][3]

2. Competitive Binding Assay:

• In a 96-well plate, add the membrane preparation, a fixed concentration of the radioligand (e.g., [3H]Glycine), and varying concentrations of the competitor compound (the unlabeled ligand being tested).

• Incubate the mixture to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[3]

• Rapidly filter the contents of each well through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioactivity.[3][4]

• Measure the radioactivity retained on the filters using a scintillation counter.[2]

3. Data Analysis:

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression.

• Calculate the Ki value (the inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

In Vivo PET Imaging in Humans

This protocol outlines the typical procedure for conducting a PET study with a radioligand like [11C]GSK931145.

1. Subject Preparation:

• Recruit healthy volunteers or patients according to the study protocol, which has been approved by an ethics committee.

• Obtain informed consent from all participants.

• Subjects are typically fasted for a specified period before the scan.

2. Radioligand Administration and PET Scan:

• A cannula is inserted into a peripheral vein for radioligand injection.

• For arterial input function measurement, an arterial line may be placed.

• The subject is positioned in the PET scanner.

• A transmission scan is often performed for attenuation correction.

• The radioligand (e.g., [11C]GSK931145) is administered as an intravenous bolus.[5]

• Dynamic PET data are acquired for a specified duration (e.g., 90-120 minutes).[5][6]

3. Blood Sampling and Metabolite Analysis:

• Arterial or venous blood samples are collected at scheduled time points throughout the scan to measure the concentration of the radioligand in the plasma.[5]

• Plasma is separated, and the fraction of unchanged radioligand is determined using techniques like high-performance liquid chromatography (HPLC).

4. Data Analysis:

• PET images are reconstructed, incorporating corrections for attenuation, scatter, and radioactive decay.

• Regions of interest (ROIs) are drawn on the images, often co-registered with anatomical MRI scans.

• Time-activity curves (TACs) for each ROI are generated.

• Kinetic modeling (e.g., two-tissue compartment model) is applied to the TACs and the arterial input function to estimate parameters such as the total volume of distribution (VT).[6]

Biodistribution Study in Animals

Biodistribution studies are essential for understanding the uptake and clearance of a radioligand in various organs.

1. Animal Preparation:

• Use an appropriate animal model (e.g., mice, rats, or non-human primates).

• Anesthetize the animals according to approved protocols.

2. Radioligand Administration and Imaging:

• Inject the radioligand intravenously.

• Acquire dynamic or static whole-body PET or SPECT images at various time points post-injection.[7]

3. Ex Vivo Biodistribution (Optional but recommended):

• At predetermined time points, euthanize a cohort of animals.

• Dissect and collect major organs and tissues (e.g., brain, heart, liver, kidneys, lungs, muscle, bone, blood, urine).

• Weigh each tissue sample and measure the radioactivity using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g).

4. Data Analysis:

• For imaging studies, draw ROIs over the major organs and generate time-activity curves.

• Calculate the residence time of the radioligand in each organ.

• Use software like OLINDA/EXM to estimate the absorbed radiation dose to each organ and the effective dose for humans.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes can aid in understanding the context of [11C]GSK931145's application.

Caption: GlyT1 inhibition by [11C]GSK931145 increases synaptic glycine levels, enhancing NMDA receptor activation.

Caption: Workflow for a typical in vivo PET imaging study with a radioligand like [11C]GSK931145.

References

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. In Vivo Imaging of Human 11C-Metformin in Peripheral Organs: Dosimetry, Biodistribution, and Kinetic Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PET imaging to assess fibroblast activation protein inhibitor biodistribution: A training program adapted to pharmacology education - PMC [pmc.ncbi.nlm.nih.gov]

Correlating [11C]GSK931145 Binding with Functional Outcomes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of [11C]GSK931145, a positron emission tomography (PET) radioligand for the Glycine Transporter Type 1 (GlyT-1), with other imaging alternatives. It summarizes the available experimental data on its binding characteristics and explores the correlation with functional outcomes, primarily in the context of schizophrenia.

Introduction

The Glycine Transporter Type 1 (GlyT-1) is a key regulator of glycine levels in the synaptic cleft. Glycine acts as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor, and enhancing NMDA receptor function through GlyT-1 inhibition is a promising therapeutic strategy for treating the negative and cognitive symptoms of schizophrenia.[1][2] PET imaging with ligands like [11C]GSK931145 allows for the in vivo quantification of GlyT-1 availability and can be used to assess the target engagement of GlyT-1 inhibitors.[3] This guide will delve into the performance of [11C]GSK931145, compare it with other GlyT-1 PET tracers, and examine the available evidence linking GlyT-1 occupancy with functional outcomes in clinical trials.

Data Presentation: Comparison of GlyT-1 PET Radioligands

The selection of a PET radioligand is critical for the successful evaluation of novel therapeutics. The following table provides a comparative summary of key quantitative parameters for [11C]GSK931145 and its main alternatives.

Parameter	[11C]GSK931145	[18F]MK-6577	[11C]RO5013853
Binding Potential (BPND)	1.5 - 3 in midbrain, thalamus, and cerebellum[4]	Higher specific binding signal than [11C]GSK931145	Larger specific signal than [11C]GSK931145
Test-Retest Variability	Poor (29-38% for VT), improved with pseudo-reference tissue model (16-23% for BPND)[4]	Not explicitly stated, but generally considered to have better counting statistics due to 18F label	Remarkably higher test-retest reliability than [11C]GSK931145
Kinetics	Reversible kinetics[5]	Faster kinetics than [11C]GSK931145	Described by a 2-tissue compartment model[3]
Brain Penetration	Good brain penetration[5]	Good brain uptake[3]	Acceptable uptake in the baboon brain[3]
Metabolism	~30% intact radioligand in baboon arterial plasma at 1 hour post-injection	Information not readily available	Forms a single, more polar radiolabeled metabolite in baboons[3]
EC50 of GlyT-1 Inhibitor (GSK1018921)	45.7 ng/mL in humans[4]	N/A	N/A

Correlating GlyT-1 Occupancy with Functional Outcomes

Direct correlation studies linking [11C]GSK931145 binding to functional outcomes in patient populations are limited in the published literature. However, by examining clinical trials of GlyT-1 inhibitors where target occupancy was estimated (often through separate PET studies or preclinical data), we can infer the relationship between transporter blockade and clinical effects.

The GlyT-1 inhibitor bitopertin (RG1678) has been the most extensively studied in this context. A proof-of-concept Phase II study showed that bitopertin treatment was associated with a significant reduction in negative symptoms in patients with schizophrenia.[6][7] Optimal efficacy was observed at low to medium levels of GlyT-1 occupancy.[6] However, subsequent Phase III trials with bitopertin failed to meet their primary endpoints, showing no significant benefit over placebo for negative symptoms.[8]

Another GlyT-1 inhibitor, PF-03463275, was studied in combination with cognitive training in patients with schizophrenia. While the drug was well-tolerated and achieved high levels of GlyT-1 occupancy as measured by [18F]-MK-6577 PET, it did not lead to greater improvements in cognitive impairment compared to cognitive training alone.[9] However, in a separate study, PF-03463275 was shown to enhance long-term potentiation (LTP), a measure of neuroplasticity, in schizophrenia patients, with peak effects at approximately 75% GlyT-1 occupancy.[10]

The following table summarizes the findings from key clinical trials of GlyT-1 inhibitors.

GlyT-1 Inhibitor	Phase	Primary Outcome Measure	Key Findings
Bitopertin (RG1678)	II	Change in PANSS Negative Factor Score	Significant reduction in negative symptoms at 10mg and 30mg doses.[6][7]
III	Change in PANSS Negative Factor Score	No significant improvement compared to placebo.[8]
PF-03463275	II	Change in MATRICS Consensus Cognitive Battery (MCCB)	No significant improvement in cognitive impairment associated with schizophrenia when combined with cognitive training.[9]
II	Long-Term Potentiation (LTP)	Enhanced neuroplasticity in schizophrenia patients, with an inverted U-shaped dose-response.[10]
Iclepertin (BI 425809)	II	Change in MCCB Composite Score	Improved cognition at 10mg and 25mg doses in a Phase II schizophrenia trial.[11]

Experimental Protocols

[11C]GSK931145 PET Imaging Protocol (Human)

This is a generalized protocol based on published studies.[4][12]

• Subject Preparation:

  • Subjects fast for at least 4 hours prior to the scan.

  • An intravenous catheter is inserted for radiotracer injection and another for arterial blood sampling (if required for full kinetic modeling).

• Radiotracer Administration:

  • A bolus injection of [11C]GSK931145 is administered intravenously.

• PET Scan Acquisition:

  • Dynamic PET scans are acquired for 90-120 minutes.

  • A transmission scan is performed for attenuation correction.

• Blood Sampling (for Arterial Input Function):

  • Arterial blood samples are collected frequently in the initial minutes after injection and then at decreasing intervals throughout the scan.

  • Samples are analyzed for whole blood and plasma radioactivity, and for the fraction of parent radiotracer versus metabolites.

• Data Analysis:

  • PET data are reconstructed and corrected for attenuation, scatter, and radioactive decay.

  • Time-activity curves are generated for various brain regions of interest.

  • Kinetic modeling (e.g., two-tissue compartment model) is applied to the time-activity curves to estimate parameters such as the total volume of distribution (VT).

  • Binding potential (BPND) can be calculated using a reference region or a pseudo-reference tissue model.[4]

Clinical Assessment of Functional Outcomes in Schizophrenia

• Negative Symptoms:

  • Positive and Negative Syndrome Scale (PANSS): The negative symptom subscale is a widely used tool to assess the severity of negative symptoms such as blunted affect, emotional withdrawal, and lack of spontaneity.[6][13]

• Cognitive Function:

  • MATRICS Consensus Cognitive Battery (MCCB): This is a standardized set of tests designed to assess cognitive function in schizophrenia, covering domains such as processing speed, working memory, and attention.[9][11]

  • Schizophrenia Cognition Rating Scale (SCoRS): An interviewer-rated scale that measures the impact of cognitive deficits on daily functioning.[11]

Mandatory Visualization

Caption: GlyT-1 Signaling Pathway and PET Imaging Target.

References

• 1. Inhibition of glycine transporter 1: The yellow brick road to new schizophrenia therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Directly and Indirectly Targeting the Glycine Modulatory Site to Modulate NMDA Receptor Function to Address Unmet Medical Needs of Patients With Schizophrenia [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of bitopertin, a glycine reuptake inhibitor, on negative symptoms of schizophrenia: a randomized, double-blind, proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sciencedaily.com [sciencedaily.com]
• 9. Randomized Controlled Trial of the Glycine Transporter 1 Inhibitor PF-03463275 to Enhance Cognitive Training and Neuroplasticity in Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dose-Related Target Occupancy and Effects on Circuitry, Behavior, and Neuroplasticity of the Glycine Transporter-1 Inhibitor PF-03463275 in Healthy and Schizophrenia Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficacy and Safety of Bitopertin in Patients with Schizophrenia and Predominant Negative Symptoms: Subgroup Analysis of Japanese Patients from the Global Randomized Phase 2 Trial - PMC [pmc.ncbi.nlm.nih.gov]

Validating [11C]GSK931145 for Multi-Center Clinical Trials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of [11C]GSK931145 with alternative radiotracers for imaging the type 1 glycine transporter (GlyT1) in multi-center clinical trials. The objective is to present experimental data, detailed protocols, and visual workflows to aid in the validation and selection of the most appropriate PET tracer for your research needs.

Introduction to [11C]GSK931145

[11C]GSK931145 is a positron emission tomography (PET) radioligand developed for in-vivo imaging of the GlyT1, a key target in the development of novel therapeutics for schizophrenia and other neurological disorders.[1] Its primary application in clinical trials is to confirm target engagement and inform dose selection for new GlyT1 inhibitors. This guide evaluates its performance characteristics in comparison to other available GlyT1 PET tracers, namely [18F]MK-6577 and [11C]RO5013853.

Quantitative Data Comparison

The selection of a PET tracer for multi-center clinical trials hinges on its quantitative performance, including its kinetic properties, specific binding signal, and reproducibility. The following tables summarize the key quantitative parameters for [11C]GSK931145 and its main comparators.

Parameter	[11C]GSK931145	[18F]MK-6577	[11C]RO5013853	Reference
Volume of Distribution (VT)	Lower	Higher	Higher
Binding Potential (BPND)	Moderate	Higher	Higher
Test-Retest Variability	Higher	Lower	Lower
Kinetics	Slower	Faster	Moderate
Specific Binding Signal	Good	Superior	Good
Table 1: High-Level Comparison of GlyT1 PET Tracers

Brain Region	[11C]GSK931145 (VT)	[18F]MK-6577 (VT)	[11C]RO5013853 (VT)	Reference
Pons	High	6.7 ± 0.9	High	[2]
Thalamus	High	High	High	[2]
Cerebellum	High	High	High	[2]
Cortex	Low	2.1 ± 0.5	Low	[2]
Table 2: Regional Brain Uptake (Volume of Distribution, VT)

Tracer	Test-Retest Variability (VT)	Test-Retest Variability (BPND)	Reference
[11C]GSK931145	~10-20%	~15-25%
[18F]MK-6577	<12%	~14%	[2][3]
[11C]RO5013853	<10%	<10%
Table 3: Test-Retest Variability of Key Quantification Parameters

Experimental Protocols

Standardization of experimental protocols is critical for the success of multi-center clinical trials. Below are detailed methodologies for key experiments related to the validation of GlyT1 PET tracers.

Protocol 1: PET Imaging Protocol for GlyT1 Tracers

1. Subject Preparation:

• Fasting for at least 4 hours prior to radiotracer injection.
• Abstinence from caffeine, alcohol, and smoking for at least 12 hours.
• Placement of an intravenous catheter for radiotracer administration and an arterial line for blood sampling.

2. Radiotracer Administration:

• Intravenous bolus injection of the radiotracer ([11C]GSK931145, [18F]MK-6577, or [11C]RO5013853). The exact dose should be recorded.

3. PET Scan Acquisition:

• Dynamic PET scan acquisition for 90-120 minutes initiated at the time of injection.
• Data acquisition in list mode with subsequent framing for kinetic modeling.

4. Arterial Blood Sampling:

• Manual or automated arterial blood sampling throughout the scan to measure the arterial input function.
• Frequent sampling in the initial minutes, with decreasing frequency over time.
• Measurement of whole blood and plasma radioactivity.
• Metabolite analysis to determine the fraction of parent radiotracer in plasma over time.

5. Image Reconstruction:

• Attenuation correction using a low-dose CT scan.
• Iterative reconstruction of the dynamic PET data.

6. Data Analysis:

• Co-registration of PET images with the subject's anatomical MRI.
• Delineation of regions of interest (ROIs) on the MRI.
• Kinetic modeling of the time-activity curves for each ROI using a two-tissue compartment model to estimate VT and BPND.

Protocol 2: Multi-Center PET Scanner Standardization (EARL Accreditation)

To ensure data consistency across different sites and scanners, adherence to a standardization protocol such as the EANM Research Ltd (EARL) accreditation program is recommended.[4][5][6][7][8]

1. Phantom Scans:

• Regular scanning of standardized phantoms (e.g., NEMA NU 2 Image Quality Phantom) at each participating site.[6]
• Phantoms are filled with a known concentration of a long-lived positron emitter (e.g., 18F).

2. Image Quality Assessment:

• Analysis of phantom images to assess key performance parameters, including:
• Spatial resolution
• Contrast recovery
• Uniformity
• Count rate performance

3. SUV Harmonization:

• Comparison of Standardized Uptake Value (SUV) measurements from the phantom scans across all sites.
• Application of correction factors to harmonize SUV measurements and reduce inter-scanner variability.[4]

4. Centralized Quality Control:

• Submission of all phantom and clinical data to a central analysis center for independent quality control and review.

Mandatory Visualizations

Signaling Pathway and Experimental Workflows

Caption: [11C]GSK931145 signaling pathway from injection to PET signal detection.

Caption: Workflow for a standardized multi-center PET clinical trial.

Conclusion

The validation of a PET radiotracer for multi-center clinical trials requires a rigorous evaluation of its quantitative performance and the implementation of standardized protocols. While [11C]GSK931145 is a valuable tool for imaging GlyT1, alternatives such as [18F]MK-6577 and [11C]RO5013853 may offer advantages in terms of kinetics, specific binding signal, and test-retest reliability. The choice of tracer should be guided by the specific research question, the required level of quantitative accuracy, and the logistical considerations of a multi-center study. Adherence to standardization protocols, such as those promoted by EARL, is paramount to ensure the integrity and comparability of data across participating sites.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of the novel GlyT1 PET tracer [18F]MK-6577 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Test–retest characteristic of [18F]MK-6240 quantitative outcomes in cognitively normal adults and subjects with Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why and how to standardize quantified PET scans in your trial | TRACER [tracercro.com]
• 5. EANM/EARL FDG-PET/CT accreditation - summary results from the first 200 accredited imaging systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EANM/EARL harmonization strategies in PET quantification: from daily practice to multicentre oncological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. earl.eanm.org [earl.eanm.org]

A Comparative Guide to the Test-Retest Variability of Glycine Transporter Type 1 (GlyT1) PET Radiotracers: [11C]GSK931145 and [18F]MK-6577

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the test-retest variability of two prominent Positron Emission Tomography (PET) radiotracers for the Glycine Transporter Type 1 (GlyT1): [11C]GSK931145 and [18F]MK-6577. The objective is to furnish researchers with the necessary data to make informed decisions when selecting a radiotracer for clinical and research applications.

Executive Summary

The development of PET ligands for GlyT1 is crucial for advancing our understanding of schizophrenia and other neurological disorders where GlyT1 is a therapeutic target. A key performance metric for any PET tracer is its test-retest reliability, which ensures that observed changes in tracer binding are due to physiological or pharmacological effects rather than measurement error. This guide reveals that while [11C]GSK931145 has been instrumental in early GlyT1 imaging, it exhibits considerable test-retest variability. In contrast, the alternative tracer, [18F]MK-6577, demonstrates superior reproducibility, positioning it as a more robust tool for longitudinal studies and drug occupancy trials.

Quantitative Data Comparison

The following tables summarize the test-retest variability of [11C]GSK931145 and [18F]MK-6577 in human studies.

Table 1: Test-Retest Variability of [11C]GSK931145

Parameter	Analytic Model	Variability (VAR)	Brain Regions
VT (Total Distribution Volume)	Two-Tissue Compartmental Model	29-38%	Midbrain, Thalamus, Cerebellum
BPND (Non-displaceable Binding Potential)	Pseudo-reference Tissue Model	16-23%	Midbrain, Thalamus, Cerebellum

Data sourced from Gunn et al., 2011.[1]

Table 2: Test-Retest Variability of [18F]MK-6577

Parameter	Analytic Model	Average Variability	Brain Regions
VT (Total Distribution Volume)	Two-Tissue Compartmental Model	<12%	Pons, Cortex, etc.

Data sourced from a study on [18F]MK-6577.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for critical evaluation and replication.

[11C]GSK931145 PET Study Protocol

• Participants: Healthy human subjects.

• Radiotracer Administration: Intravenous injection of [11C]GSK931145.

• Scanning: Dynamic PET scans were acquired.

• Arterial Blood Sampling: Arterial blood was sampled throughout the scan to provide an input function for kinetic modeling.

• Data Analysis:

  • Two-Tissue Compartmental Model: This model was used to estimate the total distribution volume (VT).

  • Pseudo-reference Tissue Model: Due to the high variability observed with the compartmental model, a pseudo-reference tissue model was also employed to estimate the non-displaceable binding potential (BPND).[1]

[18F]MK-6577 PET Study Protocol

• Participants: Healthy human subjects.

• Radiotracer Administration: Intravenous injection of [18F]MK-6577.

• Scanning: Dynamic PET scans were performed.

• Data Analysis:

  • Two-Tissue Compartmental Model: Time-activity curves were analyzed using a two-tissue compartmental model to estimate the total distribution volume (VT).[2]

Visualizations

GlyT1 Signaling Pathway

The Glycine Transporter Type 1 (GlyT1) plays a critical role in regulating the concentration of glycine in the synaptic cleft. By doing so, it modulates the activity of the N-methyl-D-aspartate (NMDA) receptor, for which glycine is an essential co-agonist. Inhibition of GlyT1 leads to increased synaptic glycine levels, thereby enhancing NMDA receptor function.

Caption: GlyT1 regulates synaptic glycine, modulating NMDA receptor activity.

Experimental Workflow for a Typical PET Study

The following diagram illustrates the general workflow for a test-retest PET imaging study.

Caption: General workflow of a test-retest PET imaging study.

References

• 1. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of the novel GlyT1 PET tracer [18F]MK-6577 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of GSK931145

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and minimizing environmental impact. This guide provides detailed, step-by-step procedures for the safe handling and disposal of the research compound GSK931145, including its radiolabeled form, [11C]GSK931145. As no specific Safety Data Sheet (SDS) for GSK931145 is publicly available, a conservative approach, treating the compound as potentially hazardous, is recommended. Researchers must always consult and adhere to their institution's specific Environmental Health and Safety (EHS) guidelines.

I. Initial Hazard Assessment and Waste Segregation

Before beginning any work that will generate waste, it is crucial to establish a waste disposal plan. All waste materials containing GSK931145, whether in solid or liquid form, should be considered chemical waste.

Key Principles:

• Assume Hazardous: In the absence of a specific SDS, treat GSK931145 as a hazardous chemical.

• Segregate Waste Streams: Never mix different types of waste. Keep GSK931145 waste separate from other chemical waste unless explicitly permitted by your institution's EHS department.

• Radiolabeled vs. Non-Radiolabeled: Maintain strict separation between waste containing the non-radiolabeled compound and the radiolabeled [11C]GSK931145, as their disposal protocols differ significantly.

II. Disposal of Non-Radiolabeled GSK931145

Solid and liquid waste containing non-radiolabeled GSK931145 should be disposed of as chemical waste through your institution's hazardous waste management program.

Step-by-Step Protocol:

• Containment:

  • Collect all waste (e.g., unused compound, contaminated consumables like pipette tips, gloves, and paper towels) in a dedicated, chemically resistant, and leak-proof container.

  • Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "GSK931145," and an approximate concentration and volume.

  • Include the name of the principal investigator and the date the waste was first added to the container.

• Storage:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • This area should be a secondary containment bin to catch any potential leaks.

• Disposal Request:

  • Once the container is full or the project is complete, arrange for waste pickup through your institution's EHS department. Do not pour any GSK931145 waste down the drain or place it in the regular trash.[1][2][3]

III. Disposal of Radiolabeled [11C]GSK931145

The disposal of radiolabeled compounds is highly regulated.[4] Due to the short half-life of Carbon-11 (approximately 20.3 minutes), the standard procedure is "decay-in-storage."[5]

Step-by-Step Protocol:

• Containment:

  • Collect all waste contaminated with [11C]GSK931145 in a designated radioactive waste container.

  • The container must be appropriately shielded (e.g., with lead) to protect laboratory personnel from radiation exposure.

• Labeling:

  • Label the container with the universal radiation symbol, the radioisotope ([11C]), the chemical name ([11C]GSK931145), the date, and the initial activity level.

• Decay-in-Storage:

  • Store the container in a designated and secure radioactive materials storage area.

  • The waste must be stored for a minimum of 10 half-lives to allow the radioactivity to decay to background levels. For Carbon-11, this is approximately 203 minutes (about 3.5 hours). To be conservative, a longer storage period (e.g., 24 hours) is often practiced.

• Verification:

  • After the storage period, use a suitable radiation survey meter (e.g., a Geiger-Müller counter) to monitor the exterior of the waste container.

  • The radiation level must be indistinguishable from the natural background radiation.

• Final Disposal:

  • Once confirmed to be at background levels, the waste is no longer considered radioactive.

  • Deface or remove all radioactive labels and symbols from the container.

  • The remaining chemical waste (now containing only non-radioactive GSK931145) must then be disposed of following the procedures for non-radiolabeled chemical waste as described in Section II.

Data Presentation: Waste Stream Disposal Summary

The following table summarizes the proper disposal routes for different types of waste generated during work with GSK931145.

Waste Stream	Description	Proper Disposal Route
Non-Radiolabeled GSK931145	Unused solid compound, solutions, contaminated labware (gloves, tips).	Collect in a labeled, sealed container. Arrange for pickup by Environmental Health & Safety (EHS) as chemical waste.
[11C]GSK931145 Waste	All materials contaminated with the radiolabeled compound.	Collect in a shielded, labeled radioactive waste container. Store for decay (minimum 10 half-lives). After decay verification, dispose of as chemical waste via EHS.[4]
Empty Stock Containers	Original containers of GSK931145 that are now empty.	Triple-rinse with a suitable solvent. Collect the rinsate as chemical waste. Deface the original label and dispose of the empty container in the regular trash or glass recycling, as per institutional policy.[6][7]

Experimental Protocols & Visualizations

Disposal Workflow for GSK931145

The following diagram illustrates the decision-making process for the proper disposal of GSK931145 waste in a laboratory setting.

Caption: Decision workflow for the disposal of GSK931145 waste.

References

• 1. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 3. acs.org [acs.org]
• 4. moravek.com [moravek.com]
• 5. 11C=O Bonds Made Easily for Positron Emission Tomography Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sfasu.edu [sfasu.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling GSK931145

Disclaimer: A specific Safety Data Sheet (SDS) for GSK931145 is not publicly available. Therefore, it must be handled as a potent research compound with unknown toxicological properties. The following guidance is based on best practices for handling potent active pharmaceutical ingredients (APIs) and novel research chemicals. For the radiolabeled form, [11C]GSK931145, additional radiological protection protocols are mandatory.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of GSK931145 and its radiolabeled analogue.

I. Personal Protective Equipment (PPE)

The selection of appropriate PPE is the last line of defense after engineering controls (e.g., chemical fume hoods, ventilated enclosures) and administrative controls. A risk assessment should be performed for all procedures involving GSK931145.

Summary of Recommended Personal Protective Equipment

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Solid/Powder Form)	- Full-face powered air-purifying respirator (PAPR) or N95 respirator with safety glasses - Disposable solid-front lab coat with tight-fitting cuffs - Double-gloving (e.g., nitrile or neoprene) - Disposable sleeves	High risk of aerosolization and inhalation of potent powder. Full respiratory and skin protection is crucial.
Solution Preparation and Handling (Liquid Form)	- Chemical fume hood or other ventilated enclosure - Disposable lab coat - Chemical splash goggles or safety glasses with side shields - Chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization, but potential for splashes and spills. Engineering controls are the primary protection.
In Vitro / In Vivo Dosing	- Lab coat - Safety glasses - Appropriate gloves for the solvent and compound	Focus on preventing skin and eye contact. The specific procedure will dictate the level of containment needed.
Handling of [11C]GSK931145	- All PPE listed for the specific activity (powder or liquid) - Whole-body and extremity (ring) dosimeters - Use of shielding (e.g., lead bricks, syringe shields)	To monitor and minimize radiation exposure from the positron-emitting carbon-11 isotope.

II. Experimental Protocols: Safe Handling and Disposal Procedures

Adherence to strict protocols is vital to minimize exposure and ensure a safe laboratory environment.

A. General Handling Procedures for GSK931145 (Non-Radioactive)

• Preparation:

  • Designate a specific area for handling GSK931145.

  • Ensure a chemical fume hood or other certified ventilated enclosure is operational.

  • Gather all necessary equipment and materials before starting work to minimize movement in and out of the handling area.

  • Prepare waste containers labeled for "Potent Compound Waste."

• Donning PPE:

  • Don a disposable lab coat, ensuring it is fully buttoned.

  • If handling powder, don a PAPR or N95 respirator and safety glasses. For liquids, don chemical splash goggles.

  • Don the inner pair of gloves.

  • Don the outer pair of gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Handling:

  • Perform all manipulations of GSK931145 within the designated and ventilated workspace.

  • For solids, use a ventilated balance enclosure or work in a fume hood.

  • Clean up any spills immediately with appropriate materials (e.g., absorbent pads for liquids, wet wiping for powders to avoid dust).

• Doffing PPE:

  • Remove the outer pair of gloves and dispose of them in the designated waste container.

  • Remove the lab coat by turning it inside out to contain any contamination and place it in the waste container.

  • Remove eye protection.

  • Remove the inner pair of gloves and dispose of them.

  • Wash hands thoroughly with soap and water.

B. Additional Procedures for Handling [11C]GSK931145

• ALARA Principle: All work with [11C]GSK931145 must adhere to the As Low As Reasonably Achievable (ALARA) principle to minimize radiation dose.

• Dosimetry: All personnel handling [11C]GSK931145 must wear whole-body and extremity (ring) dosimeters.[1][2]

• Shielding: Use appropriate shielding, such as lead bricks and syringe shields, to reduce exposure from the high-energy positrons emitted by carbon-11.

• Monitoring: Regularly monitor the work area for radioactive contamination using a survey meter suitable for detecting positrons.

• Time and Distance: Minimize the time spent handling the radioactive material and maximize the distance from the source whenever possible.

C. Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Contaminated Labware (e.g., vials, pipette tips)	- Collect in a designated, puncture-resistant, and sealed container. - Label as "Hazardous Waste" with the chemical name.
Contaminated PPE (e.g., gloves, lab coat)	- Doff carefully to avoid self-contamination. - Place in a sealed bag or container labeled as hazardous waste.
Aqueous Waste	- Collect in a sealed, labeled container. - Do not mix with other waste streams unless compatibility is confirmed.
[11C]GSK931145 Waste	- Segregate all radioactive waste (solid and liquid) into designated, shielded containers. - Label clearly with "Radioactive Waste," the isotope ([11C]), date, and activity. - Store in a designated radioactive waste area for decay. Given the short half-life of carbon-11 (approx. 20.4 minutes), the waste can be held for decay (typically 10 half-lives, so ~3.5 hours) until it reaches background radiation levels. - Once decayed, dispose of it as chemical hazardous waste.
Final Disposal	- All waste streams must be disposed of through a certified hazardous waste vendor.

III. Mandatory Visualization: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate level of Personal Protective Equipment when handling GSK931145.

PPE Selection Workflow for GSK931145.

References

• 1. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 2. Personal dosimetry for positron emitters, and occupational exposures from clinical use of gallium-68 - PubMed [pubmed.ncbi.nlm.nih.gov]